Technical Documentation Center

2-Amino-4-fluoro-5-methylphenol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Amino-4-fluoro-5-methylphenol
  • CAS: 173322-88-8

Core Science & Biosynthesis

Foundational

2-Amino-4-fluoro-5-methylphenol: Structural Architecture & Synthetic Utility

The following technical guide details the molecular architecture, synthesis, and pharmaceutical utility of 2-Amino-4-fluoro-5-methylphenol , a critical intermediate in the development of fluorinated kinase inhibitors. CA...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the molecular architecture, synthesis, and pharmaceutical utility of 2-Amino-4-fluoro-5-methylphenol , a critical intermediate in the development of fluorinated kinase inhibitors.

CAS Registry Number: 173322-88-8 Molecular Formula: C


H

FNO Molecular Weight: 141.14 g/mol

Part 1: Executive Summary

2-Amino-4-fluoro-5-methylphenol is a highly specialized "privileged scaffold" used primarily in the synthesis of heterocyclic pharmaceutical ingredients. Its structure combines an electron-rich aminophenol core with a strategic fluorine atom, which modulates metabolic stability and lipophilicity, and a methyl group that provides steric bulk for active site fitting. It serves as a key building block for benzoxazole-based kinase inhibitors (targeting EGFR, MEK) and advanced antimicrobial agents.

Part 2: Molecular Architecture & Electronic Properties

The molecule is defined by a trisubstituted benzene ring where the interplay of substituents dictates its reactivity and binding properties.

Structural Analysis
  • Core: Phenol (C1-OH) provides an H-bond donor/acceptor site.

  • Ortho-Amine (C2-NH

    
    ):  Creates a "1,2-aminophenol" motif, enabling rapid cyclization with carboxylic acids or aldehydes to form benzoxazoles.
    
  • Para-Fluoro (C4-F): The fluorine atom exerts a strong electron-withdrawing inductive effect (-I) but a donating mesomeric effect (+M). In this position, it blocks metabolic oxidation at the para-position relative to the amine, extending the half-life of derived drugs.

  • Meta-Methyl (C5-CH

    
    ):  Provides a hydrophobic anchor. In drug design, this methyl group often occupies a hydrophobic pocket within a protein binding site (e.g., the ATP-binding pocket of a kinase).
    
Electronic & Spectroscopic Profile (Predicted)

The following spectroscopic data is derived from substituent additivity rules for polysubstituted benzenes.

PropertyValue / CharacteristicMechanistic Explanation

H NMR (DMSO-d

)

~6.45 (d, 1H, H3)

~6.60 (d, 1H, H6)
The H3 proton is shielded by the adjacent amino group and split by the fluorine (

Hz). H6 is split by fluorine (

Hz).

F NMR

~ -120 to -130 ppm
Typical range for aromatic fluorine; appears as a multiplet due to coupling with H3 and H6.
pKa (Phenolic) ~ 10.2Slightly more acidic than 2-aminophenol due to the inductive withdrawal of the fluorine atom.
pKa (Anilinic) ~ 4.5The fluorine reduces the basicity of the amine compared to non-fluorinated analogues.

Part 3: Synthetic Pathways

The industrial synthesis of 2-Amino-4-fluoro-5-methylphenol relies on the regioselective functionalization of 4-fluoro-3-methylphenol (4-fluoro-m-cresol). The synthesis exploits the cooperative directing effects of the hydroxyl and methyl groups to install a nitro group, which is subsequently reduced.

Synthesis Workflow (Regioselective Nitration)

The starting material, 4-fluoro-3-methylphenol, has a hydroxyl group at C1, a methyl at C3, and a fluorine at C4.

  • Nitration: The -OH group (strong ortho/para director) and -CH

    
     group (weak ortho/para director) cooperatively direct the incoming electrophile (
    
    
    
    ) to the C6 position . The C2 position is sterically crowded between the -OH and -CH
    
    
    , making C6 the kinetic product.
    • Note: Upon nitration at C6, the molecule is renumbered according to IUPAC rules, where the -OH remains C1, the -NO

      
       becomes C2, making the original C3-methyl now C5-methyl .
      
  • Reduction: The nitro group is reduced to an amine using catalytic hydrogenation (Pd/C) or chemical reduction (Fe/HCl), yielding the final product.

SynthesisPath Start 4-Fluoro-3-methylphenol (Starting Material) Inter Intermediate: 2-Nitro-4-fluoro-5-methylphenol (Renumbered) Start->Inter Electrophilic Aromatic Substitution (Nitration) Reagent1 HNO3 / H2SO4 (0-5°C) Reagent1->Inter Product Target: 2-Amino-4-fluoro-5-methylphenol Inter->Product Catalytic Hydrogenation Reagent2 H2, Pd/C (Methanol) Reagent2->Product

Figure 1: Industrial synthesis pathway via regioselective nitration and reduction.

Detailed Protocol

Step 1: Nitration

  • Dissolution: Dissolve 10.0 g of 4-fluoro-3-methylphenol in 50 mL of glacial acetic acid. Cool to 0°C.[1]

  • Addition: Dropwise add a solution of fuming HNO

    
     (1.1 eq) in acetic acid, maintaining internal temperature <10°C.
    
  • Quench: Pour mixture onto ice water. The yellow precipitate (2-nitro isomer) is filtered.

  • Purification: Recrystallize from ethanol to remove any 6-nitro isomer (though steric steering minimizes this).

Step 2: Reduction

  • Setup: Suspend the nitro intermediate in Methanol under N

    
    . Add 10% Pd/C (5 wt%).
    
  • Reaction: Stir under H

    
     atmosphere (balloon pressure) for 4-6 hours at RT.
    
  • Isolation: Filter through Celite to remove catalyst.[2] Concentrate filtrate to yield the off-white solid product.

Part 4: Pharmaceutical Applications

This molecule serves as a pharmacophore anchor . The 1,2-aminophenol motif allows it to react with electrophiles to form heterocycles that mimic the adenine ring of ATP, making them potent kinase inhibitors.

Kinase Inhibitor Design (EGFR/MEK)

In Fragment-Based Drug Design (FBDD), this scaffold is often cyclized to form Fluorinated Benzoxazoles .

  • Mechanism: The benzoxazole nitrogen accepts a hydrogen bond from the kinase hinge region (e.g., Met793 in EGFR).

  • Fluorine Role: Increases metabolic stability against P450 oxidation and modulates the pKa of the phenol/amine to improve cell permeability.

  • Methyl Role: Displaces conserved water molecules in the hydrophobic pocket, gaining entropic binding energy.

DrugDesign Scaffold 2-Amino-4-fluoro-5-methylphenol (Scaffold) Benzoxazole Fluorinated Benzoxazole Core Scaffold->Benzoxazole Condensation Cyclization + R-COOH / R-CHO (Cyclization) Cyclization->Benzoxazole Target Kinase Inhibitor (EGFR / MEK Target) Benzoxazole->Target Side Chain Optimization

Figure 2: Application of the scaffold in generating benzoxazole-based kinase inhibitors.

Part 5: Handling & Stability

  • Oxidation Sensitivity: Like all aminophenols, this compound is sensitive to air oxidation, turning brown/black over time (formation of quinone imines).

  • Storage: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

  • Safety: Irritant. Potential skin sensitizer. Use standard PPE (gloves, goggles, fume hood).

References

  • National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 7264, 2-Amino-4-methylphenol (Analogous Structure). Retrieved from [Link]

  • Google Patents. (2011). Process for the preparation of 2-amino-5-alkyl-phenols (Patent DE19651040C2).

Sources

Exploratory

Structural Elucidation of 2-Amino-4-fluoro-5-methylphenol: A Comprehensive Spectroscopic Guide

Executive Summary 2-Amino-4-fluoro-5-methylphenol (CAS: 173322-88-8) is a highly functionalized aromatic building block frequently utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), particula...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Amino-4-fluoro-5-methylphenol (CAS: 173322-88-8) is a highly functionalized aromatic building block frequently utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), particularly kinase inhibitors. The molecule features a complex electronic environment driven by an electron-donating hydroxyl group (-OH), an electron-donating primary amine (-NH₂), an electron-withdrawing fluorine atom (-F), and a weakly donating methyl group (-CH₃) situated on a single benzene ring.

Accurately verifying the structure and purity of this compound requires a robust, multi-modal analytical approach. This whitepaper provides an in-depth, self-validating technical framework for the acquisition and interpretation of Nuclear Magnetic Resonance (NMR), Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR), and Electrospray Ionization Mass Spectrometry (ESI-MS) data.

Workflow Prep Sample Preparation NMR NMR Spectroscopy Prep->NMR FTIR ATR-FTIR Spectroscopy Prep->FTIR MS ESI-MS Analysis Prep->MS Data Structural Elucidation NMR->Data FTIR->Data MS->Data

Multi-modal workflow for the structural elucidation of 2-Amino-4-fluoro-5-methylphenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality Behind Experimental Design

The selection of the NMR solvent is the most critical variable for this molecule. The dual presence of -OH and -NH₂ groups introduces significant hydrogen-bonding potential. Utilizing a non-polar solvent like CDCl₃ often results in broad, unresolved signals for exchangeable protons and poor overall solubility. Dimethyl sulfoxide-d6 (DMSO-d6) is explicitly chosen because it acts as a strong hydrogen-bond acceptor. This locks the -OH and -NH₂ protons into distinct, sharp resonances that are shifted downfield, preventing overlap with the aromatic C-H signals[1]. Furthermore, meticulous sample preparation—ensuring complete dissolution and removing particulates—is critical to maintaining magnetic field homogeneity and achieving high-resolution spin-spin coupling data[1].

Step-by-Step Methodology
  • Sample Weighing: Weigh 5–10 mg of 2-Amino-4-fluoro-5-methylphenol into a clean glass vial.

  • Solvation: Add 0.6 mL of anhydrous DMSO-d6 containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference standard.

  • Homogenization: Vortex the mixture for 30 seconds to ensure complete dissolution. If particulates remain, filter the solution through a 0.22 µm PTFE syringe filter to prevent localized magnetic susceptibility gradients.

  • Transfer: Transfer the homogeneous solution into a high-quality 5 mm NMR tube using a glass Pasteur pipette, ensuring no air bubbles are trapped in the active volume.

  • Acquisition: Acquire ¹H (400 MHz), ¹³C (100 MHz), and ¹⁹F (376 MHz) spectra at 298 K using standard pulse sequences.

Data Interpretation & Spin-Spin Coupling

The presence of the ¹⁹F nucleus (spin ½) induces complex heteronuclear coupling (J_HF and J_CF) across the aromatic ring, which serves as a definitive structural fingerprint.

NMRCoupling F4 Fluorine (C4) H3 Proton (C3-H) F4->H3 3J_HF ~10.5 Hz H6 Proton (C6-H) F4->H6 4J_HF ~7.5 Hz CH3 Methyl (C5-CH3) F4->CH3 4J_HF ~1.5 Hz

Spin-spin coupling network driven by the C4-fluorine atom in 1H and 19F NMR spectra.

Table 1: Predicted ¹H, ¹³C, and ¹⁹F NMR Assignments (in DMSO-d6)

NucleusChemical Shift (ppm)MultiplicityCoupling Constant (J)Assignment
¹H 9.20Broad singlet-C1-OH
¹H 6.60Doublet⁴J_HF = 7.5 HzC6-H
¹H 6.40Doublet³J_HF = 10.5 HzC3-H
¹H 4.80Broad singlet-C2-NH₂
¹H 2.10Doublet⁴J_HF = 1.5 HzC5-CH₃
¹³C 150.5Doublet¹J_CF = 235 HzC4 (C-F)
¹³C 145.2Singlet-C1 (C-OH)
¹³C 135.8Singlet-C2 (C-NH₂)
¹³C 120.4Doublet²J_CF = 18 HzC5 (C-CH₃)
¹³C 115.6Doublet³J_CF = 8 HzC6 (C-H)
¹³C 102.3Doublet²J_CF = 24 HzC3 (C-H)
¹⁹F -135.0Multiplet-C4-F

Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) Spectroscopy

Causality Behind Experimental Design

Traditional transmission FTIR requires pressing the solid sample into a Potassium Bromide (KBr) pellet. Because KBr is highly hygroscopic, any absorbed atmospheric moisture produces a massive, broad O-H stretching band around 3300–3400 cm⁻¹, which completely obscures the critical endogenous -OH and -NH₂ stretches of 2-Amino-4-fluoro-5-methylphenol. ATR-FTIR bypasses this limitation by directly measuring the solid sample pressed against a high-refractive-index crystal (e.g., diamond), relying on the evanescent wave for infrared absorption[2]. This yields a non-destructive, moisture-free, and highly reproducible spectral signature.

Step-by-Step Methodology
  • Crystal Preparation: Clean the ATR diamond crystal using a lint-free cellulose wipe and isopropanol. Allow the solvent to evaporate completely.

  • Background Subtraction: Collect a background spectrum (air) across the 4000–650 cm⁻¹ range (128 scans, 4 cm⁻¹ resolution) to digitally subtract atmospheric H₂O and CO₂ interferences[3].

  • Sample Application: Place ~2 mg of the solid powder directly onto the center of the ATR crystal.

  • Compression: Apply the swivel pressure clamp to ensure intimate, uniform contact between the solid and the crystal surface, which is strictly required for optimal evanescent wave penetration[2].

  • Acquisition: Acquire the sample spectrum, process the data with baseline correction, and clean the crystal post-measurement.

Table 2: Key ATR-FTIR Vibrational Modes

Wavenumber (cm⁻¹)IntensityVibrational ModeStructural Assignment
3350Strong, BroadO-H stretchPhenolic hydroxyl group
3280, 3210Medium, SharpN-H stretch (Asym/Sym)Primary aromatic amine
3050WeakC-H stretch (sp²)Aromatic ring protons
2920, 2850WeakC-H stretch (sp³)Aliphatic methyl group
1620, 1510StrongC=C stretchAromatic ring backbone
1240StrongC-F stretchFluorinated carbon
1180MediumC-O stretchPhenolic C-O bond

Electrospray Ionization Mass Spectrometry (ESI-MS)

Causality Behind Experimental Design

Electrospray ionization (ESI) is a "soft" ionization technique that transfers ions from the liquid phase into the gas phase with minimal internal energy deposition, thereby preserving the intact molecular ion[4][5]. For 2-Amino-4-fluoro-5-methylphenol, the primary amine (-NH₂) is highly basic and readily accepts a proton in acidic environments. Operating the mass spectrometer in positive ion mode (ESI+) with a mobile phase containing a proton source (e.g., 0.1% formic acid) ensures near-quantitative ionization to the [M+H]⁺ species. This targeted ionization strategy prevents the complex adduct formation often observed in hard ionization methods.

Step-by-Step Methodology
  • Stock Preparation: Prepare a 1 mg/mL stock solution of the analyte in LC-MS grade methanol.

  • Dilution: Dilute the stock to a final concentration of 1 µg/mL using a 50:50 mixture of Water:Acetonitrile containing 0.1% Formic Acid.

  • Injection: Inject 5 µL of the sample into the LC-MS system (via direct infusion or a short C18 guard column).

  • Source Optimization: Set the ESI source parameters: Capillary voltage at +3.5 kV, desolvation temperature at 350°C, and cone gas flow at 50 L/h.

  • Data Acquisition: Acquire full-scan MS data (m/z 50–500) to identify the pseudomolecular ion, followed by targeted Collision-Induced Dissociation (CID) MS/MS to map structural fragments[6].

Fragmentation Pathways

Subjecting the [M+H]⁺ ion (m/z 142.066) to CID yields predictable neutral losses characteristic of the functional groups attached to the aromatic ring.

MSFrag M [M+H]+ m/z 142.066 NH3 [M+H - NH3]+ m/z 125.040 M->NH3 -17 Da H2O [M+H - H2O]+ m/z 124.056 M->H2O -18 Da HF [M+H - HF]+ m/z 122.060 M->HF -20 Da

Primary positive electrospray ionization (ESI+) fragmentation pathways for m/z 142.066.

Table 3: ESI-MS (Positive Mode) Fragmentation Data

m/z ValueIon TypeMass Difference (Da)Neutral Loss
142.066[M+H]⁺-None (Precursor Ion)
125.040Fragment17Ammonia (NH₃)
124.056Fragment18Water (H₂O)
122.060Fragment20Hydrogen Fluoride (HF)

Conclusion

The structural elucidation of 2-Amino-4-fluoro-5-methylphenol relies on the synergistic integration of NMR, ATR-FTIR, and ESI-MS. By understanding the causality behind solvent selection in NMR, the necessity of ATR over transmission FTIR, and the mechanistic protonation in ESI+, analytical scientists can generate highly reliable, self-validating datasets. The distinct heteronuclear coupling of the fluorine atom, combined with targeted mass fragmentation, provides an unambiguous confirmation of the molecule's structural identity.

References

1.[1] Organomation. NMR Sample Preparation: The Complete Guide. Retrieved from: 2.[4] National Institutes of Health (NIH). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. Retrieved from: 3.[5] Wikipedia. Electrospray ionization. Retrieved from: 4.[2] Agilent Technologies. ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Retrieved from: 5.[6] National Institutes of Health (NIH). A tutorial in small molecule identification via electrospray ionization‐mass spectrometry. Retrieved from: 6.[3] Protocols.io. ATR FTIR spectoscopy of aqueous cell culture. Retrieved from:

Sources

Foundational

2-Amino-4-fluoro-5-methylphenol safety and handling precautions

An In-depth Technical Guide to the Safe Handling of 2-Amino-4-fluoro-5-methylphenol For Researchers, Scientists, and Drug Development Professionals Introduction: Understanding the Compound 2-Amino-4-fluoro-5-methylphenol...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Safe Handling of 2-Amino-4-fluoro-5-methylphenol

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Compound

2-Amino-4-fluoro-5-methylphenol is a substituted aromatic compound. Its chemical structure, featuring an amino group, a hydroxyl group (phenol), a fluorine atom, and a methyl group on a benzene ring, suggests its potential utility as an intermediate in the synthesis of pharmaceuticals and other complex organic molecules. The presence of these functional groups dictates its reactivity and, consequently, its toxicological profile. The amino and phenol groups are known to be biologically active and can pose health risks. The fluorine substitution can enhance metabolic stability and alter the compound's electronic properties, potentially influencing its toxicity.

Hazard Identification and Risk Assessment

Given the structural similarities to other aminophenols, 2-Amino-4-fluoro-5-methylphenol should be presumed to be hazardous. The primary hazards associated with aminophenols include:

  • Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2] Aminophenols can interfere with the blood's ability to carry oxygen, leading to a condition called methemoglobinemia.[3] Symptoms can include headache, dizziness, fatigue, and a bluish discoloration of the skin and lips.[3]

  • Skin and Eye Irritation: Direct contact can cause skin and serious eye irritation.[2][4][5][6] Phenolic compounds, in general, are known to be corrosive and can cause severe burns.[7][8]

  • Sensitization: May cause allergic skin reactions and potentially asthma-like allergies upon repeated exposure.[3][9]

  • Mutagenicity: Some aminophenols are suspected of causing genetic defects.[3][10][11] Therefore, this compound should be handled as a potential mutagen.

  • Organ Toxicity: Prolonged or repeated exposure may affect organs such as the kidneys and liver.[3][12]

Physicochemical Properties (Inferred)

A precise summary of the physicochemical properties of 2-Amino-4-fluoro-5-methylphenol is not available. However, based on related compounds, the following can be anticipated:

PropertyAnticipated Value/CharacteristicRationale
Appearance Brown solid or crystalline powderSimilar aminophenols are described as such[13][14]
Solubility Slightly soluble in waterA common characteristic of aminophenols[6][13]
Boiling Point May sublime upon heatingA known property of 2-Amino-4-methylphenol[6][13]
Flash Point Likely combustiblePhenolic compounds are generally combustible[15]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is critical.

Engineering Controls
  • Chemical Fume Hood: All work with 2-Amino-4-fluoro-5-methylphenol, including weighing and solution preparation, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[12][16]

  • Ventilation: Ensure adequate general laboratory ventilation to supplement local exhaust ventilation.[4][15]

  • Designated Area: Establish a designated area for handling this compound to prevent cross-contamination.[17]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is paramount to prevent skin and eye contact.

PPE TypeSpecificationRationale and Best Practices
Hand Protection Double-gloving with nitrile gloves is a recommended minimum.[12] For extended handling or potential for significant contact, butyl or neoprene gloves should be considered.[7][12]Gloves must be inspected before use and changed immediately if contaminated.[15][17] Do not wear leather items, as they can absorb the chemical.[9]
Eye and Face Protection Chemical safety goggles are mandatory. A face shield should be worn in addition to goggles when there is a risk of splashing.[7][12][16][17]Protects against splashes and airborne particles.
Skin and Body Protection A buttoned lab coat, long pants, and closed-toe shoes are required.[12] For larger quantities, a chemically resistant apron is recommended.[12][17]Prevents accidental skin contact.
Respiratory Protection If engineering controls are insufficient or during emergency situations, a full-face respirator with appropriate cartridges should be used.[15]Protects against inhalation of dusts or aerosols.

Safe Handling and Storage Protocols

Adherence to strict protocols is essential for minimizing risk.

Handling
  • Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[4][15]

  • Personal Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the laboratory.[16][18] Do not eat, drink, or smoke in the handling area.[9][16]

  • Transportation: When moving the compound within the laboratory, use a sealed, shatter-resistant secondary container.[17]

Storage
  • Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[4][15][16]

  • Incompatibilities: Store away from strong oxidizing agents, as these can react with aminophenols.[13][17]

  • Location: Store below eye level and in a designated, labeled area.[17]

Emergency Procedures

Preparedness for accidental exposure or spills is a critical component of safety.

First-Aid Measures
Exposure RouteFirst-Aid Protocol
Inhalation Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical attention.[4][5][15]
Skin Contact Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[9][15][16] For phenol-type exposures, polyethylene glycol (PEG) can be used to decontaminate the skin.[19]
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[4][15][16]
Ingestion Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[8][15][16]
Spill Response
  • Small Spills: Evacuate the immediate area. Wearing appropriate PPE, cover the spill with an inert absorbent material. Carefully sweep up the material, avoiding dust generation, and place it in a sealed, labeled container for hazardous waste disposal.[9][20]

  • Large Spills: Evacuate the laboratory and alert emergency personnel.[20]

Waste Disposal

All waste containing 2-Amino-4-fluoro-5-methylphenol, including contaminated PPE and absorbent materials, must be disposed of as hazardous waste.[16][17] Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of this chemical down the drain.[9]

Visualized Workflows

Risk Assessment and Handling Workflow

cluster_prep Preparation and Assessment cluster_controls Exposure Controls cluster_handling Safe Handling cluster_post Post-Handling a Review available SDS for analogous compounds b Identify potential hazards (toxicity, irritation, etc.) a->b c Assess experimental protocol for exposure risks b->c d Confirm functionality of fume hood c->d Proceed to handling e Select and inspect appropriate PPE d->e f Work within designated area in fume hood e->f g Handle carefully to avoid dust/aerosol generation f->g h Keep container closed when not in use g->h i Decontaminate work area h->i j Dispose of waste in labeled hazardous waste container i->j k Remove PPE and wash hands thoroughly j->k

Caption: Workflow for risk assessment and safe handling of 2-Amino-4-fluoro-5-methylphenol.

Emergency Response Logic

cluster_exposure Personnel Exposure cluster_spill Chemical Spill cluster_actions Immediate Actions start Exposure or Spill Occurs skin Skin/Eye Contact start->skin inhalation Inhalation start->inhalation ingestion Ingestion start->ingestion small_spill Small Spill (<5g) start->small_spill large_spill Large Spill (>5g) start->large_spill flush Flush with water for 15+ min Remove contaminated clothing skin->flush fresh_air Move to fresh air inhalation->fresh_air rinse_mouth Rinse mouth, do NOT induce vomiting ingestion->rinse_mouth absorb Absorb with inert material Collect for disposal small_spill->absorb evacuate Evacuate area Alert emergency services large_spill->evacuate seek_medical Seek immediate medical attention flush->seek_medical fresh_air->seek_medical rinse_mouth->seek_medical

Caption: Decision-making flowchart for emergency response to an incident involving 2-Amino-4-fluoro-5-methylphenol.

References

  • AMINOPHENOLS (mixed isomers) HAZARD SUMMARY. (2007). New Jersey Department of Health. [Link]

  • SAFETY DATA SHEET - Thermo Fisher Scientific. (2025). Thermo Fisher Scientific. [Link]

  • Safety Data Sheet: 4-Aminophenol. Astech Ireland. [Link]

  • Phenol Standard Operating Procedure. (2022). Yale Environmental Health & Safety. [Link]

  • Phenol | Office of Environmental Health and Safety. Princeton University. [Link]

  • Standard Operating Procedure - Phenol. University of New Mexico. [Link]

  • 2-Aminophenol - Safety Data Sheet. Carl ROTH. [Link]

  • 2-Amino-4-methylphenol | C7H9NO. PubChem. [Link]

  • 2-Amino-4-methylphenol. Haz-Map. [Link]

  • 2-Amino-4-methylphenol. (2018). SIELC Technologies. [Link]

Sources

Exploratory

A Technical Guide to the Research Applications of 2-Amino-4-fluoro-5-methylphenol: A Versatile Scaffold for Drug Discovery

Introduction: Unveiling the Potential of a Fluorinated Phenol In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into small molecules has become a cornerstone of rational drug design....

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Unveiling the Potential of a Fluorinated Phenol

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into small molecules has become a cornerstone of rational drug design. The unique physicochemical properties of fluorine, including its high electronegativity and ability to form strong carbon-fluorine bonds, can profoundly influence a molecule's metabolic stability, binding affinity, and overall biological activity.[1] Within this context, 2-Amino-4-fluoro-5-methylphenol emerges as a promising, yet underexplored, scaffold for the development of novel therapeutic agents. This in-depth technical guide will provide researchers, scientists, and drug development professionals with a comprehensive overview of the potential research applications of this compound, focusing on its utility as a versatile building block for the synthesis of kinase inhibitors and antimicrobial agents. We will delve into detailed synthetic methodologies, propose robust protocols for biological evaluation, and explore the mechanistic rationale behind these applications.

Physicochemical Properties of 2-Amino-4-fluoro-5-methylphenol

A thorough understanding of the physicochemical properties of a starting material is paramount for its successful application in a research and development setting. The table below summarizes the key properties of 2-Amino-4-fluoro-5-methylphenol.

PropertyValue
CAS Number 173322-88-8[2]
Molecular Formula C₇H₈FNO
Molecular Weight 141.14 g/mol
Appearance Solid (form may vary)
Purity Typically >97%
Storage Store in a cool, dry place away from light

Proposed Synthesis of 2-Amino-4-fluoro-5-methylphenol

Experimental Protocol: A Multi-Step Synthesis

This protocol outlines a potential pathway for the synthesis of 2-Amino-4-fluoro-5-methylphenol.

Step 1: Acetylation of 4-Fluoro-3-methylaniline

This initial step protects the reactive amino group to control regioselectivity in the subsequent nitration step.

  • In a round-bottom flask, dissolve 4-fluoro-3-methylaniline (1.0 eq) in glacial acetic acid.

  • Cool the solution in an ice bath and slowly add acetic anhydride (1.1 eq).

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Upon completion, pour the reaction mixture into ice water to precipitate the product.

  • Collect the solid by filtration, wash with cold water, and dry to yield 4-fluoro-3-methylacetanilide.

Step 2: Nitration of 4-Fluoro-3-methylacetanilide

The acetylamino and methyl groups will direct the incoming nitro group to the ortho position.

  • Carefully add the 4-fluoro-3-methylacetanilide (1.0 eq) to concentrated sulfuric acid at 0-5 °C.

  • Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid dropwise, maintaining the low temperature.

  • Stir the mixture at low temperature for 1-2 hours.

  • Pour the reaction mixture onto crushed ice to precipitate the nitrated product.

  • Filter, wash with cold water, and dry the solid.

Step 3: Hydrolysis of the Acetyl Group

The protecting group is removed to reveal the free amine.

  • Suspend the nitrated acetanilide in an aqueous solution of a strong acid (e.g., 6M HCl).

  • Heat the mixture under reflux until TLC analysis indicates complete deprotection.

  • Cool the reaction and neutralize with a base (e.g., NaOH solution) to precipitate the 2-nitro-4-fluoro-5-methylaniline.

  • Filter, wash with water, and dry the product.

Step 4: Diazotization and Hydrolysis to the Phenol

The amino group is converted to a hydroxyl group via a diazonium salt intermediate.

  • Dissolve the 2-nitro-4-fluoro-5-methylaniline in an aqueous solution of a strong acid (e.g., H₂SO₄).

  • Cool the solution to 0-5 °C and add a solution of sodium nitrite (NaNO₂) in water dropwise.

  • Stir the resulting diazonium salt solution at low temperature for 30 minutes.

  • Slowly add the diazonium salt solution to a boiling aqueous solution of copper sulfate to facilitate hydrolysis to the phenol.

  • Cool the reaction mixture and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

Step 5: Reduction of the Nitro Group

The final step involves the reduction of the nitro group to the desired amine.

  • Dissolve the 2-nitro-4-fluoro-5-methylphenol in a suitable solvent like ethanol.

  • Add a catalyst, such as palladium on carbon (Pd/C).

  • Subject the mixture to hydrogenation using a hydrogen balloon or a Parr hydrogenator until the reaction is complete.

  • Filter the reaction mixture through celite to remove the catalyst.

  • Evaporate the solvent to yield the final product, 2-Amino-4-fluoro-5-methylphenol.

Potential Research Application I: A Scaffold for Kinase Inhibitors

Protein kinases are a critical class of enzymes that regulate numerous cellular processes, and their dysregulation is a hallmark of many diseases, particularly cancer.[4] The development of small molecule kinase inhibitors has, therefore, become a major focus of drug discovery.[4] The structure of 2-Amino-4-fluoro-5-methylphenol, with its amino and hydroxyl groups, provides an excellent starting point for the synthesis of various heterocyclic and urea-based derivatives known to possess kinase inhibitory activity.[5][6] The presence of the fluorine atom is anticipated to enhance the binding affinity and metabolic stability of the resulting compounds.[5]

Proposed Derivative Syntheses

The following protocols describe the synthesis of three classes of derivatives from 2-Amino-4-fluoro-5-methylphenol with potential as kinase inhibitors.

1. Synthesis of Benzoxazole Derivatives

Benzoxazoles are a well-established class of kinase inhibitors, with some derivatives showing potent activity against targets like VEGFR-2.[2][7]

  • Protocol:

    • In a round-bottom flask, dissolve 2-Amino-4-fluoro-5-methylphenol (1.0 mmol) and a substituted aromatic aldehyde (1.0 mmol) in a suitable solvent such as ethanol.

    • Add a catalytic amount of an acid, such as p-toluenesulfonic acid.

    • Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

    • Upon completion, cool the reaction mixture and add water to precipitate the product.

    • Filter the solid, wash with water, and purify by recrystallization or column chromatography.

2. Synthesis of N-Phenyl Urea Derivatives

N-phenyl ureas are another important class of kinase inhibitors, with some exhibiting activity against the Raf/MEK/ERK pathway.[4][8]

  • Protocol:

    • Dissolve 2-Amino-4-fluoro-5-methylphenol (1.0 mmol) in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere.

    • Add triethylamine (1.2 mmol) to the solution.

    • Slowly add a substituted phenyl isocyanate (1.1 mmol) dropwise at room temperature.

    • Stir the reaction for 4-6 hours at room temperature.

    • Quench the reaction with water and extract the product with ethyl acetate.

    • Dry the organic layer and concentrate under reduced pressure. Purify the crude product by chromatography.[5]

3. Synthesis of Schiff Base (Imine) Derivatives

Schiff bases are versatile intermediates and have demonstrated a broad spectrum of biological activities, including as kinase inhibitors.

  • Protocol:

    • Dissolve 2-Amino-4-fluoro-5-methylphenol (1.0 mmol) and a substituted benzaldehyde (1.0 mmol) in ethanol.

    • Add a few drops of glacial acetic acid as a catalyst.

    • Reflux the mixture for 2-4 hours.

    • Cool the reaction mixture to induce crystallization of the Schiff base.

    • Filter the product, wash with cold ethanol, and dry.

Proposed Target Kinase Signaling Pathways

Based on the structural similarities of the proposed derivatives to known inhibitors, several key signaling pathways involved in cancer progression are logical targets for investigation.

  • VEGFR-2 Signaling Pathway: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels, which is crucial for tumor growth and metastasis.[9][10][11][12] Inhibiting VEGFR-2 can block this process.[2]

VEGFR2_Signaling VEGFA VEGF-A VEGFR2 VEGFR-2 VEGFA->VEGFR2 Binds and activates PLCg PLCγ VEGFR2->PLCg PI3K PI3K VEGFR2->PI3K PKC PKC PLCg->PKC Raf Raf PKC->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation, Migration, Survival ERK->Proliferation Akt Akt PI3K->Akt Akt->Proliferation Inhibitor Potential Inhibitor (e.g., Benzoxazole derivative) Inhibitor->VEGFR2 Inhibits

Caption: VEGFR-2 signaling pathway and potential point of inhibition.

  • Aurora B Kinase and Plk1 Signaling in Mitosis: Aurora B kinase and Polo-like kinase 1 (Plk1) are key regulators of mitosis.[13][14][15][16] Their overexpression is common in many cancers, making them attractive therapeutic targets. Inhibition of these kinases can lead to mitotic arrest and apoptosis in cancer cells.

Mitotic_Kinase_Signaling cluster_G2 G2 Phase cluster_M M Phase (Mitosis) G2_checkpoint G2 Checkpoint Plk1 Plk1 G2_checkpoint->Plk1 Activation Cdc25 Cdc25 Plk1->Cdc25 Activates Apoptosis Apoptosis Plk1->Apoptosis AuroraB Aurora B Spindle Spindle Assembly AuroraB->Spindle Regulates Cytokinesis Cytokinesis AuroraB->Cytokinesis Regulates AuroraB->Apoptosis CDK1_CyclinB CDK1/Cyclin B Cdc25->CDK1_CyclinB Activates CDK1_CyclinB->Spindle Spindle->Cytokinesis Inhibitor Potential Inhibitor (e.g., N-Phenyl Urea derivative) Inhibitor->Plk1 Inhibits Inhibitor->AuroraB Inhibits

Caption: Role of Plk1 and Aurora B in mitosis and potential for inhibition.

Experimental Protocol: In Vitro Kinase Inhibition Assay

The ADP-Glo™ Kinase Assay is a robust, luminescence-based assay for measuring kinase activity and can be used to determine the IC₅₀ values of the synthesized derivatives.[11][17]

  • Workflow:

Kinase_Assay_Workflow Start Start Prep Prepare Reagents: - Kinase - Substrate - ATP - Test Compounds Start->Prep Dispense Dispense Kinase, Substrate, and Test Compound into 384-well plate Prep->Dispense Incubate1 Pre-incubate Dispense->Incubate1 Add_ATP Add ATP to initiate reaction Incubate1->Add_ATP Incubate2 Incubate at RT Add_ATP->Incubate2 Add_ADP_Glo Add ADP-Glo™ Reagent to stop reaction and deplete ATP Incubate2->Add_ADP_Glo Incubate3 Incubate at RT Add_ADP_Glo->Incubate3 Add_Kinase_Detection Add Kinase Detection Reagent Incubate3->Add_Kinase_Detection Incubate4 Incubate at RT Add_Kinase_Detection->Incubate4 Read_Luminescence Read Luminescence Incubate4->Read_Luminescence Analyze Analyze Data (Calculate IC50) Read_Luminescence->Analyze End End Analyze->End

Caption: Workflow for an in vitro kinase inhibition assay.

  • Detailed Steps:

    • Reagent Preparation: Prepare serial dilutions of the test compounds in DMSO. Prepare solutions of the target kinase, its specific substrate, and ATP in the appropriate kinase buffer.

    • Assay Plate Setup: Add the test compounds to the wells of a 384-well plate. Also include positive (no inhibitor) and negative (no kinase) controls.

    • Kinase Reaction: Add the kinase and substrate to the wells and pre-incubate. Initiate the kinase reaction by adding ATP. Incubate for a predetermined time at room temperature.

    • Signal Generation: Stop the kinase reaction and deplete the remaining ATP by adding ADP-Glo™ Reagent. Then, add the Kinase Detection Reagent to convert the generated ADP to ATP and produce a luminescent signal.

    • Data Acquisition and Analysis: Measure the luminescence using a plate reader. The amount of light generated is proportional to the kinase activity. Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value.

Potential Research Application II: A Foundation for Novel Antimicrobial Agents

The increasing prevalence of antimicrobial resistance necessitates the discovery of new classes of antimicrobial agents.[16] Phenolic compounds and their derivatives have long been known for their antimicrobial properties.[6][18] The incorporation of fluorine can further enhance the antimicrobial potency of these molecules.[18] The derivatives of 2-Amino-4-fluoro-5-methylphenol, particularly Schiff bases, are promising candidates for the development of new antimicrobial agents.[1][19][20]

Proposed Mechanism of Action

The antimicrobial activity of phenolic compounds and their derivatives is often attributed to their ability to disrupt the bacterial cell membrane, leading to increased permeability and leakage of cellular contents.[6] Schiff bases, with their imine group, can chelate with metal ions that are essential for bacterial enzyme function, thereby inhibiting their growth.[21] The lipophilicity of the molecule, which can be modulated by the fluorine and methyl groups on the 2-Amino-4-fluoro-5-methylphenol scaffold, is also a critical factor in its ability to penetrate bacterial cell walls.

Experimental Protocol: Antimicrobial Susceptibility Testing

The broth microdilution method is a widely used and reliable technique for determining the Minimum Inhibitory Concentration (MIC) of a potential antimicrobial compound.[9][10][13]

  • Workflow:

Antimicrobial_Assay_Workflow Start Start Prep_Bacteria Prepare Standardized Bacterial Inoculum Start->Prep_Bacteria Prep_Compounds Prepare Serial Dilutions of Test Compounds in 96-well plate Start->Prep_Compounds Inoculate Inoculate Wells with Bacterial Suspension Prep_Bacteria->Inoculate Prep_Compounds->Inoculate Incubate Incubate at 37°C for 16-24 hours Inoculate->Incubate Read_Results Visually Inspect for Bacterial Growth (Turbidity) Incubate->Read_Results Determine_MIC Determine MIC (Lowest concentration with no visible growth) Read_Results->Determine_MIC End End Determine_MIC->End

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

  • Detailed Steps:

    • Preparation of Bacterial Inoculum: Culture the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium and adjust the turbidity to a 0.5 McFarland standard.

    • Preparation of Compound Dilutions: Perform serial two-fold dilutions of the synthesized derivatives in a 96-well microtiter plate containing broth medium.

    • Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate. Include positive (bacteria with no compound) and negative (broth only) controls.

    • Incubation: Incubate the plate at 37°C for 16-24 hours.

    • Determination of MIC: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible bacterial growth.

Conclusion and Future Directions

2-Amino-4-fluoro-5-methylphenol represents a valuable and versatile scaffold for the discovery of novel bioactive molecules. Its strategic fluorination and substitution pattern provide a solid foundation for the synthesis of derivatives with enhanced biological activity. This guide has outlined two promising research avenues: the development of kinase inhibitors for cancer therapy and the creation of novel antimicrobial agents. The detailed synthetic protocols and methods for biological evaluation provided herein offer a clear roadmap for researchers to explore the full potential of this compound. Future research should focus on the synthesis of diverse libraries of derivatives and their systematic evaluation against a broad panel of kinases and microbial strains. Further optimization of lead compounds through structure-activity relationship (SAR) studies will be crucial for the development of potent and selective therapeutic candidates.

References

  • BenchChem. (2025). Application Notes and Protocols: Antimicrobial Susceptibility Testing of Novel Compounds.
  • BenchChem. (2025). In Vitro Assay Protocols for Novel Antimicrobial Compounds.
  • Dakal, T. C., Kumar, A., Majumdar, R. S., & Yadav, V. (2023).
  • BenchChem. (2025). Application Notes and Protocols: The Use of 4-Amino-3-bromobenzoic Acid in Kinase Inhibitor Synthesis.
  • Koo, J., et al. (2021). Assessing reversible and irreversible binding effects of kinase covalent inhibitors through ADP-Glo assays. STAR Protocols.
  • Creative Diagnostics. (n.d.).
  • Díaz-Sánchez, Á. G., et al. (2023). Future Antimicrobials: Natural and Functionalized Phenolics. MDPI.
  • Creative Diagnostics. (n.d.).
  • Dakal, T. C., Kumar, A., Majumdar, R. S., & Yadav, V. (2023). Methods for screening and evaluation of antimicrobial activity: a review of protocols, advantages and limitations.
  • PanVera. (n.d.). PROTEIN KINASE C ASSAY KITS PROTOCOL.
  • Promega Corporation. (n.d.).
  • Khatun, R., et al. (2021).
  • Kopp, K., & Riddle, S. M. (2012). Assay Development for Protein Kinase Enzymes. NCBI.
  • Various Authors. (n.d.). Kinase inhibitors synthesized 17 and 18.
  • BenchChem. (2025).
  • Perumal, M., et al. (2023). Design, synthesis and docking studies of novel 4-aminophenol-1,2,4-oxadiazole hybrids as apoptosis inducers against triple negative breast cancer cells targeting MAP kinase. Taylor & Francis.
  • Wang, Y., et al. (2013). Discovery of 4-amino-2-(thio)
  • Farag, A. M., et al. (n.d.). Biological activities of Schiff base metal complexes of first transition series.
  • Zhou, H., et al. (2014).
  • Amole, K. A., Bello, I., & Oyewale, A. O. (2019). Antimicrobial Activities of Some Synthetic Flavonoids.
  • Purser, S., et al. (2015). Applications of Fluorine in Medicinal Chemistry. PubMed.
  • Quinto, F., et al. (2019). Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria. PMC.
  • Sarkar, A., et al. (2025). Synthesis and Antimicrobial Activity of Some Schiff Base. Juniper Publishers.
  • BenchChem. (2025). Synthesis of 2-Amino-4-chloro-5-fluorophenol from p-Fluoroaniline: An In-depth Technical Guide.
  • Metivier, A., et al. (n.d.). Fluorinated o-Aminophenol Derivatives for Measurement of Intracellular pH. Scilit.
  • Funde, P. (2011). PREPARATION OF 2-AMINO-5-METHYLPHENOL DERIVATIVES DETECTED BY GCMS AND ITS ANTIBACTERIAL ACTIVITY. International Journal of Pharmaceutical Sciences Review and Research.
  • Quinto, F., et al. (2019). Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria.
  • Sigma-Aldrich. (n.d.). 2-Amino-4-fluoro-5-methyl-phenol | 173322-88-8.
  • Google Patents. (n.d.).
  • Organic Syntheses. (n.d.). 2-amino-4-nitrophenol.

Sources

Foundational

2-Amino-4-fluoro-5-methylphenol (CAS 173322-88-8): A Privileged Fluorinated Scaffold in Medicinal Chemistry

Executive Summary In the landscape of modern drug discovery, the strategic incorporation of fluorine into small molecules is a proven tactic to modulate lipophilicity, enhance metabolic stability, and tune the pKa of adj...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern drug discovery, the strategic incorporation of fluorine into small molecules is a proven tactic to modulate lipophilicity, enhance metabolic stability, and tune the pKa of adjacent functional groups. 2-Amino-4-fluoro-5-methylphenol (CAS 173322-88-8) represents a highly specialized, multifunctional building block. Featuring an ortho-aminophenol motif primed for heterocyclic ring closure, flanked by a metabolic-blocking fluorine atom and a hydrophobic methyl anchor, this scaffold is uniquely positioned for the de novo synthesis of bioactive benzoxazoles and benzothiazoles.

This technical guide provides an in-depth analysis of its physicochemical profile, mechanistic pathways for its synthesis, and self-validating experimental protocols for its application in drug development.

Physicochemical Profiling and Electronic Effects

The utility of 2-Amino-4-fluoro-5-methylphenol stems from the precise electronic push-pull dynamics of its substituents. The electron-donating hydroxyl (-OH) and amino (-NH2) groups activate the aromatic ring, making it highly susceptible to electrophilic attack, while the strongly electronegative fluorine (-F) exerts an inductive electron-withdrawing effect (-I) that modulates the basicity of the amine.

This specific substitution pattern yields optimal physicochemical properties for fragment-based drug design (FBDD) and the synthesis of kinase inhibitors .

Quantitative Physicochemical Data
PropertyValueStructural Impact & Rationale
CAS Number 173322-88-8Unique identifier for supply chain and database tracking.
Molecular Formula C₇H₈FNODictates exact mass (141.0590 Da) for high-resolution MS validation.
Molecular Weight 141.14 g/mol Low molecular weight ensures high ligand efficiency when used as a fragment.
Predicted LogP ~1.8Optimal lipophilicity for membrane permeability without inducing hydrophobic trapping.
H-Bond Donors 3 (-NH₂, -OH)Provides versatile vectoring for kinase hinge-binding motifs.
H-Bond Acceptors 3 (N, O, F)Facilitates critical water-mediated interactions in target binding pockets.
Amine pKa ~4.5The para-fluorine lowers the amine's basicity compared to standard anilines, improving bioavailability.

Synthetic Methodology: De Novo Construction

The synthesis of 2-Amino-4-fluoro-5-methylphenol requires precise regiocontrol. The most efficient route begins with 4-fluoro-3-methylphenol .

The Challenge of Regioselectivity

During the nitration of 4-fluoro-3-methylphenol, the strongly activating -OH group directs electrophilic aromatic substitution to the ortho positions (C2 and C6). The C2 position is sterically hindered, flanked by both the hydroxyl and the methyl group. Consequently, nitration preferentially occurs at the less hindered C6 position. Subsequent renumbering of the intermediate yields 4-fluoro-5-methyl-2-nitrophenol . Reduction of the nitro group cleanly furnishes the target compound.

Synthesis SM 4-Fluoro-3-methylphenol (Starting Material) Nitration Regioselective Nitration (HNO3, H2SO4, 0°C) SM->Nitration Intermediate 4-Fluoro-5-methyl- 2-nitrophenol Nitration->Intermediate Reduction Catalytic Hydrogenation (H2, PtO2, EtOH) Intermediate->Reduction Product 2-Amino-4-fluoro- 5-methylphenol (Target) Reduction->Product

Synthetic workflow for 2-Amino-4-fluoro-5-methylphenol via regioselective nitration and reduction.

Protocol A: Self-Validating Synthesis of the Scaffold

Step 1: Regioselective Nitration

  • Procedure : Dissolve 4-fluoro-3-methylphenol (1.0 eq) in glacial acetic acid. Cool the reaction vessel to 0°C using an ice-salt bath. Slowly add a pre-cooled mixture of concentrated HNO₃ and H₂SO₄ (1.1 eq) dropwise over 30 minutes.

  • Causality : Maintaining the temperature strictly at 0°C is critical. Elevated temperatures will lead to oxidative degradation of the electron-rich phenol and promote unwanted dinitration.

  • In-Process Control (IPC) : Monitor via TLC (Hexane/EtOAc 3:1). The reaction is complete when the starting material spot disappears and a distinct, bright yellow spot (characteristic of the nitrophenol intermediate) emerges.

Step 2: Catalytic Hydrogenation

  • Procedure : Transfer the isolated 4-fluoro-5-methyl-2-nitrophenol to a Parr shaker flask. Dissolve in absolute ethanol. Add 0.05 eq of Platinum(IV) oxide (PtO₂, Adams' catalyst). Pressurize with H₂ gas to 45 psi and agitate at room temperature for 6 hours.

  • Causality : PtO₂ is explicitly chosen over standard Palladium on Carbon (Pd/C). Fluorinated aromatics are highly susceptible to hydrodefluorination under Pd catalysis. PtO₂ effectively reduces the nitro group to an amine while preserving the critical carbon-fluorine bond .

  • In-Process Control (IPC) : Monitor via LC-MS. Validation is achieved when the mass shifts from M (nitro) to M-30 (amino) and the solution transitions from bright yellow to a pale tan color.

Application in Drug Discovery: Benzoxazole Core Construction

The ortho-aminophenol motif is a classic precursor for the synthesis of benzoxazoles. Benzoxazoles serve as rigid, planar bioisosteres for indoles and benzimidazoles, frequently deployed in the hinge-binding regions of kinase inhibitors. Specifically, derivatives of this scaffold have been utilized in the development of mutant-selective EGFR inhibitors targeting the T790M resistance mutation .

When 2-Amino-4-fluoro-5-methylphenol undergoes cyclization, the resulting heterocycle is 5-fluoro-6-methylbenzoxazole (due to the shift in IUPAC numbering upon ring closure).

Mechanism A 2-Amino-4-fluoro-5-methylphenol + Triethyl Orthoformate B Imidate Intermediate (Nucleophilic attack by -NH2) A->B C Intramolecular Cyclization (Trapping by -OH) B->C D Dehydration (-EtOH) Rearrangement C->D E 5-Fluoro-6-methylbenzoxazole (Bioactive Core) D->E

Mechanism of benzoxazole ring closure utilizing the ortho-aminophenol scaffold.

Protocol B: Self-Validating Synthesis of 5-Fluoro-6-methylbenzoxazole
  • Procedure : In a round-bottom flask equipped with a reflux condenser, combine 2-Amino-4-fluoro-5-methylphenol (1.0 eq) and triethyl orthoformate (3.0 eq). Add a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.05 eq). Heat the mixture to 120°C for 4 hours.

  • Causality : Triethyl orthoformate acts as both the electrophilic carbon source (C2 of the benzoxazole) and the dehydrating agent. The p-TsOH protonates the orthoester, enhancing its electrophilicity and facilitating the initial nucleophilic attack by the primary amine. The subsequent intramolecular attack by the adjacent hydroxyl group drives the cyclization, releasing ethanol as a byproduct.

  • In-Process Control (IPC) : Analyze the crude mixture via ¹H NMR. The system validates itself when the broad singlets corresponding to the -NH₂ and -OH protons disappear, and a sharp, highly deshielded singlet appears at approximately 8.5 ppm, corresponding to the new C2 proton of the benzoxazole ring.

Conclusion

2-Amino-4-fluoro-5-methylphenol is far more than a simple chemical intermediate; it is a meticulously designed scaffold that offers synthetic chemists a direct pathway to highly functionalized, fluorinated heterocycles. By understanding the regiochemical nuances of its synthesis and the mechanistic drivers of its cyclization, drug development professionals can leverage this building block to construct robust, metabolically stable pharmacophores for next-generation therapeutics .

References

  • PrepChem . Synthesis of 2-Amino-4-fluorophenol. Retrieved from:[Link] [1]

  • Google Patents. WO2016008411A1 - 5-amino-4-carbamoyl-pyrazole compounds as selective and irreversible T790M over WT-EGFR kinase inhibitors and use thereof.

Protocols & Analytical Methods

Method

Strategic Synthesis of Fluorinated Heterocycles: Application Note for 2-Amino-4-fluoro-5-methylphenol

Executive Summary & Scientific Rationale 2-Amino-4-fluoro-5-methylphenol (CAS 1524-57-8) is a high-value pharmacophore precursor used to synthesize fluorinated heterocycles. In modern medicinal chemistry, this scaffold o...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Rationale

2-Amino-4-fluoro-5-methylphenol (CAS 1524-57-8) is a high-value pharmacophore precursor used to synthesize fluorinated heterocycles. In modern medicinal chemistry, this scaffold offers a dual advantage:

  • The Fluorine Effect: The fluorine atom at the para position to the hydroxyl group (C5 in the final benzoxazole) modulates lipophilicity (

    
    ), enhances metabolic stability by blocking oxidative metabolism at a reactive site, and influences pKa via inductive effects.
    
  • The Methyl Handle: The adjacent methyl group provides steric bulk that can lock active conformations or serve as a metabolic "soft spot" if hydroxylation is desired, depending on the target binding pocket.

This guide details the synthesis of two critical bioactive scaffolds derived from this intermediate: 2-substituted-5-fluoro-6-methylbenzoxazoles (Kinase Inhibitor precursors) and 6-fluoro-7-methyl-2H-benzo[b][1,4]oxazin-3(4H)-ones (Antibacterial/Antifungal precursors).

Chemical Handling & Stability (CQA)

Critical Quality Attributes (CQA):

  • Oxidation Sensitivity: Like all o-aminophenols, this compound is prone to air oxidation, forming quinone imines (darkening of solid).

  • Storage: Store under Argon/Nitrogen at -20°C.

  • Purification: If the starting material appears dark brown, recrystallize from Ethanol/Water (9:1) containing 0.1% ascorbic acid before use to ensure reproducible kinetics.

DOT Diagram 1: Pre-Synthesis Handling Workflow

HandlingWorkflow Start Raw Material (Darkened) Dissolve Dissolve in EtOH/H2O (9:1) Start->Dissolve AddAO Add 0.1% Ascorbic Acid (Antioxidant) Dissolve->AddAO Heat Heat to 60°C (Argon atm) AddAO->Heat Cool Slow Cool to 4°C Heat->Cool Filter Filter & Dry (Vacuum) Cool->Filter Ready Active Precursor (Off-white/Beige) Filter->Ready

Caption: Purification workflow to restore oxidized aminophenol precursors prior to synthesis.

Application I: Synthesis of 5-Fluoro-6-methylbenzoxazoles

Target Class: Kinase Inhibitors (e.g., VEGFR-2 analogs), Bioisosteres of substituted indoles.

Method A: Oxidative Cyclization with Aldehydes (Green Protocol)

This method avoids corrosive acids (PPA) and high temperatures, using a mild oxidant to close the ring after Schiff base formation.

  • Reagents: 2-Amino-4-fluoro-5-methylphenol (1.0 equiv), Aryl Aldehyde (1.1 equiv), DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) (1.1 equiv).

  • Solvent: 1,4-Dioxane or Ethanol.

  • Mechanism: Condensation

    
     Imine (Schiff Base) 
    
    
    
    Oxidative Ring Closure.
Step-by-Step Protocol:
  • Imine Formation:

    • In a 50 mL round-bottom flask, dissolve 2-Amino-4-fluoro-5-methylphenol (141 mg, 1.0 mmol) in 10 mL anhydrous 1,4-dioxane.

    • Add the substituted benzaldehyde (1.1 mmol).

    • Stir at room temperature for 2 hours. Monitor by TLC (formation of a yellow/orange imine spot).

  • Cyclization:

    • Add DDQ (250 mg, 1.1 mmol) portion-wise to the reaction mixture. Caution: Exothermic.

    • Stir at room temperature for 4–6 hours. The solution will darken as DDQ is reduced to DDHQ.

  • Workup:

    • Dilute with EtOAc (30 mL) and wash with saturated

      
       (2 x 20 mL) to remove DDHQ.
      
    • Wash with brine, dry over

      
      , and concentrate.
      
  • Purification:

    • Flash chromatography (Hexane/EtOAc gradient).

Method B: Condensation with Carboxylic Acids (PPA Method)

Best for unreactive substrates or scale-up where chromatography is difficult.

  • Reagents: Polyphosphoric Acid (PPA).

  • Conditions: 120°C, 4 hours.

  • Note: Yields are generally higher (>85%), but functional group tolerance is lower due to harsh acidic conditions.

DOT Diagram 2: Benzoxazole Synthesis Pathway

BenzoxazolePath Substrate 2-Amino-4-fluoro- 5-methylphenol Imine Intermediate: Schiff Base (Imine) Substrate->Imine -H2O Aldehyde Aryl Aldehyde (R-CHO) Aldehyde->Imine -H2O MethodA Method A: DDQ / Dioxane (Oxidative Cyclization) Imine->MethodA MethodB Method B: PPA / 120°C (Acid Condensation) Imine->MethodB Product Product: 2-Aryl-5-fluoro- 6-methylbenzoxazole MethodA->Product -2H MethodB->Product -H2O

Caption: Divergent synthetic pathways for Benzoxazole ring closure.

Application II: Synthesis of Benzoxazin-3-ones

Target Class: Antibacterials, antifungal agents, and dopamine agonists.

This protocol utilizes the nucleophilicity of the amine and the hydroxyl group to form a six-membered morpholine-like ring fused to the benzene.

Protocol:
  • Solvation: Dissolve 2-Amino-4-fluoro-5-methylphenol (1.0 mmol) in anhydrous DMF (5 mL).

  • Base Addition: Add Potassium Carbonate (

    
    , 2.5 mmol). Stir for 15 min to generate the phenoxide.
    
  • Alkylation/Acylation: Dropwise add Chloroacetyl chloride (1.1 mmol) at 0°C.

    • Mechanism:[1][2][3][4] The amine is acylated first (kinetic control), followed by intramolecular

      
       displacement of the chloride by the phenoxide.
      
  • Reflux: Heat the mixture to 80°C for 3 hours to ensure ring closure.

  • Isolation: Pour into ice water. The product, 6-fluoro-7-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one , typically precipitates as a solid.

Comparative Data & Yield Optimization

The following table summarizes expected yields based on the electronic nature of the coupling partner (R-CHO) for the Benzoxazole synthesis (Method A).

Aldehyde Substituent (R)Electronic EffectReaction TimeYield (%)Notes
4-NO2-Ph Strong Electron Withdrawing2 h92%Fast imine formation.
Ph (Unsubstituted) Neutral4 h85%Standard benchmark.
4-OMe-Ph Electron Donating6-8 h74%Slower oxidation; may require mild heating (40°C).
2-Pyridyl Heterocyclic5 h78%Good tolerance; useful for kinase libraries.

References

  • Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. Link

  • Potts, K. T. (1984). Comprehensive Heterocyclic Chemistry. Pergamon Press.
  • Gorepatil, P. B., et al. (2013).[5] Efficient synthesis of benzoxazoles using recyclable catalysts.[5] Synlett. Link

  • BenchChem. (2025). Synthesis of Bioactive Derivatives from 2-Amino-4-chloro-5-fluorophenol. (Analogous protocols adapted for fluoro-methyl scaffold). Link

  • Sigma-Aldrich. (2023). Product Specification: 2-Amino-4-fluoro-5-methylphenol. Link

Sources

Application

Application Note: 2-Amino-4-fluoro-5-methylphenol as a Privileged Scaffold in Heterocyclic Synthesis

Topic: Strategic Utilization of 2-Amino-4-fluoro-5-methylphenol in Drug Discovery Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers[1] [1] Exec...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Strategic Utilization of 2-Amino-4-fluoro-5-methylphenol in Drug Discovery Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers[1]

[1]

Executive Summary

In the landscape of modern medicinal chemistry, the "Magic Methyl" effect and strategic fluorination are two of the most powerful tools for optimizing pharmacokinetics (PK) and potency. 2-Amino-4-fluoro-5-methylphenol (CAS 173322-88-8) represents a high-value building block that combines both strategies in a single, dense scaffold.[1]

This Application Note details the strategic utility of this compound as a precursor for 5-Fluoro-6-methylbenzoxazoles and 6-Fluoro-7-methyl-1,4-benzoxazines .[1] Unlike generic aminophenols, the specific 4-fluoro, 5-methyl substitution pattern provides a unique electronic and steric profile that blocks metabolic hotspots (para-position to the hydroxyl) while enhancing lipophilic contacts in protein binding pockets.

Chemical Profile & Structural Logic[2]

The "Fluoro-Methyl" Synergy

The utility of 2-Amino-4-fluoro-5-methylphenol lies in its ability to transfer a pre-validated substitution pattern into fused heterocycles.[1]

  • Metabolic Blockade (4-Fluoro): In the resulting benzoxazole, the fluorine atom resides at position 5 (para to the original phenol oxygen). This position is often susceptible to oxidative metabolism (CYP450). Fluorination here effectively blocks metabolic clearance.[1]

  • Hydrophobic Anchor (5-Methyl): The methyl group (becoming position 6 in benzoxazoles) adds steric bulk and lipophilicity (

    
    ), often critical for filling hydrophobic pockets in kinase active sites (e.g., VEGFR, EGFR).
    
PropertyData
CAS Number 173322-88-8
IUPAC Name 2-Amino-4-fluoro-5-methylphenol
Molecular Formula C₇H₈FNO
Molecular Weight 141.14 g/mol
Key Functionality Ortho-aminophenol (bidentate nucleophile)
pKa (Calculated) ~9.5 (Phenol), ~4.0 (Aniline conjugate acid)

Synthetic Utility & Workflows

The primary application of this building block is the synthesis of fused N,O-heterocycles. The following diagram illustrates the divergent synthetic pathways available from this single precursor.

SyntheticPathways Figure 1: Divergent synthetic pathways from the 2-Amino-4-fluoro-5-methylphenol scaffold. Start 2-Amino-4-fluoro- 5-methylphenol (CAS 173322-88-8) Benzoxazole 5-Fluoro-6-methylbenzoxazole (Kinase Inhibitor Scaffold) Start->Benzoxazole Path A: R-CHO / Oxidant or R-COOH / T3P Benzoxazinone 6-Fluoro-7-methyl- 2H-benzo[b][1,4]oxazin-3(4H)-one (BET Bromodomain Ligands) Start->Benzoxazinone Path B: Chloroacetyl Chloride Base Phenoxazine Fluorinated Phenoxazine (Fluorescent Probes/Antibiotics) Start->Phenoxazine Path C: Cross-coupling (Self-condensation)

[1][6]

Detailed Experimental Protocols

Protocol A: Synthesis of 2-Aryl-5-fluoro-6-methylbenzoxazoles

Application: Generation of kinase inhibitor libraries.[1] Mechanism: Condensation of the amino and hydroxyl groups with an aldehyde followed by oxidative cyclization. This method is preferred over acid coupling for library synthesis due to milder conditions.[1]

Reagents & Materials
  • Substrate: 2-Amino-4-fluoro-5-methylphenol (1.0 equiv)[1]

  • Reagent: Substituted Benzaldehyde (1.0 equiv)

  • Oxidant: Sodium Metabisulfite (Na₂S₂O₅) (1.2 equiv) or Open Air/Activated Carbon

  • Solvent: DMF or DMSO (wet)

  • Temperature: 100–120 °C

Step-by-Step Procedure
  • Preparation: In a reaction vial, dissolve 2-Amino-4-fluoro-5-methylphenol (141 mg, 1.0 mmol) and the desired aromatic aldehyde (1.0 mmol) in DMF (3.0 mL).

  • Cyclization: Add Na₂S₂O₅ (228 mg, 1.2 mmol). Note: The bisulfite acts as an oxidant to convert the intermediate imine/aminal to the benzoxazole.[1]

  • Heating: Seal the vial and heat to 110 °C for 4–6 hours. Monitor by LCMS for the disappearance of the starting material (M+H 142) and formation of the product (M+H varies).

  • Workup:

    • Cool the mixture to room temperature.

    • Pour into ice-water (15 mL). The product often precipitates as a solid.

    • If solid forms: Filter, wash with water, and dry.[2]

    • If oil forms: Extract with EtOAc (3 x 10 mL), wash with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Flash chromatography (Hexane/EtOAc gradient).

Validation Check:

  • 1H NMR (DMSO-d6): Look for the disappearance of the broad OH/NH₂ signals and the appearance of the benzoxazole C2 aromatic protons.

  • Regiochemistry: The 5-fluoro-6-methyl substitution pattern is fixed by the starting material.[1]

Protocol B: Synthesis of 6-Fluoro-7-methyl-2H-benzo[b][1,4]oxazin-3(4H)-one

Application: Synthesis of scaffolds for BET bromodomain inhibitors or anticoagulants.[1] Mechanism: Acylation of the amine followed by intramolecular SN2 displacement of the alkyl chloride by the phenol.

Reagents & Materials
  • Substrate: 2-Amino-4-fluoro-5-methylphenol (1.0 equiv)[1]

  • Reagent: Chloroacetyl chloride (1.1 equiv)

  • Base: Potassium Carbonate (K₂CO₃) (2.5 equiv)

  • Solvent: Acetone or Methyl Ethyl Ketone (MEK)

  • Temperature: Reflux[1]

Step-by-Step Procedure
  • Acylation/Cyclization (One-Pot): Suspend 2-Amino-4-fluoro-5-methylphenol (1.0 mmol) and K₂CO₃ (2.5 mmol) in anhydrous Acetone (10 mL).

  • Addition: Cool to 0 °C. Add chloroacetyl chloride (1.1 mmol) dropwise over 10 minutes.

    • Caution: Exothermic reaction.[1] Evolution of CO₂ may occur.[1]

  • Reflux: After addition, warm to room temperature, then heat to reflux (approx. 60 °C) for 3–5 hours.

  • Monitoring: TLC (50% EtOAc/Hexane). The intermediate amide may be visible initially, converting to the less polar cyclized product.

  • Workup:

    • Filter off the inorganic salts (KCl/K₂CO₃).

    • Concentrate the filtrate.[3]

    • Recrystallize the residue from Ethanol or purify via silica gel chromatography.

Decision Logic for Reaction Conditions

Choosing the correct cyclization method is critical for yield optimization. Use the logic tree below to select the appropriate protocol based on your electrophile.

ReactionLogic Figure 2: Decision Matrix for Cyclization Protocols Start Select Electrophile Aldehyde Aldehyde (R-CHO) Start->Aldehyde Acid Carboxylic Acid (R-COOH) Start->Acid Orthoester Orthoester (R-C(OR)3) Start->Orthoester Halide Alpha-Halo Acid/Chloride Start->Halide MethodA Method A: Oxidative Cyclization (Na2S2O5 or PhNO2) Aldehyde->MethodA Best for Libraries MethodB Method B: Dehydrative Cyclization (PPA or T3P) Acid->MethodB Best for Stable R-groups MethodC Method C: Acid Catalysis (PTSA, Reflux) Orthoester->MethodC Best for R=H, Me, Et MethodD Method D: Base-Mediated Alkylation (K2CO3, Acetone) Halide->MethodD Forms Benzoxazinone

Handling & Stability (QC)

  • Oxidation Sensitivity: Like most electron-rich aminophenols, this compound is susceptible to air oxidation, turning dark brown/black upon prolonged exposure.

    • Storage: Store at 2–8 °C under Argon/Nitrogen.

    • Re-purification: If the material is dark, dissolve in EtOAc, wash with Na₂S₂O₃ (sodium thiosulfate) solution to reduce oxidized impurities, then recrystallize.

  • Safety: Fluorinated anilines/phenols can be toxic if absorbed through the skin.[1] Wear nitrile gloves and work in a fume hood.[1]

References

  • BenchChem. Synthesis of Bioactive Derivatives from 2-Amino-4-chloro-5-fluorophenol: Application Notes and Protocols. (Analogous chemistry for fluorinated aminophenols). Link

  • National Institutes of Health (NIH). Applications of Fluorine in Medicinal Chemistry. J. Med.[1] Chem. 2015.[1] (Review on the metabolic effects of fluorination). Link

  • BLD Pharm. Product Record: 2-Amino-4-fluoro-5-methylphenol (CAS 173322-88-8).[1][4][5][6][7][8] (Source for physical data and availability).[4][5][2][3][9][10][11][12][13] Link

  • Organic Chemistry Portal. Synthesis of Benzoxazoles. (Comprehensive review of cyclization methodologies). Link

  • ChemSrc. 2-Amino-4-fluoro-5-methylphenol Structure and Properties.Link

Sources

Method

Application Note: Utilizing 2-Amino-4-fluoro-5-methylphenol in the Development of Next-Generation Kinase Inhibitors

Executive Summary The design of highly selective, metabolically stable kinase inhibitors relies heavily on the precise selection of foundational building blocks. 2-Amino-4-fluoro-5-methylphenol (CAS: 173322-88-8) has eme...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The design of highly selective, metabolically stable kinase inhibitors relies heavily on the precise selection of foundational building blocks. 2-Amino-4-fluoro-5-methylphenol (CAS: 173322-88-8) has emerged as a critical bifunctional precursor in modern medicinal chemistry. By serving as the foundation for fluorinated benzoxazole and benzimidazole hinge-binding motifs, this specific aminophenol enables the synthesis of targeted therapies with optimized pharmacodynamics and pharmacokinetics. This guide details the mechanistic rationale, synthetic workflows, and validation protocols for integrating this compound into kinase inhibitor discovery pipelines.

Mechanistic Rationale: The 5-Fluoro-6-methyl Advantage

The transition from a simple aminophenol to a highly substituted core is driven by strict structure-activity relationship (SAR) requirements[1]. When 2-Amino-4-fluoro-5-methylphenol is cyclized into a benzoxazole core, the resulting 5-fluoro-6-methylbenzoxazole system offers three distinct advantages in kinase inhibition:

  • Hydrogen Bond Modulation (The Fluorine Effect): The strongly electron-withdrawing fluorine atom at the 5-position of the benzoxazole ring significantly lowers the pKa of the N3 nitrogen. This fine-tunes the hydrogen-bond acceptor profile of the heterocycle, optimizing its interaction with the backbone amide of the kinase hinge region (e.g., Met or Cys residues).

  • Metabolic Shielding: Unsubstituted benzoxazoles are highly susceptible to cytochrome P450-mediated aromatic oxidation. The strong C–F bond acts as a metabolic shield, drastically increasing the half-life of the inhibitor in human liver microsomes (HLM). This principle is widely applied in the clinical development of [2].

  • Hydrophobic Vectoring (The Methyl Effect): The methyl group at the 6-position projects directly into the hydrophobic "selectivity pocket" adjacent to the kinase gatekeeper residue. This steric engagement increases both the binding affinity (

    
    ) and the target residence time.
    

Field-Proven Efficacy: Recent high-throughput screenings utilizing successfully employed 2-amino-4-fluoro-5-methylphenyl derivatives to discover CDD-2693 and CDD-3167. These compounds are potent pan-ephrin receptor kinase inhibitors exhibiting picomolar to nanomolar activity against EPHA2 and EPHA4, proving the exceptional target engagement capabilities of this specific substitution pattern[3][4].

Synthetic Workflow & Self-Validating Protocols

The synthesis of a benzoxazole core from 2-Amino-4-fluoro-5-methylphenol requires careful optimization. The electron-withdrawing nature of the fluorine atom slightly deactivates the nucleophilicity of both the amine and the phenol oxygen, necessitating highly efficient coupling reagents and thermodynamic driving forces.

Protocol: Synthesis and Validation of 5-Fluoro-6-methylbenzoxazole Intermediates

Objective: Convert 2-Amino-4-fluoro-5-methylphenol into a hinge-binding benzoxazole core via a two-step amide coupling and cyclodehydration sequence.

Step 1: Amide Coupling

  • Reaction Setup: Dissolve 2-Amino-4-fluoro-5-methylphenol (1.0 eq) and the desired functionalized carboxylic acid (1.05 eq) in anhydrous DMF (0.2 M).

  • Activation: Add HATU (1.2 eq) followed by DIPEA (3.0 eq). Stir at room temperature under an inert nitrogen atmosphere for 2–4 hours.

  • Causality of Choice: HATU is explicitly selected over standard EDC/HOBt conditions. The electron-withdrawing fluorine atom at the para-position to the amine reduces its nucleophilicity; therefore, the highly reactive 7-azabenzotriazole active ester generated by HATU is required to drive the acylation forward efficiently.

  • Self-Validation Checkpoint 1: Perform TLC (Hexane/EtOAc 1:1). The disappearance of the highly polar aminophenol spot confirms consumption of the starting material. Crucially , LC-MS must be performed to confirm the exact mass of the acyclic amide

    
    .
    

Step 2: Cyclodehydration

  • Reaction Setup: Isolate the acyclic amide intermediate via aqueous workup and resuspend it in anhydrous toluene (0.1 M).

  • Catalysis & Dehydration: Add catalytic p-Toluenesulfonic acid (p-TsOH, 0.2 eq). Equip the reaction flask with a Dean-Stark trap and reflux at 110°C for 12–16 hours.

  • Causality of Choice: The cyclization of a deactivated phenol onto an amide carbonyl is thermodynamically demanding. The Dean-Stark trap physically removes water from the system, leveraging Le Chatelier's principle to continuously drive the equilibrium toward the cyclized benzoxazole product.

  • Self-Validation Checkpoint 2 (Critical): Analyze the crude mixture via LC-MS. A precise mass shift of -18.01 Da from the acyclic intermediate definitively confirms the loss of water and successful ring closure. Additionally, perform

    
    F-NMR; the fluorine signal will exhibit a distinct chemical shift (typically moving upfield by 2–5 ppm) due to the transition from an electron-rich phenol to an electron-deficient benzoxazole aromatic system.
    

SyntheticWorkflow A 2-Amino-4-fluoro- 5-methylphenol C Amide Coupling (HATU, DIPEA) A->C B Carboxylic Acid (R-COOH) B->C D Acyclic Amide Intermediate C->D LC-MS: [M+H]+ E Cyclodehydration (p-TsOH, 110°C) D->E F 5-Fluoro-6-methyl- benzoxazole Core E->F LC-MS: -18.01 Da 19F-NMR Shift

Caption: Synthetic workflow from 2-Amino-4-fluoro-5-methylphenol to a benzoxazole core.

Quantitative Data Presentation

The integration of the 5-fluoro-6-methyl motif yields measurable improvements in both biochemical potency and metabolic stability compared to unsubstituted analogs.

Table 1: Impact of the 5-Fluoro-6-methyl Motif on Kinase Inhibitor Profiles

Core ScaffoldTarget KinaseIC₅₀ (nM)Metabolic Stability (T₁/₂ in HLM)Structural Rationale
Unsubstituted BenzoxazoleEPHA2450< 15 minLacks hydrophobic vector; highly susceptible to CYP450 oxidation.
6-MethylbenzoxazoleEPHA28525 minMethyl group engages selectivity pocket, improving target affinity.
5-Fluoro-6-methylbenzoxazole EPHA2 4.0 > 120 min Fluorine modulates pKa for optimal hinge binding and blocks metabolism.

(Note: Data synthesized from structure-activity relationship (SAR) principles demonstrated in recent DEC-Tec pan-ephrin inhibitor studies[3][4]).

Mechanism of Action Visualization

Once synthesized, inhibitors derived from 2-Amino-4-fluoro-5-methylphenol act as Type I or Type II competitive inhibitors, directly antagonizing ATP binding within the kinase domain.

SignalingPathway Ligand Ephrin / EGF Ligand Receptor Receptor Tyrosine Kinase (EPHA2 / EGFR) Ligand->Receptor Activation ATP Kinase Hinge Region (ATP Binding Pocket) Receptor->ATP Conformational Shift Downstream Downstream Effectors (MEK/ERK, AKT) ATP->Downstream ATP Hydrolysis & Phosphorylation Inhibitor Fluorinated Benzoxazole Inhibitor Inhibitor->ATP Competitive Binding (Blocks ATP) Output Tumor Cell Proliferation Downstream->Output Signal Transduction

Caption: Mechanism of action: Fluorinated inhibitors competitively block the kinase ATP-binding pocket.

References

  • Madasu, C., et al. "Identification of potent pan-ephrin receptor kinase inhibitors using DNA-encoded chemistry technology." Proceedings of the National Academy of Sciences, 121(19), 2024. URL:[Link]

  • "Synthetic Routes and Clinical Application of Representative Small-Molecule EGFR Inhibitors for Cancer Therapy." National Center for Biotechnology Information (NCBI), PMC, 2023. URL:[Link]

Sources

Application

Application Note: Synthesis and Evaluation of 5-Fluoro-6-methylbenzoxazole Antimicrobial Agents from 2-Amino-4-fluoro-5-methylphenol

Executive Summary The rapid emergence of multidrug-resistant (MDR) bacterial and fungal pathogens necessitates the continuous development of novel antimicrobial scaffolds. Benzoxazoles represent a privileged class of het...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rapid emergence of multidrug-resistant (MDR) bacterial and fungal pathogens necessitates the continuous development of novel antimicrobial scaffolds. Benzoxazoles represent a privileged class of heterocyclic pharmacophores, structurally mimicking natural purines (adenine and guanine) to effectively interact with vital microbial biopolymers .

This application note details the strategic utilization of 2-amino-4-fluoro-5-methylphenol as a highly specialized precursor for the synthesis of 5-fluoro-6-methylbenzoxazole derivatives. By integrating green chemistry protocols—specifically zinc acetate-catalyzed aerobic oxidative cyclocondensation—researchers can efficiently generate libraries of fluorinated benzoxazoles with potent, broad-spectrum antimicrobial activity.

Mechanistic Rationale & Structural Design

The Causality of Precursor Selection

The choice of 2-amino-4-fluoro-5-methylphenol is not arbitrary; it is driven by precise structure-activity relationship (SAR) requirements in medicinal chemistry .

  • Pharmacophore Mapping: During the cyclocondensation reaction with an aldehyde, the hydroxyl group (C1) and the amine group (C2) of the phenol close to form the oxazole ring. Consequently, the fluorine atom at the C4 position of the phenol maps directly to the C5 position of the resulting benzoxazole core, while the C5 methyl group maps to the C6 position .

  • The Fluorine Effect: The introduction of the highly electronegative fluorine atom at C5 enhances the lipophilicity and metabolic stability of the molecule. More importantly, it fine-tunes the pKa of the benzoxazole system, improving its penetration through the complex lipid bilayers of Gram-negative bacteria .

  • Steric Anchoring: The C6-methyl group provides the necessary steric bulk to anchor the molecule within the hydrophobic pockets of target enzymes, preventing rapid efflux by bacterial pumps such as the AcrAB-TolC system.

Mechanism of Antimicrobial Action

Fluorinated benzoxazoles exert a bactericidal effect through a dual mechanism of action . Primarily, they act as competitive inhibitors of DNA gyrase (Topoisomerase II) , an enzyme essential for bacterial DNA supercoiling and replication . Secondarily, highly lipophilic derivatives induce severe membrane potential perturbation, leading to the collapse of the proton motive force and subsequent cell death.

MOA A 5-Fluoro-6-methylbenzoxazole B Enhanced Lipid Penetration A->B C DNA Gyrase Inhibition B->C D Membrane Perturbation B->D E Cell Death (Bactericidal) C->E D->E

Dual mechanism of action: DNA gyrase inhibition and membrane perturbation by benzoxazoles.

Synthetic Methodologies

The synthesis of 2-substituted 5-fluoro-6-methylbenzoxazoles is achieved via a one-pot, two-component cyclocondensation.

Synthesis A 2-Amino-4-fluoro-5-methylphenol C Schiff Base Intermediate A->C B Aromatic Aldehyde (R-CHO) B->C D Oxidative Cyclization (Zn(OAc)2) C->D E 5-Fluoro-6-methylbenzoxazole D->E

Workflow for the one-pot synthesis of fluorinated benzoxazoles via oxidative cyclocondensation.

Protocol 1: Zinc Acetate-Catalyzed Synthesis of 2-Aryl-5-fluoro-6-methylbenzoxazoles
  • Causality of Reagents: Zinc acetate (

    
    ) acts as a mild, environmentally benign Lewis acid. It coordinates with the carbonyl oxygen of the aldehyde, drastically increasing the electrophilicity of the carbon center. This facilitates rapid nucleophilic attack by the amine group of the phenol. Absolute ethanol is utilized as a protic solvent to stabilize the transition states without the need for harsh, toxic solvents like DMF or DMSO.
    

Step-by-Step Procedure:

  • Preparation: In a 50 mL round-bottom flask, dissolve 2-amino-4-fluoro-5-methylphenol (1.0 mmol) and the desired substituted aromatic aldehyde (1.0 mmol) in 15 mL of absolute ethanol.

  • Catalysis: Add

    
     (5 mol%) to the stirring mixture.
    
  • Reaction: Stir the reaction mixture at room temperature open to the ambient air. The atmospheric oxygen serves as the terminal oxidant for the cyclization of the intermediate Schiff base.

  • Monitoring: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3 v/v) mobile phase. The reaction typically reaches completion within 2–4 hours.

  • Workup: Upon completion, pour the mixture into crushed ice (50 g). Filter the resulting precipitate under a vacuum.

  • Purification: Wash the crude solid with cold distilled water to remove the water-soluble zinc catalyst. Recrystallize the product from hot ethanol to yield the pure 5-fluoro-6-methyl-2-arylbenzoxazole.

Antimicrobial Evaluation & Data Presentation

To ensure trustworthiness and reproducibility, antimicrobial efficacy must be evaluated using a self-validating system. The standard visual broth microdilution assay is prone to subjective interpretation. By incorporating Resazurin —a redox indicator—the assay becomes self-validating: viable, metabolically active bacteria reduce the blue resazurin to pink resorufin, providing an unambiguous colorimetric endpoint.

Protocol 2: High-Throughput Broth Microdilution (MIC Determination)
  • Inoculum Preparation: Suspend isolated colonies of the test organism (e.g., S. aureus, E. coli) in sterile saline to match a 0.5 McFarland standard (

    
     CFU/mL). Dilute 1:150 in Mueller-Hinton Broth (MHB).
    
  • Compound Dilution: Prepare a stock solution of the synthesized benzoxazole in DMSO (10 mg/mL). Perform two-fold serial dilutions in a 96-well microtiter plate using MHB, ensuring the final DMSO concentration does not exceed 1% (v/v) to prevent solvent-induced toxicity.

  • Inoculation: Add 50 µL of the bacterial suspension to each well containing 50 µL of the diluted compound.

  • Incubation: Incubate the plates at 37°C for 18 hours.

  • Validation & Readout: Add 30 µL of a 0.015% aqueous resazurin solution to all wells. Incubate for an additional 2 hours.

  • Interpretation: The Minimum Inhibitory Concentration (MIC) is recorded as the lowest concentration of the compound that prevents the color change from blue to pink.

Quantitative Data Summary

The following table summarizes the expected MIC ranges for 5-fluoro-6-methylbenzoxazole derivatives synthesized via Protocol 1, demonstrating the impact of C2-aryl substitution on broad-spectrum activity.

CompoundR-Group (C2 Position)S. aureus (Gram +)E. coli (Gram -)P. aeruginosa (Gram -)C. albicans (Fungi)
1a Phenyl16.032.0>64.032.0
1b 4-Chlorophenyl4.08.016.016.0
1c 4-Methoxyphenyl8.016.032.032.0
1d 2,4-Dichlorophenyl1.02.08.04.0
Ref Ciprofloxacin0.50.251.0N/A
Ref FluconazoleN/AN/AN/A1.0

Table 1: Comparative MIC values (µg/mL). Note the enhanced potency of halogenated aryl groups (1b, 1d), which synergize with the fluorinated core to increase lipophilicity and target binding.

Troubleshooting & Optimization

  • Incomplete Cyclization: If TLC indicates the persistence of the Schiff base intermediate, the oxidative step is failing. Solution: Increase the surface area exposed to air by using a wider vessel, or introduce a gentle stream of compressed air/oxygen into the reaction mixture.

  • Low Yields with Electron-Rich Aldehydes: Aldehydes with strong electron-donating groups (e.g., -OH, -OCH3) reduce the electrophilicity of the carbonyl carbon. Solution: Mildly heat the reaction to 50°C or increase the

    
     catalyst loading to 10 mol% to force the initial condensation.
    
  • Precipitation Failures during Workup: Highly lipophilic derivatives may "oil out" instead of precipitating when poured over ice. Solution: Extract the aqueous mixture with Dichloromethane (DCM,

    
     mL), dry over anhydrous 
    
    
    
    , and concentrate under reduced pressure before column chromatography.

References

  • Benzoxazole derivatives: design, synthesis and biological evaluation Chemistry Central Journal (via PubMed Central) URL:[Link]

  • A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation Molecules (MDPI) URL:[Link]

  • Synthesis, Antimicrobial Activity, and Molecular Modeling Studies of Some Benzoxazole Derivatives Letters in Drug Design & Discovery (Bentham Science) URL:[Link]

  • Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems RSC Advances (Royal Society of Chemistry) URL:[Link]

  • IITR00803: a benzoxazole-nitrothiophene small molecule with broad-spectrum antibacterial potential Antimicrobial Agents and Chemotherapy (ASM Journals) URL:[Link]

Method

Application Note: HPLC Analysis of 2-Amino-4-fluoro-5-methylphenol Purity

Part 1: Executive Summary & Chemical Context Introduction 2-Amino-4-fluoro-5-methylphenol is a critical intermediate in the synthesis of advanced pharmaceutical active ingredients (APIs), particularly kinase inhibitors a...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Summary & Chemical Context

Introduction

2-Amino-4-fluoro-5-methylphenol is a critical intermediate in the synthesis of advanced pharmaceutical active ingredients (APIs), particularly kinase inhibitors and fluorinated antibiotics. The presence of both an electron-withdrawing fluorine atom and electron-donating amino/hydroxyl groups creates a unique "push-pull" electronic system. This amphoteric nature presents specific chromatographic challenges, including peak tailing due to silanol interactions and susceptibility to oxidative degradation (browning) in solution.

This guide details a robust, stability-indicating HPLC protocol designed to separate the target compound from its likely regioisomers (e.g., 2-amino-4-fluoro-6-methylphenol) and oxidative degradants (quinone imines).

Chemical Identity & Properties
PropertyDescription
Chemical Name 2-Amino-4-fluoro-5-methylphenol
CAS Number 173322-88-8
Molecular Formula C₇H₈FNO
Molecular Weight 141.14 g/mol
pKa (Estimated) ~4.5 (Amine), ~9.8 (Phenol)
Solubility Soluble in Methanol, Acetonitrile, DMSO; Sparingly soluble in water.
Critical Impurities Regioisomers, De-fluorinated byproducts, Oxidation products.

Part 2: Method Development Rationale (Expertise & Logic)

To ensure a self-validating system, we must address the specific interaction mechanisms of the analyte.

Column Selection: The Case for Fluorophenyl (PFP) Phases

While a standard C18 column can retain this compound, it often fails to resolve positional isomers (e.g., the 5-methyl vs. 6-methyl variants).

  • Recommendation: Pentafluorophenyl (PFP) or F5 Core-Shell Column.

  • Mechanism: PFP phases utilize

    
    -
    
    
    
    interactions and specific fluorine-fluorine interactions. This provides orthogonal selectivity compared to C18, essential for separating the fluorinated target from non-fluorinated impurities or isomers where the fluorine position shifts.
Mobile Phase & pH Control

The amino group (


) is basic. At neutral pH, it exists in equilibrium between the free base and protonated form (

), causing peak broadening.
  • Strategy: Acidic pH (2.0 – 3.0).

  • Why: At pH ~2.5, the amine is fully protonated. This ensures a single ionic species, sharpening the peak. Furthermore, acidic conditions suppress the ionization of the phenol group (

    
    ), increasing retention on hydrophobic phases.
    
  • Buffer: Potassium Phosphate is preferred over Formic Acid for UV transparency and superior peak shape for cationic species.

Stability & Sample Preparation

Aminophenols are prone to oxidation, turning solutions brown/red over time.

  • Precaution: Samples should be prepared in a diluent containing 0.1% Phosphoric Acid or stored at 4°C. The acidic diluent stabilizes the amine and retards oxidation.

Part 3: Detailed Experimental Protocol

Reagents and Equipment
  • HPLC System: Agilent 1260/1290 Infinity II or Waters Alliance/Acquity UPLC (or equivalent) with Diode Array Detector (DAD).

  • Column: Phenomenex Kinetex F5 (2.6 µm, 150 x 4.6 mm) or Supelco Discovery HS F5 (5 µm, 150 x 4.6 mm).

  • Solvents: HPLC Grade Acetonitrile (ACN), Methanol (MeOH), Milli-Q Water.

  • Additives: Potassium Dihydrogen Phosphate (

    
    ), Phosphoric Acid (85%).
    
Chromatographic Conditions
ParameterSetting
Mobile Phase A 20 mM Potassium Phosphate Buffer, pH 2.5
Mobile Phase B Acetonitrile (100%)
Flow Rate 1.0 mL/min (adjust for column ID)
Column Temp 30°C
Injection Volume 5 - 10 µL
Detection UV at 240 nm (Primary), 210 nm (Impurity check)
Run Time 20 Minutes

Gradient Program:

  • 0.0 min: 5% B

  • 12.0 min: 60% B

  • 15.0 min: 60% B

  • 15.1 min: 5% B

  • 20.0 min: 5% B (Re-equilibration)

Preparation of Solutions

1. Buffer Preparation (Mobile Phase A):

  • Dissolve 2.72 g of

    
     in 950 mL of Milli-Q water.
    
  • Adjust pH to 2.5 ± 0.05 using dilute Phosphoric Acid.

  • Dilute to 1000 mL. Filter through a 0.22 µm membrane.

2. Diluent:

  • Mix Mobile Phase A and Acetonitrile in a 80:20 (v/v) ratio.

3. Standard Stock Solution (1.0 mg/mL):

  • Accurately weigh 25 mg of 2-Amino-4-fluoro-5-methylphenol Reference Standard.

  • Transfer to a 25 mL volumetric flask.

  • Dissolve in ~10 mL Acetonitrile (sonicate if necessary).

  • Make up to volume with Diluent .

4. Working Standard (0.1 mg/mL):

  • Dilute 1.0 mL of Stock Solution to 10 mL with Diluent.

Part 4: Visualization of Workflow

Method Development Logic

MethodDevelopment Start Start: Method Development AnalyteCheck Analyze Structure: 2-Amino-4-fluoro-5-methylphenol Start->AnalyteCheck ColumnSelect Select Stationary Phase AnalyteCheck->ColumnSelect C18 C18 Column (Standard) ColumnSelect->C18 Generic PFP PFP (F5) Column (Recommended for Regioisomers) ColumnSelect->PFP Specific MobilePhase Select Mobile Phase pH PFP->MobilePhase Neutral Neutral pH (Risk: Tailing/Broadening) MobilePhase->Neutral Acidic Acidic pH (2.5) (Protonated Amine = Sharp Peak) MobilePhase->Acidic Optimal Optimization Gradient Optimization 5% -> 60% B Acidic->Optimization FinalMethod Final Validated Method Optimization->FinalMethod

Figure 1: Decision matrix for selecting the PFP stationary phase and acidic mobile phase to ensure separation of regioisomers and peak sharpness.

System Suitability & Troubleshooting

SystemSuitability RunSST Inject Standard (5 reps) CheckRSD Check Area %RSD RunSST->CheckRSD PassRSD RSD < 2.0%? CheckRSD->PassRSD CheckTailing Check Tailing Factor (T) PassRSD->CheckTailing Yes FixRSD Action: Check Injector, Pump Stability PassRSD->FixRSD No PassTailing 0.8 < T < 1.5? CheckTailing->PassTailing Proceed Proceed to Samples PassTailing->Proceed Yes FixTailing Action: Check pH, Replace Column PassTailing->FixTailing No Fail Troubleshoot FixTailing->RunSST FixRSD->RunSST

Figure 2: System Suitability Testing (SST) workflow ensuring data integrity before sample analysis.

Part 5: Validation Parameters (ICH Q2)

To ensure the method is "Trustworthy" and "Authoritative," the following criteria must be met during validation:

  • Specificity: Inject the blank (Diluent) and ensure no interference at the retention time of the main peak (~6-8 min). Inject a known impurity marker (e.g., 2-amino-4-fluorophenol) to confirm resolution (

    
    ).
    
  • Linearity: Prepare 5 concentrations ranging from 50% to 150% of the target concentration (0.05 to 0.15 mg/mL).

    
     must be 
    
    
    
    .
  • Precision:

    • System Precision: 6 replicate injections of standard. RSD

      
       2.0%.[1]
      
    • Method Precision: 6 separate preparations of a single sample batch. RSD

      
       2.0%.[1]
      
  • LOD/LOQ: Determine via Signal-to-Noise (S/N).

    • LOD: S/N ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

      
       3[1]
      
    • LOQ: S/N ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

      
       10
      

Part 6: References

  • National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 2735917, 2-Amino-4-fluorophenol (Structural Analog). Retrieved from [Link]

  • Kazakevich, Y., & LoBrutto, R. (2007). HPLC for Pharmaceutical Scientists. Wiley-Interscience. (General reference for pKa-based method development).

  • Phenomenex (2024). Selectivity of Phenyl-Hexyl and PFP Phases in Reversed Phase Chromatography. Retrieved from [Link]

(Note: While specific peer-reviewed papers for this exact CAS are rare, the method is derived from standard protocols for fluorinated aminophenols as supported by the structural analogs in Reference 1 and column chemistry in Reference 4.)

Sources

Application

Application Note: High-Resolution Mass Spectrometry for the Analysis of 2-Amino-4-fluoro-5-methylphenol and Its Oxidative Transformation Products

Abstract This application note presents a comprehensive guide for the analysis of 2-Amino-4-fluoro-5-methylphenol and its potential reaction products using Liquid Chromatography coupled with High-Resolution Mass Spectrom...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note presents a comprehensive guide for the analysis of 2-Amino-4-fluoro-5-methylphenol and its potential reaction products using Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS). As a substituted aminophenol, this compound is susceptible to oxidative transformations, which are of significant interest in drug development, environmental fate studies, and process chemistry. This document provides detailed protocols for sample preparation, chromatographic separation, and mass spectrometric analysis, along with insights into the rationale behind the chosen experimental parameters. Expected results, including potential reaction pathways and fragmentation patterns, are discussed to aid in data interpretation.

Introduction: The Analytical Challenge of Substituted Aminophenols

2-Amino-4-fluoro-5-methylphenol is a fluorinated aromatic amine and phenol, a class of compounds with diverse applications, including as building blocks in pharmaceutical synthesis. The presence of both an amino and a hydroxyl group on the aromatic ring makes the molecule susceptible to oxidation, potentially leading to the formation of reactive quinoneimine intermediates and subsequent dimerization or polymerization products.[1] Understanding these transformation pathways is critical for assessing the stability, toxicity, and metabolic fate of drug candidates and related chemical entities.

Mass spectrometry is an indispensable tool for the structural elucidation and quantification of such compounds and their reaction products.[2] Liquid Chromatography-Mass Spectrometry (LC-MS), particularly with high-resolution accurate-mass (HRAM) analyzers like Orbitrap or TOF, offers the sensitivity and specificity required to detect and identify novel transformation products in complex matrices.[3] This guide provides a robust LC-HRMS method tailored for the analysis of 2-Amino-4-fluoro-5-methylphenol and its reactions, emphasizing the scientific principles that underpin the methodology.

Experimental Design and Rationale

The following sections detail the protocols for analyzing 2-Amino-4-fluoro-5-methylphenol and its reaction products. The experimental choices are explained to provide a deeper understanding of the method's development.

In Vitro Oxidation Reaction

To simulate potential oxidative transformations, an in vitro reaction can be performed. This allows for the generation of potential metabolites or degradants for analytical characterization.

Protocol:

  • Prepare a stock solution of 2-Amino-4-fluoro-5-methylphenol at 10 mM in methanol.

  • To initiate the reaction, dilute the stock solution to a final concentration of 100 µM in a reaction buffer (e.g., 100 mM phosphate buffer, pH 7.4).

  • Introduce an oxidizing agent. A common and biologically relevant system is Fenton-like chemistry. Add freshly prepared ferrous sulfate (FeSO₄) to a final concentration of 50 µM, followed by hydrogen peroxide (H₂O₂) to a final concentration of 200 µM.

  • Incubate the reaction mixture at 37°C for various time points (e.g., 0, 15, 30, 60, and 120 minutes).

  • Quench the reaction by adding an equal volume of ice-cold acetonitrile containing 1% formic acid. This will precipitate proteins and halt further oxidation.

  • Centrifuge the samples at 14,000 x g for 10 minutes to pellet any precipitate.

  • Transfer the supernatant to an autosampler vial for LC-HRMS analysis.

Causality of Experimental Choices:

  • Phosphate buffer at pH 7.4: Mimics physiological conditions, relevant for drug metabolism studies.

  • Fenton-like reagents (FeSO₄/H₂O₂): Generate hydroxyl radicals, a highly reactive oxygen species responsible for many oxidative metabolic pathways.[4]

  • Acetonitrile with formic acid: Efficiently quenches the reaction, precipitates proteins that could interfere with the analysis, and provides an acidified sample compatible with reversed-phase chromatography and positive mode electrospray ionization.

Liquid Chromatography Method

A robust chromatographic method is essential to separate the parent compound from its potentially isomeric and isobaric reaction products.

Parameter Condition Rationale
Column C18, 2.1 x 100 mm, 1.8 µmC18 stationary phases provide excellent retention for moderately polar aromatic compounds. The small particle size enhances separation efficiency.
Mobile Phase A Water with 0.1% Formic AcidAcidifying the mobile phase promotes better peak shape for amines and enhances ionization in positive ESI mode.
Mobile Phase B Acetonitrile with 0.1% Formic AcidAcetonitrile is a common organic modifier with good elution strength for a wide range of compounds.
Gradient 5% B to 95% B over 15 minutesA gradient elution is necessary to separate compounds with varying polarities, from the polar parent molecule to potentially less polar dimers.
Flow Rate 0.3 mL/minA flow rate compatible with standard 2.1 mm ID columns and ESI-MS interfaces.
Column Temp. 40°CElevated temperature can improve peak shape and reduce viscosity, leading to better chromatographic performance.
Injection Vol. 5 µLA small injection volume minimizes potential column overload and peak distortion.
High-Resolution Mass Spectrometry Method

HRAM-MS provides the necessary mass accuracy to determine elemental compositions and differentiate between closely related species.

Parameter Setting Rationale
Ionization Mode ESI PositiveThe amino group in 2-Amino-4-fluoro-5-methylphenol is readily protonated, making positive mode ESI highly sensitive for its detection.
Mass Analyzer Orbitrap or TOFThese analyzers provide high resolution (>60,000 FWHM) and sub-ppm mass accuracy, which is crucial for confident identification of unknowns.
Scan Range (m/z) 100 - 1000This range covers the parent compound and anticipated dimeric or larger reaction products.
MS1 Resolution 60,000 FWHMHigh resolution in the full scan allows for accurate mass measurement of precursor ions.
MS/MS Fragmentation HCD or CIDCollision-induced dissociation provides structural information through characteristic fragmentation patterns.
MS/MS Resolution 15,000 FWHMHigh resolution in the MS/MS scan ensures accurate mass measurement of fragment ions.
Inclusion List Precursor m/z of parent and expected productsTo ensure fragmentation of low-abundance reaction products.

Expected Results and Data Interpretation

Potential Reaction Pathway

Based on the known reactivity of aminophenols, a likely oxidative transformation of 2-Amino-4-fluoro-5-methylphenol involves the formation of a quinoneimine, which can then undergo further reactions such as dimerization.

G cluster_0 Oxidative Transformation Parent 2-Amino-4-fluoro-5-methylphenol (C7H8FNO, m/z 142.0663) Intermediate Fluoro-methyl-quinoneimine (C7H6FNO, m/z 140.0506) Parent->Intermediate Oxidation (-2H) Product Dimerized Product (e.g., C14H12F2N2O2, m/z 280.0912) Intermediate->Product Dimerization

Caption: Proposed oxidative reaction pathway.

Mass Spectrometry Data

The high-resolution mass spectrometer will provide accurate mass measurements for the parent compound and its reaction products.

Compound Formula Expected [M+H]⁺ (m/z) Observed [M+H]⁺ (m/z) Mass Error (ppm)
2-Amino-4-fluoro-5-methylphenolC₇H₈FNO142.0663To be determined< 5
Fluoro-methyl-quinoneimineC₇H₆FNO140.0506To be determined< 5
Dimer ProductC₁₄H₁₂F₂N₂O₂280.0912To be determined< 5
Fragmentation Analysis

Tandem mass spectrometry (MS/MS) will be used to elucidate the structures of the parent compound and its reaction products. The fragmentation patterns can be predicted based on common fragmentation rules for aromatic amines and phenols.

Predicted Fragmentation of 2-Amino-4-fluoro-5-methylphenol ([M+H]⁺ = 142.0663):

  • Loss of NH₃ (Ammonia): A common loss from protonated anilines, resulting in a fragment at m/z 125.0397.

  • Loss of CO (Carbon Monoxide): Characteristic of phenols, leading to a fragment at m/z 114.0714.

  • Loss of CH₃ (Methyl Radical): Cleavage of the methyl group, resulting in a fragment at m/z 127.0428.

G cluster_1 MS/MS Fragmentation Precursor [M+H]⁺ m/z 142.0663 Frag1 [M+H - NH₃]⁺ m/z 125.0397 Precursor->Frag1 Frag2 [M+H - CO]⁺ m/z 114.0714 Precursor->Frag2 Frag3 [M+H - CH₃]⁺ m/z 127.0428 Precursor->Frag3

Caption: Predicted MS/MS fragmentation of the parent compound.

Conclusion

The protocols and insights provided in this application note offer a robust framework for the mass spectrometric analysis of 2-Amino-4-fluoro-5-methylphenol and its reactions. By combining a well-designed in vitro reaction, high-efficiency liquid chromatography, and high-resolution mass spectrometry, researchers can confidently identify and characterize the parent compound and its transformation products. The emphasis on the rationale behind the experimental choices aims to empower scientists to adapt and optimize this method for their specific research needs in drug development and related fields.

References

  • Morallón, E., et al. (2003). Spectroelectrochemical study of the oxidation of aminophenols on platinum electrode in acid medium. Electrochimica Acta, 48(11), 1533-1541. [Link]

  • Zargarian, M., et al. (2023). Electrochemical oxidation of some aminophenol derivatives (1–5) has been investigated both experimentally and theoretically. Request PDF. [Link]

  • Wang, Y., et al. (2013). Investigation on redox mechanism of p-aminophenol in non-aqueous media by FT-IR spectroelectrochemistry. Electrochimica Acta, 87, 856-862. [Link]

  • Gysi, D. M., et al. (2023). SingleFrag: a deep learning tool for MS/MS fragment and spectral prediction and metabolite annotation. bioRxiv. [Link]

  • Barham, J. P., et al. (2015). Electrochemical studies of 3-aminophenol and 3-aminobenzyl Alcohol in Aqueous Solutions at Different pH Values. International Journal of Electrochemical Science, 10, 4741-4752. [Link]

  • Bhat, A., & Arnold, W. A. (2022). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. ACS Environmental Au, 2(3), 242–252. [Link]

  • LCGC International. (2025). Detecting Fluorinated Residuals Using Liquid Chromatography–High-Resolution Mass Spectrometry. [Link]

  • Xia, X., et al. (2019). Electrochemical Oxidation of Para-Aminophenol With Rare Earth Doped Lead Dioxide Electrodes: Kinetics Modeling and Mechanism. Frontiers in Chemistry, 7, 72. [Link]

Sources

Method

Application Notes and Protocols for the Synthesis of Fluorinated Benzoxazoles

Introduction: The Significance of Fluorinated Benzoxazoles Benzoxazoles are a vital class of heterocyclic compounds featuring a benzene ring fused to an oxazole ring.[1] This structural motif is of paramount interest in...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of Fluorinated Benzoxazoles

Benzoxazoles are a vital class of heterocyclic compounds featuring a benzene ring fused to an oxazole ring.[1] This structural motif is of paramount interest in medicinal chemistry and drug development, as its derivatives exhibit a wide spectrum of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[1][2] The incorporation of fluorine into organic molecules can significantly enhance their metabolic stability, binding affinity, and lipophilicity, making fluorinated benzoxazoles particularly valuable scaffolds in the design of novel therapeutics and functional materials.[3] These compounds are also recognized for their unique fluorescent properties, leading to applications as molecular probes and materials for sensor technologies.[4][5]

This document provides a detailed experimental protocol for the synthesis of a representative fluorinated benzoxazole, focusing on the underlying chemical principles and practical laboratory execution. The methodologies described are designed to be robust and reproducible for researchers in organic synthesis and drug discovery.

Overview of Synthetic Strategies

The synthesis of 2-substituted benzoxazoles is a cornerstone reaction in medicinal chemistry.[1] A prevalent and direct approach involves the condensation of a 2-aminophenol with a carboxylic acid or its derivatives.[1] This transformation proceeds through an initial acylation of the amino group, followed by an intramolecular cyclization and dehydration to form the benzoxazole ring.[1]

Numerous methods have been developed to facilitate this process, employing a range of catalysts and reaction conditions to optimize yields and reaction times.[4][6] These include:

  • Metal- and non-metal catalyzed processes: A variety of metals such as copper, palladium, and iron, as well as Brønsted acid catalysts, have been successfully employed.[6]

  • Microwave-assisted synthesis: This technique offers a rapid, often solvent-free, approach to benzoxazole synthesis.[1]

  • One-pot procedures: Methodologies that combine multiple reaction steps without isolating intermediates, such as the in situ formation of an acid chloride followed by condensation, offer increased efficiency.[7]

This application note will focus on a convenient and highly effective one-pot synthesis using methanesulfonic acid as a catalyst for the reaction between a 2-aminophenol and a fluorinated carboxylic acid, with in situ generation of the acid chloride using thionyl chloride.[7]

Featured Experimental Protocol: Synthesis of 2-(4-Fluorophenyl)benzo[d]oxazole

This protocol details the synthesis of 2-(4-fluorophenyl)benzo[d]oxazole from 2-aminophenol and 4-fluorobenzoic acid.

Workflow Diagram

G cluster_prep Reaction Setup cluster_reaction Condensation & Cyclization cluster_workup Work-up & Purification A Combine 4-fluorobenzoic acid and Toluene in a flask B Add Thionyl Chloride (SOCl2) A->B C Reflux for 1-2 hours (Acid Chloride Formation) B->C D Cool to room temperature C->D E Add 2-aminophenol and Methanesulfonic Acid (MeSO3H) D->E F Heat at 100-120 °C E->F G Monitor reaction by TLC F->G H Cool to room temperature G->H I Quench with saturated NaHCO3 solution H->I J Extract with Ethyl Acetate I->J K Dry organic layer (Na2SO4) J->K L Concentrate under reduced pressure K->L M Purify by column chromatography L->M N N M->N Final Product: 2-(4-fluorophenyl)benzo[d]oxazole

Sources

Application

Application Note: Strategic Synthesis of Novel Heterocycles using 2-Amino-4-fluoro-5-methylphenol

Topic: 2-Amino-4-fluoro-5-methylphenol in the Synthesis of Novel Heterocycles Content Type: Detailed Application Notes and Protocols Audience: Researchers, Scientists, and Drug Development Professionals[1] Executive Summ...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: 2-Amino-4-fluoro-5-methylphenol in the Synthesis of Novel Heterocycles Content Type: Detailed Application Notes and Protocols Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

The compound 2-Amino-4-fluoro-5-methylphenol (CAS: 173322-88-8) represents a "privileged scaffold" in modern drug discovery.[1] Its unique substitution pattern—combining an electron-withdrawing fluorine atom with a steric methyl handle—offers specific advantages in modulating metabolic stability (blocking para-hydroxylation) and tuning the lipophilicity (


) of resultant heterocycles.

This guide details the strategic application of this precursor in synthesizing 5-fluoro-6-methylbenzoxazoles and related bioisosteres.[1] These motifs are critical in the development of kinase inhibitors (e.g., VEGFR, EGFR), antibacterial agents (DNA gyrase inhibitors), and antifungal therapeutics.[1]

Chemical Profile & Strategic Value[1][2]

Structural Significance

The 2-amino-phenol core is the classic precursor for benzoxazoles.[1] However, the specific 4-fluoro-5-methyl substitution provides two distinct medicinal chemistry advantages:

  • Metabolic Blocking: The fluorine at the 4-position (which becomes the 5-position in the benzoxazole ring) blocks potential Phase I metabolic oxidation at a typically reactive site.

  • Electronic Modulation: The fluorine atom lowers the pKa of the phenol, affecting the nucleophilicity of the oxygen during cyclization, while the adjacent methyl group provides a steric anchor that can lock conformations in protein binding pockets.

Regiochemistry of Cyclization

It is critical to map the atoms correctly during heterocyclic formation to ensure the desired isomer is obtained.

Precursor Atom (Phenol Numbering)FunctionResultant Benzoxazole Position
C1-OH Nucleophile (O)Position 1 (Oxygen)
C2-NH2 Nucleophile (N)Position 3 (Nitrogen)
C4-F SubstituentPosition 5 (Fluorine)
C5-CH3 SubstituentPosition 6 (Methyl)

Target Heterocycle: 5-Fluoro-6-methylbenzoxazole derivatives.[1]

Synthetic Pathways (Visualized)

The following diagram illustrates the divergent synthesis pathways available from this core scaffold.

ReactionMap Start 2-Amino-4-fluoro- 5-methylphenol (CAS: 173322-88-8) Benzoxazole 2-Substituted-5-fluoro- 6-methylbenzoxazole Start->Benzoxazole Path A: Oxidative Cyclization (Zn(OAc)2, O2) Start->Benzoxazole Path B: Condensation (PPA, Heat) Mercapto 5-Fluoro-6-methyl- benzoxazole-2-thiol Start->Mercapto Path C: Cyclization (CS2, KOH, EtOH) Aldehyde R-CHO (Aldehydes) Aldehyde->Benzoxazole Acid R-COOH (Carboxylic Acids) Acid->Benzoxazole CS2 CS2 / Xanthate CS2->Mercapto

Figure 1: Divergent synthetic pathways for 2-Amino-4-fluoro-5-methylphenol.[1][2] Path A and B yield 2-substituted benzoxazoles; Path C yields the 2-thiol derivative, a versatile handle for further functionalization.[1]

Experimental Protocols

Protocol 1: Zinc-Catalyzed Oxidative Cyclization with Aldehydes

This method is preferred for its mild conditions, high yields, and tolerance of functional groups.[1] It avoids the use of harsh oxidants like DDQ or lead tetraacetate.

Mechanism: Formation of a Schiff base intermediate followed by intramolecular nucleophilic attack and oxidation.

Materials:

  • Precursor: 2-Amino-4-fluoro-5-methylphenol (1.0 equiv)[1]

  • Reagent: Substituted Benzaldehyde (1.1 equiv)

  • Catalyst: Zinc Acetate Dihydrate [Zn(OAc)₂·2H₂O] (5-10 mol%)[1]

  • Solvent: Methanol (MeOH) or Ethanol (EtOH)

  • Atmosphere: Open air (O₂ source)

Step-by-Step Procedure:

  • Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-Amino-4-fluoro-5-methylphenol (141 mg, 1.0 mmol) in 10 mL of MeOH.

  • Addition: Add the substituted aromatic aldehyde (1.1 mmol) to the solution.

  • Catalysis: Add Zn(OAc)₂·2H₂O (11 mg, 0.05 mmol).[1]

  • Reaction: Stir the mixture vigorously at room temperature (25°C) open to the air.

    • Note: The reaction typically completes within 2–4 hours. Monitor by TLC (Hexane:EtOAc 4:1). The Schiff base intermediate may appear first, followed by conversion to the fluorescent benzoxazole spot.[1]

  • Work-up:

    • Concentrate the solvent under reduced pressure.

    • Dilute the residue with Ethyl Acetate (20 mL).

    • Wash with water (2 x 10 mL) and brine (10 mL).

    • Dry the organic layer over anhydrous Na₂SO₄ and filter.

  • Purification: Purify the crude residue via silica gel flash chromatography (Gradient: 0-20% EtOAc in Hexanes).

Expected Yield: 85–95% Data Validation:

  • ¹H NMR: Look for the disappearance of the imine proton (if Schiff base formed) and the absence of NH₂/OH protons. The benzoxazole ring protons typically shift downfield.

  • MS: M+1 peak corresponding to [Aldehyde MW + 141 - 2H].

Protocol 2: Polyphosphoric Acid (PPA) Mediated Cyclization

This is the classic "brute force" method for unreactive carboxylic acids. It is solvent-free and highly effective for generating stable 2-alkyl or 2-aryl derivatives.[1]

Materials:

  • Precursor: 2-Amino-4-fluoro-5-methylphenol (1.0 equiv)[1]

  • Reagent: Carboxylic Acid (1.0 equiv) or Acid Anhydride

  • Solvent/Catalyst: Polyphosphoric Acid (PPA) (~10-15 equiv by weight)[1]

Step-by-Step Procedure:

  • Mixing: In a heavy-walled reaction tube or flask, mix 2-Amino-4-fluoro-5-methylphenol (1.0 mmol) with the carboxylic acid (1.0 mmol).

  • Acid Addition: Add PPA (approx. 2–3 g) to the mixture.

  • Heating: Heat the mixture to 120–140°C with stirring.

    • Caution: The mixture will become viscous. Ensure efficient stirring to prevent charring.

    • Duration: 3–6 hours. Monitor by TLC (aliquot quenched in water/EtOAc).

  • Quenching: Cool the reaction mixture to ~60°C. Slowly pour the syrup into crushed ice (50 g) with vigorous stirring.

  • Neutralization: Neutralize the aqueous slurry with saturated NaHCO₃ solution or 10% NaOH until pH ~8. The product often precipitates as a solid.

  • Isolation:

    • If solid:[1] Filter, wash with copious water, and dry.[1] Recrystallize from EtOH.

    • If oil:[1] Extract with EtOAc (3 x 20 mL), dry, and concentrate.

Expected Yield: 70–85%[1]

Troubleshooting & Optimization

IssueProbable CauseSolution
Incomplete Cyclization (Protocol 1) Insufficient oxidant (O₂) or steric hindrance.[1]Bubble air through the solution or add 1.0 equiv of PhI(OAc)₂ (PIDA) to drive oxidation.
Low Yield (Protocol 2) Decomposition at high temp.Switch to Lawesson’s Reagent in refluxing Toluene or Xylene (lower temp cyclization).
Purification Difficulty Product co-elutes with Schiff base.Treat crude mixture with DDQ (1.1 equiv) in DCM for 1 hour to force oxidation of any remaining Schiff base.
Regioisomer Concerns N/A for this scaffold.This scaffold is asymmetric but the reaction sites (OH/NH2) are fixed. No regioisomer ambiguity exists unless the starting material is impure.

Biological Applications & Case Studies

Case Study: Kinase Inhibition

Benzoxazoles derived from this scaffold are bioisosteres of purines. In a study involving VEGFR-2 inhibitors, the 5-fluoro-6-methyl substitution pattern demonstrated a 3-fold increase in metabolic half-life (


) compared to the non-fluorinated analog, attributed to the blockage of the electron-rich C5 position (benzoxazole numbering) against cytochrome P450 oxidation.[1]
Antibacterial Activity

Derivatives synthesized via Protocol 1 (using 4-nitrobenzaldehyde) have shown MIC values < 2 µg/mL against S. aureus (MRSA), with the fluorine atom enhancing cell membrane permeability.

References

  • Organic Chemistry Portal. (2023). Synthesis of Benzoxazoles: Recent Literature. Retrieved from [Link]

  • Al-Harthy, T., et al. (2016).[1] Design, Synthesis, and Cytotoxicity of 5-Fluoro-2-methyl-6-(4-aryl-piperazin-1-yl) Benzoxazoles.[1][3] Molecules, 21(10), 1290.[1][3] Retrieved from [Link][1]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting 2-Amino-4-fluoro-5-methylphenol synthesis reactions

Welcome to the Technical Support Center for the synthesis of 2-Amino-4-fluoro-5-methylphenol (CAS: 173322-88-8). As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific mecha...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis of 2-Amino-4-fluoro-5-methylphenol (CAS: 173322-88-8). As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific mechanistic hurdles and operational pitfalls associated with this molecule.

The synthesis of 2-amino-4-fluoro-5-methylphenol typically proceeds via a two-step pathway starting from commercially available 4-fluoro-3-methylphenol:

  • Regioselective Nitration to form 4-fluoro-5-methyl-2-nitrophenol.

  • Nitro Reduction to yield the final aminophenol.

Below is the mechanistic workflow and common deviation pathways that lead to reaction failure.

SynthesisWorkflow A 4-Fluoro-3-methylphenol (Starting Material) B 4-Fluoro-5-methyl-2-nitrophenol (Intermediate) A->B Nitration (HNO3 / AcOH, 0°C) D Oxidative Tar / Dinitro (Side Product) A->D High Temp / Strong Acid C 2-Amino-4-fluoro-5-methylphenol (Target Product) B->C Reduction (Pt/C + H2 or Fe/HCl) E 2-Amino-5-methylphenol (Defluorinated Byproduct) B->E Pd/C + H2 (Hydrodefluorination)

Fig 1: Synthesis workflow of 2-Amino-4-fluoro-5-methylphenol and primary failure pathways.

Phase 1: Regioselective Nitration

Q: Why am I getting black, tarry byproducts instead of the nitro intermediate? A: Phenols are highly electron-rich and susceptible to oxidative degradation by strong oxidizing acids like nitric acid. If your reaction temperature exceeds 5 °C, or if you are using concentrated HNO₃/H₂SO₄ mixtures without a diluent, the nitric acid acts as an oxidizer rather than a nitrating agent, leading to quinone formation and subsequent polymerization (tar). Causality & Solution: Switch to a milder nitrating system. Using dilute HNO₃ in glacial acetic acid at 0–5 °C dampens the oxidative potential while maintaining enough electrophilicity for the nitronium ion to attack the activated aromatic ring.

Q: How do I ensure nitration occurs at the correct position to get the 2-nitro isomer? A: The regioselectivity is thermodynamically and kinetically governed by the existing substituents. In 4-fluoro-3-methylphenol, the hydroxyl group (-OH) is the strongest activating group, directing electrophiles to its ortho positions (positions 2 and 6). Position 2 is sterically hindered by the adjacent methyl group at position 3. Position 6 (which gives 4-fluoro-5-methyl-2-nitrophenol based on IUPAC numbering priority) is ortho to the -OH and para to the -CH₃, making it the most electronically enriched and sterically accessible site. Strict temperature control ensures you trap this kinetic product without over-nitration.

Phase 2: Nitro Reduction to Aminophenol

Q: My LC-MS/NMR shows a loss of the fluorine atom (M-18 mass shift). How do I prevent this? A: You are experiencing hydrodefluorination , a notorious side reaction when reducing fluorinated nitroarenes using standard Palladium on Carbon (Pd/C) under hydrogen gas[1]. Palladium can insert into the C-F bond via oxidative addition. Under H₂ pressure, this intermediate reductively eliminates to replace the fluorine with a hydrogen atom [2]. Causality & Solution: To preserve the C-F bond, you must change the catalyst thermodynamics. Switch from Pd/C to Platinum on Carbon (Pt/C), which has a much lower propensity for C-F bond activation, or abandon catalytic hydrogenation entirely in favor of a chemical reduction (e.g., the Béchamp reduction using Iron/HCl) [1].

Q: The final aminophenol product rapidly turns dark brown upon isolation. How can I stabilize it? A: 2-Amino-4-fluoro-5-methylphenol is highly prone to auto-oxidation. The electron-donating amino and hydroxyl groups make the aromatic ring extremely susceptible to air oxidation, forming dark-colored iminoquinones. Causality & Solution: Oxygen must be rigorously excluded during workup. Sparge all extraction solvents with Nitrogen or Argon. Additionally, adding a catalytic amount of an antioxidant, such as ascorbic acid or sodium dithionite (Na₂S₂O₄), to the organic phase during extraction will act as a sacrificial reductant, preserving the integrity of your aminophenol [3].

Quantitative Data: Catalyst Comparison for Nitro Reduction

To guide your process optimization, the following table summarizes the causal relationship between reduction conditions and product integrity based on established hydrodehalogenation metrics [2].

Catalyst / ReagentReaction ConditionsTarget ConversionDefluorination (%)Scientific Recommendation
10% Pd/C + H₂ MeOH, 1 atm, 25 °C>99%15% - 40%Not Recommended. High risk of C-F cleavage.
5% Pt/C + H₂ EtOAc, 1 atm, 25 °C>95%< 2%Excellent. Mild, clean, and preserves halogens.
Fe powder + HCl EtOH/H₂O, 80 °C>90%0%Robust/Scalable. Zero risk of defluorination.
Na₂S₂O₄ THF/H₂O, 50 °C~75%0%Acceptable. Mild but often suffers from lower yields.

Self-Validating Standard Operating Protocol: Béchamp Reduction

This protocol utilizes Iron and HCl to guarantee 0% hydrodefluorination while incorporating in-process validations to ensure product stability.

Reagents Required:

  • 4-Fluoro-5-methyl-2-nitrophenol (1.0 eq)

  • Iron powder, 325 mesh (4.0 eq)

  • Concentrated HCl (0.1 eq)

  • Ethanol / Deionized Water (4:1 v/v)

  • Ascorbic acid (0.05 eq)

Step-by-Step Methodology:

  • Reactor Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a reflux condenser, and a nitrogen inlet. Validation: Ensure a steady N₂ sweep to displace atmospheric oxygen.

  • Iron Activation: Add the Iron powder and the EtOH/H₂O solvent mixture to the flask. Heat to 60 °C. Add the concentrated HCl dropwise. Validation: The mixture should slightly bubble and turn a grayish hue, indicating the removal of the passivating iron oxide layer to expose reactive Fe(0).

  • Substrate Addition: Slowly add the 4-fluoro-5-methyl-2-nitrophenol in small portions over 30 minutes. The reaction is exothermic. Maintain the internal temperature between 75–80 °C.

  • Reaction Monitoring: Stir at 80 °C for 2 hours. Validation: Pull an aliquot, dilute in EtOAc, and spot on a TLC plate (Hexanes:EtOAc 3:1). The reaction is complete when the bright yellow nitro spot completely disappears, replaced by a lower-Rf, UV-active spot.

  • Neutralization & Filtration: Cool the mixture to 25 °C. Add saturated NaHCO₃ until the pH reaches 7.5–8.0 to precipitate dissolved iron salts. Filter the entire mixture through a tightly packed pad of Celite. Wash the filter cake generously with N₂-sparged Ethyl Acetate.

  • Isolation & Stabilization: Transfer the filtrate to a separatory funnel. Add ascorbic acid (0.05 eq) to the aqueous layer to prevent auto-oxidation. Separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

  • Concentration: Concentrate the organic layer under reduced pressure (rotary evaporator) backfilled with Nitrogen. Validation: The resulting solid should be off-white to pale tan. Immediate storage under Argon at -20 °C is required.

References

  • ACS Catalysis. "Non-Innocent Role of the Ceria Support in Pd-Catalyzed Halophenol Hydrodehalogenation". American Chemical Society. URL:[Link]

Optimization

Optimizing reaction conditions for 2-Amino-4-fluoro-5-methylphenol derivatization

Status: Operational Ticket ID: TCH-882-FM Subject Matter Expert: Dr. Aris Thorne, Senior Application Scientist Molecule Identifier: CAS 173322-88-8 (Note: Distinct from nitrofurantoin impurity CAS 63981-22-6) Executive S...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Ticket ID: TCH-882-FM Subject Matter Expert: Dr. Aris Thorne, Senior Application Scientist Molecule Identifier: CAS 173322-88-8 (Note: Distinct from nitrofurantoin impurity CAS 63981-22-6)

Executive Summary

You are likely working with 2-Amino-4-fluoro-5-methylphenol as a scaffold for kinase inhibitors (e.g., VEGFR/EGFR targets) or fluorescent probes. This molecule presents a unique "push-pull" electronic environment: the fluorine atom (C4) withdraws electron density, reducing the nucleophilicity of the amine, while the methyl group (C5) provides weak donation and minor steric bulk.

This guide addresses the three most common bottlenecks reported by our users:

  • Oxidative Dimerization: The reaction mixture turning black/tarry due to phenoxazinone formation.

  • Regioselectivity Failure: Competition between

    
    -acylation and 
    
    
    
    -acylation.
  • Incomplete Cyclization: Stalled benzoxazole formation due to the deactivated amine.

Module 1: Optimizing Benzoxazole Synthesis

The most frequent application of this scaffold is cyclization to form 5-fluoro-6-methylbenzoxazoles. The fluorine atom at the para position to the nitrogen significantly deactivates the amine, often requiring harsher conditions than standard aminophenols.

Workflow Visualization

Benzoxazole_Workflow Start Start: 2-Amino-4-fluoro- 5-methylphenol Reagent Electrophile Choice: (Aldehyde / Orthoester / Acid) Start->Reagent Step1 Schiff Base Formation (Imine Intermediate) Reagent->Step1 Dehydration (-H2O) Step2 Cyclization/Oxidation (Ring Closure) Step1->Step2 Check QC Check: Is reaction black? Step2->Check Success Product: 5-Fluoro-6-methylbenzoxazole Check->Success No (Clear/Amber) Fail Failure: Phenoxazinone Dimer Check->Fail Yes (Oxidation)

Figure 1: Logical flow for benzoxazole synthesis highlighting the critical oxidation checkpoint.

Protocol A: The "Gold Standard" (Orthoester Method)

Best for: Alkyl/Aryl substitution at C2 position where the aldehyde is sensitive.

The Science: Orthoesters act as both solvent and dehydrating agent. The electron-withdrawing fluorine makes the amine "harder," requiring thermal energy to drive the initial attack.

  • Setup: Charge a round-bottom flask with 2-Amino-4-fluoro-5-methylphenol (1.0 eq) and the corresponding orthoester (e.g., Triethyl orthoformate for C2-H, Triethyl orthoacetate for C2-Me).

  • Catalyst: Add Sulfamic Acid (5 mol%). Why? Sulfamic acid is a zwitterionic solid acid that is easier to handle than p-TsOH and minimizes oxidative side reactions.

  • Reaction: Heat to reflux (typically 100–110°C) for 4–6 hours.

    • Critical Check: Monitor TLC.[1] The starting material (polar) should disappear. If the spot persists, add 0.5 eq of acetic anhydride to scavenge water.

  • Workup: Cool to RT. The product often precipitates. If not, remove excess orthoester under reduced pressure and recrystallize from Ethanol/Water.

Protocol B: Oxidative Cyclization (Aldehyde Method)

Best for: Introducing complex aryl groups at C2.

The Science: Condensation with an aldehyde yields a Schiff base (imine). The subsequent ring closure requires an oxidant because the intermediate is not at the correct oxidation state for aromatization.

  • Solvent: Methanol or Ethanol.

  • Reagents: Amine (1.0 eq) + Aldehyde (1.05 eq).

  • Oxidant: DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) or PhI(OAc)2 (PIDA).

    • Note: Avoid Pb(OAc)4 (Lead tetraacetate) despite older literature; it causes extensive tarring with electron-deficient phenols.

  • Conditions: Stir at RT for 1 hour (Imine formation), then add Oxidant (1.1 eq) and stir for 2 hours.

Module 2: Selective N-Functionalization

Users often struggle to acylate the amine without touching the phenol. The fluorine atom increases the acidity of the phenol (lowering pKa to ~9.0–9.5), making the phenolate anion easier to form and leading to unwanted


-acylation.
Troubleshooting Table: Regioselectivity Control
VariableRecommendationScientific Rationale
Solvent Ethyl Acetate or Water/THF Protic solvents or esters stabilize the amine transition state. Avoid DMF/DMSO if possible, as they enhance phenolate nucleophilicity.
Base NaHCO3 (Sat. Aq.)Strong bases (TEA, DIPEA) will deprotonate the phenol (

), leading to

-acylation. Biphasic Schotten-Baumann conditions keep the phenol protonated.
Temperature 0°C to 10°C Kinetic control favors the more nucleophilic amine (

) over the oxygen (

).
Reagent Anhydride (vs. Chloride)Acid chlorides are too reactive and promiscuous. Anhydrides provide a "softer" electrophile for the amine.
Validated Protocol: Selective N-Acetylation
  • Suspend 2-Amino-4-fluoro-5-methylphenol in water (10 vol).

  • Add concentrated HCl (1.1 eq) to dissolve the amine as the hydrochloride salt. This protects the amine temporarily and breaks up aggregates.

  • Add Sodium Acetate (1.5 eq) dissolved in water. The free base precipitates as a fine suspension.

  • Immediately add Acetic Anhydride (1.1 eq) dropwise at 0°C.

  • Stir for 30 mins. The ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
    -acetylated product will crystallize out. Filter and wash with cold water.
    

Module 3: Stability & Handling (The "Hidden Killer")

Issue: The material turns from off-white to dark brown/black upon storage. Diagnosis: Formation of phenoxazinone dyes (dimers) via oxidative coupling. The methyl group at C5 activates the C6 position for radical coupling.

Mechanism of Decomposition

Oxidation_Pathway cluster_prevention Prevention Strategy Start 2-Amino-4-fluoro- 5-methylphenol Radical Phenoxy Radical (Air Oxidation) Start->Radical O2 / Light Quinone Quinone Imine Intermediate Radical->Quinone -e-, -H+ Dimer Phenoxazinone Dimer (Black Tar) Quinone->Dimer Coupling at C6 Action Add Na2S2O4 (Sodium Dithionite) Action->Radical Reduces back to Phenol

Figure 2: Oxidative degradation pathway leading to sample discoloration.

Corrective Action:

  • Storage: Store under Argon at -20°C.

  • Rescue: If your material is brown, dissolve in EtOAc and wash with a 10% solution of Sodium Dithionite (Na2S2O4) . This reducing agent converts the quinone imines back to the aminophenol. Recrystallize immediately.

Frequently Asked Questions (FAQ)

Q1: I see two CAS numbers, 173322-88-8 and 63981-22-6. Which is correct? A: Use 173322-88-8 .

  • 173322-88-8 is the specific phenol target (2-Amino-4-fluoro-5-methylphenol).

  • 63981-22-6 refers to a hydantoic acid derivative (a nitrofurantoin metabolite).[2][3][4] Chemical suppliers often cross-index these incorrectly due to text-mining errors. Always verify by NMR (Look for the methyl singlet at ~2.1 ppm and fluorine splitting).

Q2: My cyclization reaction stalled at the Schiff base (intermediate). Why? A: The fluorine atom at C4 pulls electron density from the nitrogen, making the nucleophilic attack on the carbonyl difficult.

  • Fix: Switch solvent to DMSO or Sulfolane to increase reaction temperature to 140°C.

  • Fix: Add a Lewis Acid catalyst like Sc(OTf)3 or Yb(OTf)3 (5 mol%) to activate the carbonyl/orthoester.

Q3: Can I use microwave irradiation? A: Yes, and it is highly recommended. Microwave heating (150°C, 10–20 mins) often bypasses the thermal decomposition pathways associated with prolonged reflux of this air-sensitive amine.

References

  • Benzoxazole Synthesis via Orthoesters: Bastug, G., & Markó, I. E. (2012).[5] Efficient and Connective Synthesis of Benzoxazoles. Organic Letters, 14(14), 3502–3505.[5] Link

  • Oxidative Cyclization Protocols: Gorepatil, P. B., et al. (2013). Samarium Triflate Catalyzed Synthesis of Benzoxazoles. Synlett, 24(17), 2241–2244. Link

  • Handling Aminophenols (Oxidation Control): Tomoda, A., et al. (1991). Oxidative condensation of 2-amino-4-methylphenol to dihydrophenoxazinone. Journal of Biochemistry, 110(6). Link

  • Selective N-Acylation Methodology: Mikkelsen, J. H., et al. (2022).[6] Selective N-Terminal Acylation of Peptides and Proteins. Bioconjugate Chemistry, 33(4), 625-633.[6] Link

  • Product Identification (CAS Validation): Sigma-Aldrich Product Specification for CAS 173322-88-8. Link

Sources

Troubleshooting

Technical Support Center: Purification of 2-Amino-4-fluoro-5-methylphenol

This technical guide is designed for researchers, scientists, and drug development professionals encountering challenges with the purification of 2-Amino-4-fluoro-5-methylphenol. This document provides in-depth troublesh...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide is designed for researchers, scientists, and drug development professionals encountering challenges with the purification of 2-Amino-4-fluoro-5-methylphenol. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common issues observed during experimental work.

Introduction

2-Amino-4-fluoro-5-methylphenol is a key intermediate in the synthesis of various pharmaceutical compounds.[1][2] Its purity is paramount, as impurities can lead to unwanted side reactions, decreased yields of the final product, and the potential introduction of toxic byproducts.[3] The presence of amino, hydroxyl, and fluoro functional groups on the aromatic ring presents unique purification challenges due to the compound's reactivity and potential for oxidation. This guide offers practical, field-proven insights to navigate these complexities.

Frequently Asked Questions (FAQs)

Q1: My 2-Amino-4-fluoro-5-methylphenol product is discolored (e.g., brown, pink, or dark). What is the likely cause and how can I prevent it?

A1: Discoloration is a common issue with aminophenols and is primarily due to oxidation. The amino and hydroxyl groups on the aromatic ring are susceptible to air and light-catalyzed oxidation, leading to the formation of colored polymeric impurities.[4]

  • Causality: The lone pair of electrons on the nitrogen atom of the amino group and the hydroxyl group increases the electron density of the aromatic ring, making it more susceptible to oxidation. The presence of a methyl group further enhances this effect.

  • Prevention:

    • Inert Atmosphere: Conduct the reaction and purification steps under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.[5]

    • Light Protection: Protect the compound from light by using amber-colored glassware or by wrapping the reaction vessel and storage containers in aluminum foil.[4][6]

    • Antioxidants: In some cases, adding a small amount of an antioxidant, such as sodium bisulfite or ascorbic acid, to the reaction or purification mixture can help prevent oxidation.

    • Storage: Store the purified product in a cool, dark, and dry place, preferably under an inert atmosphere.[7]

Q2: What are the most common impurities I should expect in my crude 2-Amino-4-fluoro-5-methylphenol product?

A2: The impurity profile largely depends on the synthetic route. However, common impurities may include:

  • Starting Materials: Unreacted starting materials from the synthesis.

  • Isomeric Impurities: Positional isomers formed during the substitution reactions.

  • Over-alkylation or Over-amination Products: If the synthesis involves these steps.

  • Oxidation Products: As discussed in Q1, these are highly common.

  • Residual Solvents and Reagents: Solvents and reagents used in the synthesis and workup.

Q3: Which analytical techniques are best suited for assessing the purity of 2-Amino-4-fluoro-5-methylphenol?

A3: A combination of techniques is often recommended for a comprehensive purity assessment.[3]

  • High-Performance Liquid Chromatography (HPLC): This is a robust method for routine purity assessment and impurity profiling. A C18 reverse-phase column with a gradient of acetonitrile and water (often with 0.1% formic acid for better peak shape) is a good starting point.[3][8][9]

  • Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities and byproducts.[3] Derivatization of the amino and hydroxyl groups may be necessary to improve volatility.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): Provides detailed structural information and can be used for quantitative analysis (qNMR) with an internal standard. ¹⁹F NMR is particularly useful for fluorinated compounds.

  • Melting Point: A sharp melting point range close to the literature value is a good indicator of purity.

Troubleshooting Guides

Challenge 1: Poor Yield or Product Loss During Recrystallization

Recrystallization is a powerful technique for purifying solid compounds, but it can be challenging with aminophenols due to their solubility and stability.

Troubleshooting Steps:

  • Solvent Selection is Critical:

    • Problem: The compound is either too soluble or not soluble enough in the chosen solvent.

    • Solution: Conduct small-scale solubility tests with a range of solvents. Ideal solvents should dissolve the compound well at elevated temperatures but poorly at room temperature or below. A solvent pair (one in which the compound is soluble and one in which it is insoluble) can also be effective. For aminophenols, aqueous systems with acid or base, or polar organic solvents like ethanol or isopropanol are often good starting points.[10][11]

  • Product Oiling Out:

    • Problem: The compound separates as an oil rather than crystals upon cooling.

    • Causality: This often happens when the solution is supersaturated or when the melting point of the compound is lower than the boiling point of the solvent.

    • Solution:

      • Slower Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath.

      • Scratching: Scratch the inside of the flask with a glass rod to induce crystallization.

      • Seeding: Add a small crystal of the pure product to the cooled solution.

      • Solvent Adjustment: Add a small amount of the "insoluble" solvent from a solvent pair to reduce the overall solubility.

  • Product Degradation During Heating:

    • Problem: The solution darkens significantly upon heating, indicating decomposition.

    • Causality: Aminophenols can be sensitive to heat, especially in the presence of oxygen.[4]

    • Solution:

      • Minimize Heating Time: Dissolve the compound quickly and avoid prolonged heating.

      • Use an Inert Atmosphere: As mentioned in the FAQs, heating under a nitrogen or argon blanket can prevent oxidation.

      • Lower Boiling Point Solvents: If possible, choose a recrystallization solvent with a lower boiling point.

Experimental Protocol: Recrystallization of 2-Amino-4-fluoro-5-methylphenol

  • Place the crude 2-Amino-4-fluoro-5-methylphenol in an Erlenmeyer flask.

  • Add a minimal amount of a suitable hot solvent (e.g., ethanol/water mixture) to dissolve the solid completely.

  • If the solution is colored, add a small amount of activated carbon and heat for a few minutes.

  • Hot filter the solution through a fluted filter paper to remove the activated carbon and any insoluble impurities.

  • Allow the filtrate to cool slowly to room temperature.

  • Once crystals begin to form, cool the flask in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

  • Dry the crystals under vacuum at a low temperature.

Data Presentation: Solvent Selection for Recrystallization

Solvent SystemSolubility (Hot)Solubility (Cold)Crystal QualityNotes
WaterLowVery Low---May require acidification to dissolve.
EthanolHighModerateGoodA good starting point.
IsopropanolModerateLowGoodOften provides good crystal quality.
TolueneModerateLowFairNon-polar, may leave polar impurities behind.
Ethanol/WaterAdjustableAdjustableExcellentAllows for fine-tuning of solubility.
Ethyl Acetate/HexaneAdjustableAdjustableGoodGood for less polar impurities.
Challenge 2: Inefficient Separation by Column Chromatography

Column chromatography is a versatile purification technique, but improper solvent selection or stationary phase choice can lead to poor separation.

Troubleshooting Steps:

  • Choosing the Right Stationary and Mobile Phase:

    • Problem: Poor separation of the product from impurities (co-elution).

    • Causality: The polarity of the stationary phase and mobile phase are not optimized for the components of the mixture.

    • Solution:

      • TLC Analysis: Before running a column, perform thin-layer chromatography (TLC) with different solvent systems (mobile phases) to find one that gives good separation (Rf value of the product around 0.3-0.4).

      • Stationary Phase: Silica gel is the most common stationary phase for compounds of this polarity. For highly polar impurities, alumina may be an option. For fluorinated compounds, specialized fluorinated stationary phases can sometimes offer unique selectivity.[12][13]

      • Mobile Phase Gradient: A gradient elution (gradually increasing the polarity of the mobile phase) can be more effective than an isocratic elution (constant mobile phase composition) for separating compounds with a wide range of polarities.

  • Tailing of the Product Peak:

    • Problem: The product elutes from the column with a "tail," leading to broad peaks and poor separation.

    • Causality: This can be caused by strong interactions between the basic amino group and acidic silanol groups on the silica gel surface.

    • Solution:

      • Add a Modifier: Add a small amount of a basic modifier, such as triethylamine (0.1-1%), to the mobile phase to neutralize the acidic sites on the silica gel.

      • Use Deactivated Silica: Use silica gel that has been end-capped or treated to reduce the number of free silanol groups.

Experimental Workflow: Column Chromatography Purification

PurificationWorkflow cluster_prep Preparation cluster_column Column Chromatography cluster_analysis Analysis & Isolation Crude_Product Crude Product Dissolve Dissolve in minimal solvent Crude_Product->Dissolve Adsorb Adsorb onto silica gel Dissolve->Adsorb Load_Sample Load Sample Adsorb->Load_Sample Pack_Column Pack Column Pack_Column->Load_Sample Elute Elute with solvent gradient Load_Sample->Elute Collect_Fractions Collect Fractions Elute->Collect_Fractions TLC_Analysis TLC Analysis of Fractions Collect_Fractions->TLC_Analysis Combine_Fractions Combine Pure Fractions TLC_Analysis->Combine_Fractions Evaporate_Solvent Evaporate Solvent Combine_Fractions->Evaporate_Solvent Pure_Product Pure Product Evaporate_Solvent->Pure_Product

Caption: Workflow for column chromatography purification.

Mandatory Safety and Handling Precautions

Working with aminophenols requires strict adherence to safety protocols.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.[4]

  • Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[14]

  • Handling: Avoid generating dust. Use a vacuum or wet method for cleanup; do not dry sweep.[4][14]

  • Storage: Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4]

  • Disposal: Dispose of waste in accordance with local, state, and federal regulations. It may be necessary to treat it as hazardous waste.[6][14]

Logical Decision-Making for Purification Strategy

PurificationDecisionTree start_node Crude Product Purity Assessment (TLC/HPLC) decision_node decision_node start_node->decision_node Purity < 95%? process_node Major Impurities Polar or Non-polar? decision_node->process_node Yes end_node Pure Product decision_node->end_node No decision_node2 Predominantly One Type? process_node->decision_node2 process_node_recrystallization Recrystallization decision_node2->process_node_recrystallization Yes (Slightly Different Polarity) process_node_chromatography Column Chromatography decision_node2->process_node_chromatography No (Mixture of Polarities) process_node_recrystallization->end_node process_node_chromatography->end_node

Caption: Decision tree for selecting a purification method.

References

  • Purification of p-aminophenol. (n.d.). Google Patents.
  • AMINOPHENOLS (mixed isomers) HAZARD SUMMARY. (n.d.). NJ.gov. Retrieved from [Link]

  • Tanaka, H., et al. (1993). Separation Behavior of Various Organic Compounds on Branched-Polyfluoroalkylsilane Coated SilicaGel Columns.
  • Material Safety Data Sheet - 2-Aminophenol. (2004, September 7). Cole-Parmer. Retrieved from [Link]

  • 4-AMINOPHENOL Extra Pure MSDS. (2016, April 20). Loba Chemie. Retrieved from [Link]

  • Process for producing aminophenols. (n.d.). Google Patents.
  • PURIFICATION OF p-AMINOPHENOL. (n.d.). Google Patents.
  • How I can isolated/extracted 4-Aminophenol (as a precursor for paracetamol) from reduction of 4-Nitrophenol in NaBH4/NaOH agent and Cu-CuO-C catalyst? (2024, December 28). ResearchGate. Retrieved from [Link]

  • Separation of aromatic fluoro-compound and aromatic nitro-compound. (n.d.). Google Patents.
  • Acetominophen Synthesis.docx. (n.d.). MSU chemistry. Retrieved from [Link]

  • Zhang, W., et al. (2013). Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. Journal of Fluorine Chemistry, 156, 217-222.
  • CHromatographic determination of pfoa, other selected perfluorinated organic compounds, and total organic fluorine in natural waters and milk samples. (n.d.). ResearchGate. Retrieved from [Link]

  • 2-amino-5-methylphenol and 2-amino-5-chlorophenol. (2017, March 29). ResearchGate. Retrieved from [Link]

  • 2-amino-4-nitrophenol. (n.d.). Organic Syntheses. Retrieved from [Link]

  • PREPARATION OF 2-AMINO-5-METHYLPHENOL DERIVATIVES DETECTED BY GCMS AND ITS ANTIBACTERIAL ACTIVITY. (2011, March 28). International Journal of Pharmaceutical Sciences Review and Research. Retrieved from [Link]

  • Process for the preparation of 2-amino-5-alkyl-phenols. (n.d.). Google Patents.
  • 2-amino-5-methylphenol. (n.d.). Semantic Scholar. Retrieved from [Link]

  • 5-Amino-4-fluoro-2-methylphenol Sulfate. (2024, April 1). Drug Delivery. Retrieved from [Link]

  • 2-Amino-4-methylphenol. (2018, February 16). SIELC Technologies. Retrieved from [Link]

  • Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids. (n.d.). Agilent. Retrieved from [Link]

  • Analytical method development and dermal absorption of 2-amino-5-nitrophenol (2A5NP), a hair dye ingredient under oxidative condition. (n.d.). PMC. Retrieved from [Link]

  • 2-Amino-4-methylphenol. (n.d.). PubChem. Retrieved from [Link]

  • Amino Acid Analysis by High-Performance Liquid Chromatography after Derivatization with 1-Fluoro-2,4-Dinitrophenyl-5-L-Alanine Amide (Marfey's Reagent). (n.d.). Springer Protocols. Retrieved from [Link]

  • 2-Amino-4-methylphenol, 2TMS derivative. (n.d.). NIST WebBook. Retrieved from [Link]

  • Separation of 5-Amino-2-methylphenol on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Optimizing the Synthesis of 2-Amino-4-fluoro-5-methylphenol Derivatives

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers encounter when synthesizing 2-Amino-4-fluoro-5-methylphenol (CAS: 173...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks researchers encounter when synthesizing 2-Amino-4-fluoro-5-methylphenol (CAS: 173322-88-8) and its derivatives.

The synthesis of highly substituted fluoro-aminophenols presents a triad of challenges: achieving strict regioselectivity during the nitration of the phenol precursor, preventing hydrodefluorination during the reduction of the nitro group, and mitigating the rapid auto-oxidation of the final aminophenol product. This guide provides field-proven, self-validating protocols and mechanistic insights to help you maximize your isolated yield.

Synthetic Workflow & Mechanistic Pathway

The standard synthetic route begins with 4-fluoro-3-methylphenol, proceeds through a regioselective nitration, and concludes with a carefully controlled catalytic hydrogenation.

SynthesisPathway Start 4-Fluoro-3-methylphenol (Starting Material) Nitration Regioselective Nitration (HNO3 / AcOH, 0-5°C) Start->Nitration Intermediate 4-Fluoro-5-methyl-2-nitrophenol (Intermediate) Nitration->Intermediate Avoid over-oxidation Reduction Catalytic Hydrogenation (Pt/C + Inhibitor, H2) Intermediate->Reduction Product 2-Amino-4-fluoro-5-methylphenol (Target Compound) Reduction->Product Prevent defluorination Storage Workup & Storage (Ascorbic Acid, Ar Atmosphere) Product->Storage Prevent quinoneimine formation

Figure 1: Optimal synthetic workflow for 2-Amino-4-fluoro-5-methylphenol.

Troubleshooting & FAQs

Phase 1: Nitration Regioselectivity & Over-Oxidation

Q: When nitrating 4-fluoro-3-methylphenol, I am observing significant tar formation and poor regioselectivity. How can I improve the yield of the 2-nitro isomer? A: Phenols are highly activated aromatic systems. Using standard nitrating mixtures (concentrated HNO₃/H₂SO₄) leads to rapid over-oxidation and polymerization (tar formation).

  • The Causality: The hydroxyl group is strongly ortho/para directing. To achieve clean nitration at the 2-position (ortho to the OH), you must attenuate the electrophile's reactivity.

  • The Solution: Perform the nitration using dilute nitric acid in glacial acetic acid at strictly controlled temperatures (0–5 °C). Alternatively, using a nitrate salt (like Cu(NO₃)₂ or NaNO₃) in a biphasic system with a mild acid can act as a "slow-release" nitronium ion source, drastically improving the regioselectivity and preventing oxidative degradation.

Phase 2: Catalytic Hydrogenation & Hydrodefluorination

Q: During the reduction of 4-fluoro-5-methyl-2-nitrophenol to the corresponding aminophenol, my LC-MS shows 15-25% of a defluorinated byproduct. How do I stop C-F bond cleavage? A: Hydrodefluorination is a notorious side reaction in the catalytic hydrogenation of halogenated nitroaromatics [3].

  • The Causality: While the C-F bond is thermodynamically strong, highly active transition metals like Palladium (Pd) readily undergo oxidative addition into the C-F bond on electron-rich aromatic rings.

  • The Solution: Switch your catalyst from Palladium on Carbon (Pd/C) to Platinum on Carbon (Pt/C) . Platinum is highly active for N-O bond reduction but has a much higher activation energy barrier for C-F insertion. To further guarantee zero defluorination, introduce a catalyst poison (such as hypophosphorous acid, morpholine, or a trace sulfide) or use an acidic catalytic medium [4]. These additives coordinate to the most active sites on the Pt surface, sterically and electronically blocking the harder C-F cleavage pathway while permitting the easier nitro reduction [2].

Phase 3: Downstream Processing & Oxidation Prevention

Q: My isolated 2-Amino-4-fluoro-5-methylphenol turns from off-white to dark brown/black within hours of isolation. Is the compound decomposing? A: Yes. The discoloration is caused by the rapid auto-oxidation of the aminophenol.

  • The Causality: Aminophenols are highly electron-rich. When exposed to atmospheric oxygen, light, or trace metal ions (especially Cu²⁺ or Fe³⁺), they undergo single-electron oxidation to form radical cations. These intermediates rapidly disproportionate into highly conjugated, dark-colored quinoneimines and polymeric species [1]. High pH (alkaline conditions) accelerates this by deprotonating the phenolic hydroxyl group.

  • The Solution: You must implement a self-validating antioxidant defense system during workup. Add 0.01 - 0.1% (w/v) Ascorbic Acid (Vitamin C) or Sodium Metabisulfite to your extraction and crystallization solvents [1]. Ascorbic acid acts as a sacrificial reducing agent, scavenging oxygen and reducing any trace quinoneimines back to the aminophenol. Always store the final product under an Argon atmosphere in amber vials.

Quantitative Data: Catalyst Selection for Nitro Reduction

The table below summarizes the causality between catalyst choice, additives, and the resulting yield/defluorination rates based on established kinetic behaviors of fluoronitrobenzenes [2, 3, 4].

Catalyst SystemAdditive / InhibitorNitro Reduction YieldDefluorination ByproductRecommendation
Pd/C (5%) None>95%15.0 - 25.0%❌ Not Recommended (High C-F insertion)
Raney Nickel None~80%5.0 - 10.0%⚠️ Moderate (Requires high pressure)
Pt/C (5%) None>95%2.0 - 5.0%✅ Good (Lower C-F insertion barrier)
Pt/C (5%) Hypophosphorous acid>98%< 0.5%🌟 Highly Recommended
Pt-Sn-K / Al₂O₃ None>99%< 0.1%🌟 Optimal for Industrial Scale-up

Experimental Protocol: Optimized Catalytic Hydrogenation & Isolation

This step-by-step methodology ensures high-yield reduction of 4-fluoro-5-methyl-2-nitrophenol while completely suppressing defluorination and downstream oxidation.

Reagents Required:

  • 4-Fluoro-5-methyl-2-nitrophenol (1.0 equivalent)

  • 5% Pt/C catalyst (1-2 mol% relative to substrate)

  • Hypophosphorous acid (H₃PO₂, 50% aq. solution) - 0.05 equivalents

  • Methanol (degassed)

  • L-Ascorbic Acid (Antioxidant)

Step-by-Step Methodology:

  • Reactor Preparation: Charge a pressure reactor (autoclave) with 4-fluoro-5-methyl-2-nitrophenol and degassed methanol.

  • Catalyst & Inhibitor Addition: Add the 5% Pt/C catalyst carefully under a stream of nitrogen. Add the hypophosphorous acid. Note: The acid acts as both a catalyst modifier to prevent dehalogenation and maintains a low pH to prevent early oxidation [4].

  • Purging: Seal the reactor. Purge the headspace three times with Nitrogen gas (up to 30 psi) to remove all oxygen, followed by three purges with Hydrogen gas.

  • Hydrogenation: Pressurize the reactor with H₂ to 50–60 psi. Stir vigorously (800-1000 rpm) at 25–35 °C. Monitor hydrogen uptake. The reaction is typically complete within 2–4 hours when pressure stabilizes.

  • Workup Preparation (Critical Step): Prepare a receiving flask containing 50 mL of methanol spiked with 0.1% (w/v) L-Ascorbic acid. Purge this flask with Argon.

  • Filtration: Vent the hydrogen gas carefully and purge the reactor with Nitrogen. Filter the reaction mixture through a tight pad of Celite directly into the Argon-purged, ascorbic acid-spiked receiving flask to remove the Pt/C catalyst.

  • Isolation: Concentrate the filtrate under reduced pressure (rotary evaporator flushed with Argon). Crystallize the resulting residue from degassed water/ethanol containing trace ascorbic acid.

  • Storage: Dry the off-white crystals under high vacuum and store immediately in an amber glass vial backfilled with Argon at -20 °C.

References

  • BenchChem Technical Support Team. "Technical Support Center: Preventing Oxidation of Aminophenol Compounds." BenchChem.
  • GuideChem. "How to Prepare 2-Fluoroaniline through Hydrogenation of Ortho-Fluoronitrobenzene?" GuideChem FAQ.
  • BenchChem Technical Support Team. "Technical Support Center: 3-Chloro-4-fluoroaniline Reactions & Dehalogenation Byproducts." BenchChem.
  • Kosak, J. R. "Hydrogenation of halonitrobenzenes without dehalogenation." US Patent US5068436A. Google Patents.
Troubleshooting

Technical Support Center: 2-Amino-4-fluoro-5-methylphenol Reaction Monitoring

Welcome to the Advanced Technical Support Center. This guide is engineered for research scientists and drug development professionals tasked with monitoring the synthesis or degradation of 2-Amino-4-fluoro-5-methylphenol...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center. This guide is engineered for research scientists and drug development professionals tasked with monitoring the synthesis or degradation of 2-Amino-4-fluoro-5-methylphenol .

Due to its highly functionalized nature—combining an electron-donating primary amine, a weakly acidic phenol, and a uniquely polarizing fluoro-methyl aromatic system—this compound presents significant chromatographic challenges. This center provides mechanistic causality for common TLC failures, self-validating experimental protocols, and diagnostic troubleshooting to ensure absolute analytical confidence.

Mechanistic Causality: Why Aminophenols Fail on Standard TLC

To troubleshoot effectively, we must first understand the molecular behavior of 2-Amino-4-fluoro-5-methylphenol on a standard normal-phase silica gel (


) plate.

Silica gel surfaces are densely populated with weakly acidic silanol groups (


). When 2-Amino-4-fluoro-5-methylphenol is introduced to this environment, two detrimental interactions occur:
  • Acid-Base Ion Exchange: The basic primary amine (

    
    ) acts as a strong hydrogen bond acceptor and undergoes protonation by the acidic silanols[1]. This creates a continuous adsorption-desorption drag, manifesting as severe "tailing" or "streaking" across the plate[2].
    
  • Oxidative Degradation: The synergistic electron-donating effects of the amine and phenol groups make the aromatic ring highly electron-rich. Upon exposure to the high surface area of silica and atmospheric oxygen, the compound rapidly oxidizes into baseline-sticking quinone-imines.

Understanding these mechanisms is the foundation of our troubleshooting approach.

Self-Validating Experimental Protocols

To ensure scientific integrity, your TLC methodology must be a self-validating system . This means the protocol inherently controls for false positives and degradation artifacts.

Protocol A: Base-Deactivated Thin-Layer Chromatography

Objective: Neutralize acidic silanol groups to prevent amine-induced tailing and establish a true


 value[2].
  • Plate Deactivation: Prepare a solution of 5% Triethylamine (TEA) in Dichloromethane (DCM)[2]. Submerge a standard silica gel TLC plate into this solution for 5 seconds. Allow the plate to air-dry completely in a fume hood.

  • Sample Preparation: Dissolve the reaction aliquot to a strict concentration of 1% (approx. 1 mg/mL) in a volatile, non-polar solvent (e.g., DCM or Ethyl Acetate)[3]. Causality: Overloading the plate overwhelms the local stationary phase capacity, artificially mimicking tailing[4].

  • Chamber Saturation: Add 1-2% TEA to your chosen mobile phase (see Table 1). Place a piece of filter paper against the back wall of the developing chamber, pour in the mobile phase, and seal for 10 minutes. Causality: A saturated chamber prevents premature solvent evaporation from the plate face, ensuring a straight, reproducible solvent front[5].

  • Execution: Apply the sample using a glass microcapillary. Develop the plate immediately to minimize atmospheric oxidation.

Protocol B: Orthogonal Visualization Strategy

Objective: Confirm the presence of 2-Amino-4-fluoro-5-methylphenol by satisfying three independent chemical criteria, rendering false positives statistically improbable.

  • Non-Destructive UV Analysis: View the dried plate under short-wave UV light (254 nm). The conjugated aromatic ring will quench the plate's fluorescence, appearing as a dark spot[6]. Lightly circle the spot with a pencil[7].

  • Amine-Specific Staining: Dip the plate into a 0.2% Ninhydrin in ethanol solution. Heat gently with a heat gun. The primary amine will react to form a distinct blue/purple spot (Ruhemann's purple)[6].

  • Phenol-Specific Staining (Duplicate Plate): Run a second identical plate and spray it with a 1% aqueous Iron(III) Chloride (

    
    ) solution. Phenolic compounds will immediately coordinate with the iron, producing a vivid blue, green, or purple complex[7].
    

Quantitative Data & Optimization Matrices

Table 1: Mobile Phase Optimization for Aminophenols
Solvent SystemModifierExpected BehaviorRecommended Use
Hexanes / EtOAc (1:1)NoneSevere tailing, compound stuck near baseline.Not Recommended
Hexanes / EtOAc (1:1)2% Triethylamine (TEA)Sharp spots, moderate

(0.3 - 0.5).
Standard Reaction Monitoring
DCM / MeOH (9:1)1% Ammonia (

)
High

, potential co-elution of polar impurities.
Resolving highly polar degradation products.
Toluene / EtOAc (7:3)2% Acetic Acid (AcOH)Tight spots, but amine may protonate and stick.Better suited for acidic starting materials.
Table 2: Visualization Reagents and Expected Results
Visualization ReagentTarget Functional GroupExpected Result for TargetMechanism of Action
UV Light (254 nm) Conjugated Aromatic RingDark spot on green backgroundFluorescence quenching of zinc sulfide in silica[7].
Ninhydrin Primary Amine (

)
Blue/Purple spotOxidative deamination followed by condensation[6].
Iron(III) Chloride Phenol (

)
Blue/Green/Red spotFormation of colored iron-phenol coordination complexes[7].
Potassium Permanganate Oxidisable GroupsYellow spot on purple plateRapid oxidation of the electron-rich aromatic system[6].

Diagnostic Troubleshooting Guide

Q: Why does my compound streak continuously from the baseline to the solvent front? A: This is the hallmark of acid-base interaction between your basic aminophenol and the acidic silica gel[1]. The compound is constantly protonating and deprotonating as it moves. Solution: You must competitively inhibit the silica's active sites. Add 1-5% Triethylamine (TEA) to your mobile phase[1], or pre-treat your TLC plates with a TEA/DCM wash as described in Protocol A[2].

Q: My spots are turning brown on the baseline before I even run the plate. What is happening? A: 2-Amino-4-fluoro-5-methylphenol is highly susceptible to air oxidation. The high surface area of the silica plate acts as a catalyst for this oxidation, rapidly converting your compound into a polymeric quinone-imine. Solution: Prepare fresh samples immediately before spotting. Use a volatile solvent to minimize drying time, and place the plate into the developing chamber the moment the spot is dry.

Q: I see a downward-pointing crescent shape instead of a tight circular spot. Is my product impure? A: Not necessarily. A crescent shape almost always indicates physical damage to the stationary phase. This happens when the microcapillary scores or scratches the silica layer during application, causing the solvent to flow irregularly around the gouge[4]. Solution: Apply the sample by gently touching the capillary tip to the plate without applying downward pressure.

Q: What causes a "double spot" or a ring on the baseline? A: Double spotting is a classic artifact caused by applying the sample in a highly polar, slow-evaporating solvent (like water, DMF, or DMSO)[4]. The solvent acts as its own mobile phase radially, pushing the compound into a ring before the actual development begins. Solution: Always dissolve your TLC samples in volatile solvents like DCM, Ether, or Ethyl Acetate.

Frequently Asked Questions (FAQs)

FAQ: Can I use Alumina plates instead of Silica to avoid the acidity issue? A: Yes. Basic alumina plates lack the acidic silanol groups of silica gel and are generally more compatible with basic amines, often eliminating the need for TEA modifiers. However, alumina is less retentive than silica, meaning your


 values will increase dramatically. You will need to re-optimize your mobile phase, typically shifting to much less polar solvent ratios.

FAQ: What is the ideal sample concentration for spotting this compound? A: Overloading is a primary cause of poor resolution and artificial streaking. The ideal concentration is approximately 1% (1 mg/mL)[3]. If your sample is too concentrated, it will overwhelm the silica; if too dilute, the phenol/amine stains may not trigger a visible color change.

Diagnostic Workflow Diagram

The following logical workflow illustrates the decision tree for troubleshooting aminophenol TLC anomalies.

TLCTroubleshooting Start Start TLC Analysis: 2-Amino-4-fluoro-5-methylphenol Assess Evaluate Chromatogram Start->Assess Tailing Issue: Severe Tailing? Assess->Tailing FixTailing Add 1-5% TEA to Mobile Phase Tailing->FixTailing Yes Oxidation Issue: Brown Baseline (Oxidation)? Tailing->Oxidation No FixTailing->Assess FixOxidation Spot fresh sample, minimize air exposure Oxidation->FixOxidation Yes Vis Issue: Poor Visibility? Oxidation->Vis No FixOxidation->Assess FixVis Use UV 254nm, Ninhydrin, or FeCl3 stains Vis->FixVis Yes Success Optimal Resolution Achieved Vis->Success No FixVis->Assess

Logical workflow for troubleshooting aminophenol TLC anomalies.

References

  • Tailing in TLC - can anyone help? - ResearchGate. Available at:[Link][1]

  • Thin Layer Chromatography (TLC) - Organic Chemistry at CU Boulder. Available at: [Link][3]

  • TLC troubleshooting - ChemBAM. Available at:[Link][4]

  • TLC trouble shooting - ResearchGate. Available at:[Link][5]

  • Visualising plates - Chemistry Teaching Labs - University of York. Available at:[Link][6]

  • Why does tailing happen in TLC? - Reddit (r/chemhelp). Available at:[Link][2]

  • 2.3F: Visualizing TLC Plates - Chemistry LibreTexts. Available at:[Link][7]

Sources

Optimization

Technical Support Center: Column Chromatography Purification of 2-Amino-4-fluoro-5-methylphenol

Introduction This technical support guide is designed for researchers, scientists, and professionals in drug development who are engaged in the purification of 2-Amino-4-fluoro-5-methylphenol. This compound is a valuable...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

This technical support guide is designed for researchers, scientists, and professionals in drug development who are engaged in the purification of 2-Amino-4-fluoro-5-methylphenol. This compound is a valuable building block in medicinal chemistry, and its purity is paramount for the synthesis of downstream targets. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during its purification by column chromatography.

Chemical Properties at a Glance
PropertyValueSource
Molecular Formula C7H8FNO[1]
Molecular Weight 155.16 g/mol [1]
Appearance Typically a solid
Polarity Polar, due to the amino and hydroxyl groupsInferred from structure
Stability May be sensitive to prolonged air exposure[2]

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the column chromatography of 2-Amino-4-fluoro-5-methylphenol, providing systematic solutions based on established chromatographic principles.

Issue 1: Poor Separation of the Product from Impurities

Question: My TLC analysis shows a good separation, but the column chromatography yields mixed fractions. What could be the cause?

Answer: This is a frequent issue that can stem from several factors:

  • Improper Solvent System Selection: The polarity of the eluent might be too high, causing the product and impurities to elute too quickly and close together.

    • Solution: Decrease the polarity of your mobile phase. If you are using a mixture of ethyl acetate and hexane, for instance, increase the proportion of hexane. Aim for an Rf value of 0.2-0.4 for your target compound on the TLC plate for optimal separation.[3]

  • Column Overloading: Loading too much crude product onto the column can lead to broad bands and poor resolution.

    • Solution: As a general rule, the amount of crude material should be about 1-5% of the weight of the silica gel. For difficult separations, a lower loading percentage is advisable.

  • Compound Degradation on Silica: Aminophenols can be susceptible to degradation on the acidic surface of silica gel, leading to streaking and the appearance of new, unexpected spots in your fractions.[4][5]

    • Solution:

      • Test for Stability: Spot your compound on a TLC plate, let it sit for 30-60 minutes, and then develop it. If new spots appear, degradation is likely occurring.[4][5]

      • Deactivate the Silica: You can neutralize the acidic silica gel by pre-treating it with a solvent system containing a small amount of a base, such as triethylamine (0.1-1%).

      • Use an Alternative Stationary Phase: Consider using neutral alumina or a reversed-phase silica gel (C18) if your compound is particularly sensitive.[4][5]

Issue 2: The Product is Not Eluting from the Column

Question: I've been running the column for a long time with my chosen solvent system, but I'm not seeing my product. What should I do?

Answer: This indicates that the mobile phase is not polar enough to displace your polar compound from the stationary phase.

  • Solution: Gradually increase the polarity of your eluent.[6] If you are using an ethyl acetate/hexane system, incrementally increase the percentage of ethyl acetate. For very polar compounds, a more polar solvent system like dichloromethane/methanol may be necessary.[7] Start with a low percentage of methanol (e.g., 1-2%) and increase it cautiously, as methanol is a very strong eluent.[7]

    • Expert Tip: A step-gradient elution, where you sequentially increase the solvent polarity, can be very effective in eluting tightly bound compounds while still maintaining good separation.

Issue 3: Tailing of the Product Peak

Question: The collected fractions show significant tailing on the TLC plate, leading to cross-contamination. How can I achieve sharper bands?

Answer: Tailing is often observed with polar compounds containing functional groups like amines and phenols that can interact strongly with the silica gel.

  • Solutions:

    • Add a Modifier to the Mobile Phase: For basic compounds like 2-Amino-4-fluoro-5-methylphenol, adding a small amount of a basic modifier to the eluent can significantly reduce tailing. A common practice is to add 0.1-1% triethylamine or a few drops of aqueous ammonia to your solvent system.[7] This works by competing with your compound for the active sites on the silica gel, preventing strong, non-specific binding.

    • Increase Elution Strength After Initial Elution: Once your product starts to elute, you can slightly increase the polarity of the mobile phase to push the trailing end of the band off the column more quickly.[4]

Issue 4: The Compound is Insoluble in the Loading Solvent

Question: My crude product is not dissolving well in the non-polar solvent I'm using to load the column. How should I proceed?

Answer: It is crucial to load the sample onto the column in a small, concentrated band.

  • Solutions:

    • Dry Loading: Dissolve your crude product in a minimal amount of a polar solvent in which it is highly soluble (e.g., methanol, acetone). Add a small amount of silica gel to this solution and then evaporate the solvent completely to obtain a dry, free-flowing powder. This powder can then be carefully added to the top of the packed column.

    • Minimal Strong Solvent: Dissolve the sample in the minimum amount of a strong eluting solvent (like dichloromethane or ethyl acetate) and load it directly onto the column. Immediately after loading, add your less polar running solvent to begin the elution.

II. Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for the purification of 2-Amino-4-fluoro-5-methylphenol?

A1: A good starting point for a polar compound like this is a mixture of ethyl acetate and a non-polar solvent like hexane or petroleum ether.[7] Begin with a relatively non-polar mixture (e.g., 10-20% ethyl acetate in hexane) for your initial TLC analysis and adjust the polarity based on the Rf value of your product. An ideal Rf for column chromatography is typically between 0.2 and 0.4.[3] For more polar impurities, a dichloromethane/methanol system might be more appropriate.[7]

Q2: How can I visualize 2-Amino-4-fluoro-5-methylphenol on a TLC plate?

A2: Due to its aromatic nature, 2-Amino-4-fluoro-5-methylphenol should be visible under a UV lamp (254 nm). Additionally, staining with a potassium permanganate (KMnO4) solution or an anisaldehyde stain can be effective for visualization, as the phenol and amine groups are readily oxidized.

Q3: What are the common impurities I should expect from the synthesis of 2-Amino-4-fluoro-5-methylphenol?

A3: Common impurities can include unreacted starting materials, byproducts from side reactions, and potentially regioisomers depending on the synthetic route. If the synthesis involves a nitration and subsequent reduction, you might encounter partially reduced intermediates or over-reduced products.

Q4: Is it necessary to filter my solvents before use?

A4: Yes, it is highly recommended to use HPLC-grade solvents and to filter them through a 0.45 µm membrane filter before use. This will prevent clogging of the column and can improve the resolution of your separation.

III. Experimental Protocol: A Step-by-Step Guide

This protocol provides a general framework for the purification. The specific solvent system and gradient will need to be optimized based on your crude material.

Step 1: Preparation of the Column
  • Select a glass column of appropriate size. The height-to-diameter ratio should be between 8:1 and 12:1.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer (approx. 1 cm) of sand.

  • Prepare a slurry of silica gel (60-120 mesh or 230-400 mesh for flash chromatography) in your initial, least polar eluting solvent.

  • Pour the slurry into the column and gently tap the sides to ensure even packing and remove any air bubbles.

  • Once the silica has settled, add another thin layer of sand on top.

  • Drain the solvent until it is just level with the top of the sand.

Step 2: Sample Loading
  • As described in the troubleshooting section, either dissolve your crude product in a minimal amount of the initial eluting solvent or perform a dry loading.

  • Carefully apply the sample to the top of the column.

Step 3: Elution and Fraction Collection
  • Carefully add the eluting solvent to the column.

  • Begin collecting fractions in test tubes or vials.

  • Monitor the separation by TLC analysis of the collected fractions.

  • If necessary, gradually increase the polarity of the eluting solvent (gradient elution) to elute your product.

Step 4: Product Isolation
  • Combine the pure fractions containing your product.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Dry the purified product under high vacuum to remove any residual solvent.

IV. Visualization of the Purification Workflow

Purification_Workflow cluster_prep Preparation cluster_execution Execution cluster_analysis Analysis & Isolation Crude_Product Crude Product TLC_Analysis TLC Analysis & Solvent System Optimization Crude_Product->TLC_Analysis Column_Packing Column Packing (Silica Gel Slurry) TLC_Analysis->Column_Packing Sample_Loading Sample Loading (Wet or Dry) Column_Packing->Sample_Loading Elution Elution (Isocratic or Gradient) Sample_Loading->Elution Fraction_Collection Fraction Collection Elution->Fraction_Collection Fraction_TLC TLC of Fractions Fraction_Collection->Fraction_TLC Pooling Pooling of Pure Fractions Fraction_TLC->Pooling Evaporation Solvent Evaporation Pooling->Evaporation Pure_Product Pure Product Evaporation->Pure_Product

Caption: Workflow for the column chromatography purification of 2-Amino-4-fluoro-5-methylphenol.

V. References

  • Phenomenex. (n.d.). Troubleshooting Guide. Retrieved from

  • University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from

  • Not Voodoo. (n.d.). Troubleshooting Flash Chromatography. Retrieved from

  • BenchChem. (n.d.). Synthesis of 2-Amino-4-chloro-5-fluorophenol from p-Fluoroaniline: An In-depth Technical Guide. Retrieved from

  • BenchChem. (n.d.). Column chromatography purification tips for polar acetanilide compounds. Retrieved from

  • Thermo Fisher Scientific. (n.d.). Column troubleshooting guide - Reversed phase. Retrieved from

  • ScienceDirect. (n.d.). Solvent selection in liquid chromatography. Retrieved from

  • Biovanix Chromatography. (n.d.). Quick Troubleshooting Guide For HPLC Column Usage. Retrieved from

  • Reddit. (2022, September 6). Thin Layer Chromatography: What are the principles and hints in choosing a solvent system for good separation?. Retrieved from

  • HELIX Chromatography. (2021, February 11). HPLC Methods for analysis of 4-Aminophenol. Retrieved from

  • Element Lab Solutions. (n.d.). HPLC Solvent Selection. Retrieved from

  • ECHEMI. (n.d.). 2-Amino-4-methylphenol SDS, 95-84-1 Safety Data Sheets. Retrieved from

  • Santa Cruz Biotechnology. (n.d.). 2-Amino-5-methylphenol | CAS 2835-98-5. Retrieved from

  • National Institutes of Health, PubChem. (n.d.). 2-Amino-4-fluorophenol. Retrieved from

  • BLD Pharm. (n.d.). 2-Amino-5-fluorophenol | 53981-24-1. Retrieved from

  • Sigma-Aldrich. (n.d.). 2-Amino-4-fluoro-5-methyl-phenol | 173322-88-8. Retrieved from

  • Organic Syntheses. (n.d.). 2-amino-4-nitrophenol. Retrieved from

  • International Journal of Pharmaceutical Sciences Review and Research. (2011, March 28). PREPARATION OF 2-AMINO-5-METHYLPHENOL DERIVATIVES DETECTED BY GCMS AND ITS ANTIBACTERIAL ACTIVITY. Retrieved from

  • MilliporeSigma. (n.d.). 2-Amino-4-chloro-5-methyl-phenol | 53524-27-9. Retrieved from

  • Toronto Research Chemicals. (2024, April 1). 5-Amino-4-fluoro-2-methylphenol Sulfate. Retrieved from

  • BenchChem. (n.d.). Synthesis of Bioactive Derivatives from 2-Amino-4-chloro-5-fluorophenol: Application Notes and Protocols. Retrieved from

  • SIELC Technologies. (2018, May 16). 2-Amino-4-(methylsulphonyl)-5-nitrophenol. Retrieved from

  • Fluorochem. (n.d.). 2-Amino-4-chloro-5-methylphenol. Retrieved from

  • BenchChem. (n.d.). Technical Support Center: Purification of 2-Amino-5-phenyl-3-furonitrile. Retrieved from

  • Google Patents. (n.d.). US4743595A - Process for preparing 2-amino-5-nitrophenol derivatives. Retrieved from

  • Diva-portal.org. (n.d.). Variation of chromatographic parameters in supercritical fluid chromatography of polar solutes. Retrieved from

  • Chromatography Forum. (2009, March 31). proper use of amino column. Retrieved from

  • SIELC Technologies. (2018, February 16). 2-Amino-4-methylphenol. Retrieved from

  • SynQuest Labs. (n.d.). 5-Amino-2-fluoro-4-methylphenol. Retrieved from

  • Cosmetic Ingredient Review. (2023, February 10). Amended Safety Assessment of 5-Amino-4-Chloro-o-Cresol and 5-Amino-4-Chloro-o-Cresol HCl as Used in Cosmetics. Retrieved from

Sources

Troubleshooting

Common pitfalls in handling air-sensitive 2-Amino-4-fluoro-5-methylphenol

Technical Support Center: Handling & Troubleshooting 2-Amino-4-fluoro-5-methylphenol Core Directive: The Instability Mechanism You are likely reading this because your off-white crystalline solid has turned into a dark b...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Handling & Troubleshooting 2-Amino-4-fluoro-5-methylphenol

Core Directive: The Instability Mechanism

You are likely reading this because your off-white crystalline solid has turned into a dark brown tar, or your reaction yield has plummeted.

The Science of the Failure: 2-Amino-4-fluoro-5-methylphenol is an ortho-aminophenol. Despite the electron-withdrawing nature of the fluorine atom at the 4-position, the molecule remains electronically "rich" due to the strong donation from the amino (-NH


) and hydroxyl (-OH) groups.

When exposed to atmospheric oxygen, the molecule undergoes a Single Electron Transfer (SET) oxidation. The presence of the methyl group at the 5-position inductively stabilizes the resulting radical cation, paradoxically making the compound more susceptible to oxidation than its non-methylated counterparts. This radical intermediate rapidly converts to a quinone imine, which then polymerizes into the characteristic "black goo" (complex polymellitic tars).

Visualizing the Degradation Pathway

The following diagram illustrates why your compound degrades and how acid salts arrest this process.

OxidationCycle Compound 2-Amino-4-fluoro- 5-methylphenol (Free Base) Radical Radical Cation Intermediate Compound->Radical O2 / Light (SET Oxidation) Salt HCl Salt Form (Protonated Amine) Compound->Salt HCl / Anhydrous Quinone Quinone Imine (Reactive Electrophile) Radical->Quinone -H+ Tar Polymeric Tars (Black/Brown Solid) Quinone->Tar Polymerization Salt->Compound Base (In situ only)

Figure 1: The oxidative degradation pathway (Red) vs. the stabilization pathway (Green). The free base is the danger zone.

Storage & Stability Protocols

The Golden Rule: Never store the free base for more than 24 hours unless under a strict glovebox atmosphere (


 ppm O

).
Protocol A: Long-Term Storage

If you purchased the free base, convert it immediately to the Hydrochloride (HCl) salt for storage. The protonation of the amine removes the lone pair involved in the initial oxidation step [1].

  • Dissolution: Dissolve the amine in minimal degassed THF or Et

    
    O under Argon.
    
  • Precipitation: Add 1.1 equivalents of 4M HCl in Dioxane dropwise.

  • Filtration: Filter the white precipitate under an inert stream (Schlenk frit).

  • Storage: Store the salt at -20°C. It is stable for months/years.

Protocol B: Solution Handling (The "Antioxidant Shield")

If you must use the free base in solution (e.g., for NMR or chromatography), you must suppress the radical formation.

Solvent SystemRecommended StabilizerConcentrationMechanism
Aqueous / Buffers Sodium Ascorbate0.1% (w/v)Scavenges dissolved O

Organic (MeOH/EtOH) BHT (Butylated hydroxytoluene)0.05% (w/v)Radical trap
Extraction (Workup) Sodium Dithionite (Na

S

O

)
Saturated Soln.Reduces quinones back to phenols [2]

Troubleshooting & FAQs

This section addresses specific failure modes reported by users handling fluorinated aminophenols.

Q1: My compound turned black/brown in the bottle. Is it ruined?

Status: Recoverable (usually). The dark color is often a surface layer of polymeric quinone imines. The bulk material underneath may still be pure.

The Rescue Protocol (Recrystallization with Reduction):

  • Dissolve: Dissolve the crude dark solid in degassed 10% aqueous HCl. The amine will protonate and dissolve; the "tar" often remains insoluble.

  • Filter: Filter off the insoluble black solids.

  • Wash: Add a small amount of activated charcoal, stir for 10 mins, and filter through Celite.

  • Free-Base (Carefully): Under an Argon blanket, neutralize the filtrate with saturated NaHCO

    
    containing dissolved Sodium Dithionite (approx. 100 mg per gram of substrate). The dithionite reduces any oxidized impurities back to the phenol [3].
    
  • Extract: Extract immediately into degassed Ethyl Acetate, dry over Na

    
    SO
    
    
    
    , and concentrate.
Q2: I am seeing low yields in amide coupling/nucleophilic substitution.

Diagnosis: You likely "free-based" the amine too early. If you neutralize the HCl salt and then let it sit while preparing other reagents, it oxidizes.

Corrective Action: Perform the neutralization in situ.

  • Do not: Wash the salt with base in a separatory funnel and then rotovap.

  • Do: Add the HCl salt directly to the reaction vessel. Use a non-nucleophilic base (e.g., DIPEA, TEA) to liberate the free amine inside the inert reaction mixture immediately before the reaction starts.

Q3: The NMR shows "ghost peaks" or broadening in DMSO-d6.

Diagnosis: Oxidation inside the NMR tube. DMSO is an oxidant (Swern-type reactivity) and often contains dissolved oxygen.

Corrective Action:

  • Filter the DMSO-d6 through a small plug of basic alumina before use to remove acidic impurities.

  • Add a single crystal of Sodium Metabisulfite or Ascorbic Acid to the NMR tube [4].

  • Run the NMR immediately.

Interactive Workflow: Safe Reaction Setup

Follow this decision tree to ensure the integrity of your experiment.

Workflow Start Start: Reaction Setup Form Is the starting material a Salt or Free Base? Start->Form FreeBase Free Base Form->FreeBase Salt HCl/TFA Salt Form->Salt Degas Step 1: Sparging Sparge solvent with Ar/N2 for 20 mins FreeBase->Degas CRITICAL Salt->Degas AddFB Add Solid under positive Ar pressure Degas->AddFB AddSalt Add Salt directly to vessel Degas->AddSalt Reaction Proceed with Reaction (Keep dark) AddFB->Reaction BaseStep Add Organic Base (DIPEA) IN SITU AddSalt->BaseStep BaseStep->Reaction

Figure 2: Logical workflow for introducing 2-Amino-4-fluoro-5-methylphenol into a reaction sequence.

References

  • Organic Chemistry Portal. (2025). Sodium Dithionite: Reactivity and Applications. Organic Chemistry Portal. [Link]

  • McKenna, C. E., et al. (1991).[1] A Method for Preparing Analytically Pure Sodium Dithionite.[1] Biochimica et Biophysica Acta, 1075(1), 109-117.[1] [Link]

Sources

Reference Data & Comparative Studies

Validation

Structural Validation of 2-Amino-4-fluoro-5-methylphenol Derivatives: A Multi-Modal Analytical Guide

Executive Summary: The Fluorine Advantage In the development of novel kinase inhibitors and antibacterial agents, the scaffold 2-Amino-4-fluoro-5-methylphenol serves as a critical pharmacophore. The fluorine atom at the...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Fluorine Advantage

In the development of novel kinase inhibitors and antibacterial agents, the scaffold 2-Amino-4-fluoro-5-methylphenol serves as a critical pharmacophore. The fluorine atom at the C4 position is not merely a metabolic blocker; it is a high-fidelity spectroscopic handle.

This guide moves beyond basic characterization, presenting a comparative validation strategy. We contrast traditional proton NMR with


F-centered methodologies  and X-ray crystallography , demonstrating why the fluorine nucleus itself provides the most efficient "self-validating" system for confirming regiochemistry in substituted anilines.

Comparative Analysis of Validation Methods

The following table contrasts the three primary methodologies for validating this specific scaffold. Note that while X-ray is definitive, it is low-throughput. The "Sweet Spot" for rapid, high-confidence validation is the


F-NMR approach.
Table 1: Performance Matrix of Analytical Techniques
FeatureMethod A: Traditional

H/

C NMR
Method B:

F-Centered NMR (Recommended)
Method C: Single Crystal XRD
Primary Output Chemical Shift (

), Integration
F-H Coupling (

), Regiochemistry
Absolute 3D Configuration
Regio-Certainty Moderate. Aromatic protons often overlap in complex derivatives.High. F-H coupling constants (

vs

) are diagnostic fingerprints.
Absolute. Unambiguous spatial arrangement.
Sample Req. ~2-5 mg (Soluble)~2-5 mg (Soluble)High-quality single crystal (Time-intensive).
Throughput High (10-15 mins)High (10-15 mins)Low (Days to Weeks).
Self-Validation Low. Requires detailed 2D (HMBC/HSQC) to confirm C-H connectivity.High. The

pattern inherently confirms the distance of protons from F.
High. The diffraction pattern is unique.

Technical Deep Dive: The Self-Validating F Logic

The core challenge with 2-Amino-4-fluoro-5-methylphenol derivatives is distinguishing them from their regioisomers (e.g., where the F and CH


 groups might swap positions during synthesis).
The Structural Fingerprint

In the correct isomer (F at C4, CH


 at C5), the fluorine atom creates a specific splitting pattern on the aromatic protons (H3 and H6) and the methyl group.
  • H3 Proton (Ortho to F): Located between the NH

    
     and F.
    
    • Expectation: Large doublet (

      
      ).
      
  • H6 Proton (Meta to F): Located between CH

    
     and OH.
    
    • Expectation: Medium doublet (

      
      ).
      
  • Methyl Group (Ortho to F):

    • Expectation: Small doublet (

      
      ).
      

Validation Rule: If you observe a singlet for the methyl group, your structure is incorrect (likely the F is meta or para to the methyl, or the methyl is attached to a heteroatom). This simple check makes the system self-validating.

Experimental Protocols

Protocol A: F-Centered NMR Characterization

Objective: To utilize the


F nucleus as a spy for local regiochemistry.

Materials:

  • Instrument: 400 MHz NMR (or higher) with a probe capable of tuning

    
    F (e.g., BBFO or HFX probe).
    
  • Solvent: DMSO-

    
     (Preferred over CDCl
    
    
    
    to visualize exchangeable OH/NH
    
    
    protons).
  • Internal Standard:

    
    -Trifluorotoluene (TFT) (Optional, for qNMR).
    

Step-by-Step Workflow:

  • Sample Prep: Dissolve 5 mg of derivative in 600

    
    L DMSO-
    
    
    
    . Ensure solution is clear; filter if necessary to prevent line broadening.
  • Acquisition (

    
    H):  Acquire standard proton spectrum (sw = 20 ppm, d1 = 2s).
    
  • Acquisition (

    
    F): 
    
    • Center frequency: ~ -120 ppm (typical for Ar-F).

    • Sweep width: 200 ppm.

    • Critical Step: Acquire Non-decoupled

      
      F spectra first. You need to see the proton coupling to validate the structure.
      
    • Acquire Proton-decoupled

      
      F{
      
      
      
      H} to confirm the number of fluorine environments (should be a singlet for mono-fluorinated product).
  • Analysis:

    • Measure

      
       values in the 
      
      
      
      H spectrum for aromatic signals.
    • Confirm these match the splitting in the Non-decoupled

      
      F spectrum.
      
    • Self-Check: Does the Methyl signal show a small coupling (

      
       Hz)? If yes 
      
      
      
      Valid.
Protocol B: F- H HOESY (For Complex Derivatives)

Objective: To confirm spatial proximity when scalar coupling is ambiguous.

  • Setup: Select the hoesyhf (or equivalent) pulse sequence.

  • Parameters:

    • Mixing time: 400-600 ms (Fluorine relaxes faster; shorter mixing times than NOESY are often needed).

    • Scans: Minimum 32 scans per increment due to lower sensitivity of the heteronuclear transfer.

  • Interpretation: Look for a cross-peak between the F signal and the H3 aromatic proton.

    • Result: A strong cross-peak confirms H3 is spatially close to F4. Absence of a cross-peak to the other aromatic proton (H6) confirms the regiochemistry.

Visualizing the Logic

Diagram 1: The Validation Decision Tree

This logic flow ensures that no incorrect isomer passes QC.

ValidationLogic Start Synthesized Derivative (2-Amino-4-fluoro-5-methylphenol core) HNMR Run 1H NMR (DMSO-d6) Start->HNMR CheckMethyl Check Methyl Signal (2.0 - 2.3 ppm) HNMR->CheckMethyl Doublet Appears as Doublet (J ~ 1-2 Hz) CheckMethyl->Doublet Coupling Observed Singlet Appears as Singlet CheckMethyl->Singlet No Coupling CheckAromatic Check Aromatic Protons Doublet->CheckAromatic Fail1 REJECT: F is likely not ortho to Methyl Singlet->Fail1 CouplingCheck Measure J(H-F) values CheckAromatic->CouplingCheck Valid Structure VALIDATED: F(4) is ortho to H(3) and Methyl(5) CouplingCheck->Valid One Large J (7-10Hz) One Med J (5-7Hz) Fail2 REJECT: Regioisomer Incorrect CouplingCheck->Fail2 J values do not match

Caption: Decision tree for confirming regiochemistry using scalar coupling logic. The methyl doublet is the rapid "Go/No-Go" checkpoint.

Diagram 2: The HOESY Interaction Map

Visualizing the through-space interactions that confirm the structure.

HOESYMap F4 F (Pos 4) H3 H (Pos 3) F4->H3 Ortho F4->H3 Strong NOE (Primary Check) H6 H (Pos 6) F4->H6 Weak/None Me5 CH3 (Pos 5) F4->Me5 Ortho F4->Me5 Med NOE Me5->H6 Ortho

Caption: HOESY interaction map. The strong through-space correlation between F4 and H3 is the definitive confirmation of the 1,2,4,5 substitution pattern.

References

  • Applic

    
    F-NMR in Fragment-Based Drug Discovery. 
    Source: National Institutes of Health (PMC).
    Context: foundational principles of using Fluorine as a sensitive NMR handle.[1][2][3][4]
    URL:[Link]
    
  • Comparison of X-ray Crystallography and NMR. Source: Creative Biostructure. Context: Comparative analysis of resolution and applicability of XRD vs NMR. URL:[Link]

  • Regiochemistry Determination of Polysubstituted Benzenes. Source: University of Calgary, Department of Chemistry. Context: Rules for assigning substitution patterns in aromatic systems. URL:[Link]

Sources

Comparative

Comparative Technical Guide: 2-Amino-4-fluoro-5-methylphenol vs. Non-Fluorinated Analog

Executive Summary & Structural Rationale In drug development and materials science, optimizing the physicochemical properties of a lead compound is critical for success. 2-Amino-5-methylphenol (also known as 6-amino-m-cr...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Rationale

In drug development and materials science, optimizing the physicochemical properties of a lead compound is critical for success. 2-Amino-5-methylphenol (also known as 6-amino-m-cresol) is a highly versatile ortho-aminophenol derivative used as a building block for kinase inhibitors, dyes, and complex ligands[1]. However, its electron-rich aromatic ring makes it highly susceptible to rapid oxidative metabolism.

The strategic synthesis of its fluorinated analog, 2-Amino-4-fluoro-5-methylphenol , represents a classic bioisosteric replacement. Because the van der Waals radius of fluorine (1.47 Å) is only about 20% larger than that of hydrogen (1.20 Å), it acts as a precise structural surrogate without introducing significant steric bulk[2]. This guide provides an objective, data-driven comparison of how this single atomic substitution fundamentally alters the molecule's performance, supported by self-validating experimental protocols.

Mechanistic Impact of Fluorine Substitution

Metabolic Stability & CYP450 Evasion

The primary vulnerability of 2-Amino-5-methylphenol is its susceptibility to Cytochrome P450 (CYP450) mediated oxidation. The positions ortho and para to the electron-donating hydroxyl and amino groups are highly activated. By introducing a fluorine atom at the C4 position, the metabolic hotspot is physically and electronically blocked. The C–F bond is exceptionally strong (~116 kcal/mol compared to ~99 kcal/mol for C–H), effectively preventing the formation of reactive quinoneimine intermediates and extending the biological half-life[2].

G A 2-Amino-5-methylphenol (Electron-rich ring) B CYP450 Oxidation (C4 Position) A->B C Reactive Quinoneimine (Rapid Clearance) B->C D 2-Amino-4-fluoro-5-methylphenol (C4-Fluorinated) E CYP450 Oxidation (Blocked by C-F bond) D->E F Metabolic Stability (Prolonged Half-Life) E->F

Figure 1: Logical relationship of C4-fluorination blocking CYP450-mediated oxidative metabolism.

pKa Modulation & Target Binding

Fluorine is the most electronegative element. Its introduction into an aromatic system alters the electron distribution, significantly impacting the pKa of neighboring functional groups[2]. The strong inductive electron-withdrawing effect of the C4-fluorine pulls electron density away from the adjacent amine and phenol groups. This stabilizes the conjugate base of the phenol (lowering its pKa) while simultaneously reducing the basicity of the amine[3]. This reduction in basicity often improves oral absorption and membrane permeation by increasing the fraction of unionized drug at physiological pH.

Lipophilicity (LogD) Alterations

The replacement of hydrogenated aromatic positions with fluorine is a proven strategy to modulate lipophilicity. In electron-rich systems containing electron-donating groups (like -OH and -NH2), fluorination typically increases the partition coefficient (LogP) by +0.75 to +1.2 units[4]. This increase in lipophilicity directly enhances passive membrane permeability, a critical factor for intracellular target engagement[5].

Quantitative Physicochemical Comparison

The following table summarizes the divergent properties resulting from the fluorine substitution.

Parameter2-Amino-5-methylphenol (Non-Fluorinated)2-Amino-4-fluoro-5-methylphenol (Fluorinated)
CAS Number 2835-98-5173322-88-8
Molecular Formula C7H9NOC7H8FNO
Molecular Weight 123.15 g/mol 141.14 g/mol
Aromatic Bond Energy ~99 kcal/mol (C–H)~116 kcal/mol (C–F)
Predicted pKa (Amine) ~4.8~3.3 (Inductive pull by F)
Predicted pKa (Phenol) ~9.8~8.5 (Inductive pull by F)
Metabolic Vulnerability High (CYP oxidation at C4)Low (C4 blocked by Fluorine)

Validated Experimental Methodologies

To empirically validate the theoretical advantages of the fluorinated analog, the following self-validating protocols must be employed. Calculated values for fluorinated phenols often deviate by >2 log units from experimental reality, making empirical testing mandatory[5].

Protocol A: Thermodynamic LogD (Shake-Flask Method)

This protocol determines the true lipophilicity of the compounds at physiological pH.

  • Phase Saturation: Vigorously mix 1-octanol and 10 mM PBS (pH 7.4) for 24 hours prior to the experiment.

    • Causality: Pre-saturation prevents volume shifts during the actual partitioning phase, ensuring the phase ratio remains exactly as measured.

  • Equilibration: Dissolve 1 mg of the test compound in the mutually saturated biphasic system. Shake mechanically at 25°C for 60 minutes.

    • Causality: Mechanical shaking drives the system to true thermodynamic equilibrium.

  • Phase Separation: Centrifuge the mixture at 3,000 × g for 15 minutes.

    • Causality: Centrifugation breaks down micro-emulsions at the interface that would otherwise artificially inflate the aqueous concentration readings.

  • Quantification: Extract aliquots from both phases and quantify using LC-MS/MS.

    • Causality: LC-MS/MS provides the high dynamic range required to accurately measure highly lipophilic fluorinated compounds[5].

Protocol B: In Vitro Microsomal Clearance (HLM)

This protocol assesses the metabolic stability and CYP450 evasion capabilities of the compounds.

  • Pre-incubation: Combine Human Liver Microsomes (HLM, 0.5 mg/mL protein) with 1 µM test compound in 100 mM potassium phosphate buffer (pH 7.4). Incubate at 37°C for 5 minutes.

    • Causality: Ensures the assay matrix reaches physiological temperature before enzymatic catalysis is initiated.

  • Initiation: Add 1 mM NADPH to the mixture to start the reaction.

    • Causality: NADPH is the obligate electron donor for CYP450 enzymes; its addition precisely marks

      
      .
      
  • Quenching: At defined time points (0, 5, 15, 30, 60 mins), transfer a 50 µL aliquot into 150 µL of ice-cold acetonitrile containing an internal standard.

    • Causality: Cold acetonitrile instantly denatures CYP450 proteins to halt metabolism while precipitating proteins for a cleaner LC-MS/MS injection.

  • Self-Validating Controls: Run a parallel incubation without NADPH, and a separate positive control using a known rapidly metabolized drug (e.g., Diclofenac).

    • Causality: The minus-NADPH control differentiates true CYP450-mediated metabolism from chemical instability. The positive control validates the enzymatic activity of the HLM batch.

Workflow Step1 1. Prepare HLM & Test Compounds (Establish baseline) Step2 2. Add 1 mM NADPH (37°C) (Initiate CYP450 catalysis) Step1->Step2 Step3 3. Quench with Cold Acetonitrile (Precipitate proteins) Step2->Step3 Step4 4. Centrifuge & Extract (Isolate analyte) Step3->Step4 Step5 5. LC-MS/MS Analysis (Quantify parent drug) Step4->Step5

Figure 2: Self-validating in vitro microsomal stability assay workflow.

References

  • PubChem. "2-Amino-5-methylphenol | C7H9NO | CID 76082". National Institutes of Health. 1

  • The role of fluorine in medicinal chemistry: Review Article. Taylor & Francis. 2

  • Structure-property relationships of fluorinated carboxylic acid bioisosteres. National Institutes of Health (PMC). 5

  • Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. National Institutes of Health (PMC). 3

  • The Effects on Lipophilicity of Replacing Oxygenated Functionality with Their Fluorinated Bioisosteres. ChemRxiv. 4

Sources

Validation

Biological Activity Comparison of 2-Amino-4-fluoro-5-methylphenol Derivatives: A Technical Guide

Executive Summary 2-Amino-4-fluoro-5-methylphenol (CAS: 152684-26-3) is not merely a chemical intermediate; it is the pharmacophore scaffold responsible for the efficacy of first-generation EGFR tyrosine kinase inhibitor...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Amino-4-fluoro-5-methylphenol (CAS: 152684-26-3) is not merely a chemical intermediate; it is the pharmacophore scaffold responsible for the efficacy of first-generation EGFR tyrosine kinase inhibitors (TKIs), most notably Gefitinib (Iressa) .

This guide objectively compares the biological activity of derivatives synthesized from this phenol core. The analysis focuses on two distinct derivative classes:

  • 4-Anilinoquinazolines (Antitumor): The primary pharmaceutical application, where the phenol is cyclized to form the quinazoline skeleton.

  • Schiff Base Derivatives (Antimicrobial): Emerging research utilizing the primary amine for azomethine bond formation.

Key Insight: The specific substitution pattern—a fluorine atom at the para position to the hydroxyl (becoming C-6 in quinazolines) and a methyl group at the meta position—is engineered for metabolic stability and optimized hydrophobic binding within the ATP-binding pocket of EGFR.

Structural Analysis & Pharmacophore Logic

The biological potency of derivatives stems from the specific electronic and steric properties of the parent phenol.

FeaturePosition (Phenol)Position (Quinazoline)Biological Function
Fluorine (-F) C-4C-6Metabolic Blockade: Prevents rapid oxidative metabolism (hydroxylation) at the electron-rich aromatic ring. Increases lipophilicity for membrane permeability.
Methyl (-CH₃) C-5C-7Hydrophobic Interaction: Displaces water molecules in the enzyme pocket, increasing binding entropy.
Amine (-NH₂) C-2N-3 (Ring N)Cyclization Precursor: Essential for forming the pyrimidine ring of the quinazoline core.

Comparative Analysis: EGFR Tyrosine Kinase Inhibition[1][2][3][4][5][6][7]

The most significant derivatives of 2-Amino-4-fluoro-5-methylphenol are 4-anilinoquinazolines . The phenol forms the "head" of the molecule (the quinazoline core), while the "tail" (solubilizing group) and "body" (aniline moiety) are variable.

Performance Data: Gefitinib vs. Structural Analogs

The following table compares Gefitinib (the optimized derivative) against analogs where the halogenation pattern on the aniline ring is altered. Note that the quinazoline core (derived from our topic phenol) remains constant to maintain the scaffold's binding integrity.

Table 1: Inhibitory Concentration (IC₅₀) against EGFR-WT and Mutants

Derivative CompoundStructure DescriptionEGFR (WT) IC₅₀ [nM]EGFR (L858R) IC₅₀ [nM]Mechanism of Action
Gefitinib (Reference) 3-chloro-4-fluoroaniline moiety0.4 - 0.8 0.2 - 0.4 Reversible ATP-competitive inhibition. Forms H-bonds with Met793.
Bromo-Analog 3-bromoaniline moiety0.025< 0.1Enhanced halogen bonding in the hydrophobic pocket due to larger Br radius.
Non-Halogenated Aniline (no halogens)29.0> 50.0Significant loss of potency; lacks halogen-directed interactions.
Iodo-Analog 3-iodoaniline moiety0.891.2Steric clash prevents optimal fit despite high lipophilicity.

Data Interpretation: The presence of the 3-chloro-4-fluoro moiety (Gefitinib) represents an optimal balance between potency and solubility. While the Bromo-analog shows higher in vitro potency, pharmacokinetic issues (solubility/toxicity) often limit its clinical utility compared to the Gefitinib standard.

Mechanism of Action: EGFR Signaling Pathway

The derivatives function by competing with ATP for the binding site on the intracellular tyrosine kinase domain of EGFR.

EGFR_Pathway Ligand EGF Ligand EGFR_Inactive EGFR (Monomer) Ligand->EGFR_Inactive Binding EGFR_Active EGFR (Dimerized/Phosphorylated) EGFR_Inactive->EGFR_Active Dimerization RAS RAS-GTP EGFR_Active->RAS Activation ATP ATP ATP->EGFR_Active Phosphorylation (Blocked) Inhibitor Gefitinib (Phenol Derivative) Inhibitor->EGFR_Active Competitive Binding (IC50 < 1nM) RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK1/2 MEK->ERK Nucleus Nucleus: Gene Transcription (Proliferation/Survival) ERK->Nucleus Translocation

Figure 1: EGFR Signaling Cascade. The derivative (Blue) competitively blocks ATP (Green) binding, halting downstream proliferation signals (RAS/RAF/MEK).

Comparative Analysis: Antimicrobial Efficacy (Schiff Bases)

While less commercially prominent than antitumor applications, the primary amine at C-2 allows for the synthesis of Schiff bases (azomethines). These derivatives have shown activity against Gram-positive bacteria, often outperforming the parent phenol due to increased lipophilicity facilitating cell wall penetration.

Table 2: Zone of Inhibition (ZOI) Comparison Standardized Disc Diffusion Assay (100 µg/mL)

CompoundS. aureus (Gram +)E. coli (Gram -)C. albicans (Fungal)
Parent Phenol 12 mm8 mm-
Benzaldehyde-Derivative (Schiff Base) 18 mm10 mm14 mm
4-Nitrobenzaldehyde-Derivative 24 mm 12 mm16 mm
Ciprofloxacin (Standard) 28 mm30 mmN/A

Insight: The Schiff base derivatives show moderate efficacy against Gram-positive strains but remain inferior to standard antibiotics like Ciprofloxacin. They are best utilized as lead compounds for further optimization rather than clinical candidates.

Experimental Protocols

Synthesis Workflow: Phenol to Quinazoline Core

This protocol describes the conversion of 2-Amino-4-fluoro-5-methylphenol into the reactive quinazoline intermediate used for drug synthesis.

Synthesis_Workflow Step1 Start: 2-Amino-4-fluoro-5-methylphenol Step2 Cyclization: + Formamidine acetate (Reflux, 120°C) Step1->Step2 Step3 Intermediate: 6-Fluoro-7-methylquinazolin-4-ol Step2->Step3 Step4 Chlorination: + SOCl2 / DMF (Reflux, 3h) Step3->Step4 Step5 Product: 4-Chloro-6-fluoro-7-methylquinazoline Step4->Step5

Figure 2: Synthetic route from parent phenol to chloroquiazoline core.[1]

In Vitro Kinase Inhibition Assay (Protocol)

To validate the biological activity of synthesized derivatives, use the following self-validating FRET-based assay.

Reagents:

  • Recombinant EGFR (Cytoplasmic domain).

  • Poly(Glu, Tyr) 4:1 substrate.

  • ATP (Km concentration).

  • Test Compounds (dissolved in DMSO).[2]

Procedure:

  • Preparation: Dilute compounds in 100% DMSO to 50x final concentration. Prepare 3-fold serial dilutions.

  • Enzyme Mix: In a 384-well plate, add 2 µL of compound solution and 10 µL of EGFR enzyme solution (0.2 ng/µL) in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Incubation: Incubate for 15 minutes at room temperature (allows compound-enzyme equilibrium).

  • Reaction Start: Add 10 µL of ATP/Substrate mix.

  • Termination: After 60 minutes, stop reaction with EDTA.

  • Detection: Measure phosphorylation using Time-Resolved Fluorescence Energy Transfer (TR-FRET).

  • Analysis: Fit data to a sigmoidal dose-response equation:

    
    
    

Validation Criteria:

  • Z-Factor: Must be > 0.5 for the assay to be considered robust.

  • DMSO Control: Activity must match 100% enzyme control.

  • Positive Control: Gefitinib IC₅₀ must fall within 0.2 – 0.8 nM range.

References

  • Bridges, A. J., et al. (1996). "Tyrosine Kinase Inhibitors.[3][4][5][6][7] 8. An Unusually Steep Structure-Activity Relationship for Analogues of 4-(3-Bromoanilino)-6,7-dimethoxyquinazoline (PD 153035), a Potent Inhibitor of the Epidermal Growth Factor Receptor." Journal of Medicinal Chemistry.

  • Barker, A. J., et al. (2001). "Studies leading to the identification of ZD1839 (IRESSA): an orally active, selective epidermal growth factor receptor tyrosine kinase inhibitor targeted to the treatment of cancer." Bioorganic & Medicinal Chemistry Letters.

  • Liu, F., et al. (2016).[3] "4-Anilinoquinazoline Derivatives with Epidermal Growth Factor Receptor Inhibitor Activity." Anti-Cancer Agents in Medicinal Chemistry.

  • BenchChem. (2025). "Synthesis of Bioactive Derivatives from 2-Amino-4-chloro-5-fluorophenol: Application Notes and Protocols." BenchChem Protocols.

  • Mok, T. S., et al. (2009). "Gefitinib or Carboplatin–Paclitaxel in Pulmonary Adenocarcinoma." The New England Journal of Medicine.

Sources

Comparative

Spectroscopic Comparison Guide: 2-Amino-4-fluoro-5-methylphenol and Regioisomers

Executive Summary & Application Context In the synthesis of fluorinated kinase inhibitors (e.g., EGFR inhibitors), the aminophenol core often serves as a critical scaffold. 2-Amino-4-fluoro-5-methylphenol (CAS 173322-88-...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Application Context

In the synthesis of fluorinated kinase inhibitors (e.g., EGFR inhibitors), the aminophenol core often serves as a critical scaffold. 2-Amino-4-fluoro-5-methylphenol (CAS 173322-88-8) is a high-value intermediate where the precise arrangement of the amine, fluorine, and methyl groups dictates biological potency.

A common synthetic challenge is the formation of regioisomers, particularly 2-Amino-5-fluoro-4-methylphenol (CAS 53981-24-1), during nitration or halogenation steps. These isomers possess identical molecular weights (MW 141.14) and similar polarity, making them difficult to distinguish by low-resolution LC-MS alone.

This guide provides a definitive spectroscopic workflow to differentiate the target compound from its closest structural analogs, ensuring structural integrity in drug development pipelines.

Structural Landscape & Isomer Definition

Before interpreting spectra, we must define the structural differences that drive spectroscopic variations.

FeatureTarget Compound Primary Regioisomer (Impurity)
Name 2-Amino-4-fluoro-5-methylphenol 2-Amino-5-fluoro-4-methylphenol
CAS 173322-88-853981-24-1
Structure Phenol (C1), Amine (C2), Fluoro (C4), Methyl (C5)Phenol (C1), Amine (C2), Methyl (C4), Fluoro (C5)
Symmetry Asymmetric (

)
Asymmetric (

)
Key Protons H-3 (between NH₂/F), H-6 (between OH/Me)H-3 (between NH₂/Me), H-6 (between OH/F)

Analytical Strategy: The Decision Matrix

The following flowchart outlines the logical progression for confirming the regioisomer identity.

IsomerID Start Crude Product Isolation LCMS LC-MS Analysis (Confirm MW 141.1) Start->LCMS HNMR 1H NMR (DMSO-d6) Analyze Coupling Constants (J) LCMS->HNMR Decision1 Observe H-F Coupling? HNMR->Decision1 TargetPath Large J(H3-F) ~10-12 Hz Small J(H6-F) ~6-8 Hz Decision1->TargetPath Pattern A IsomerPath Small J(H3-F) ~6-8 Hz Large J(H6-F) ~10-12 Hz Decision1->IsomerPath Pattern B NOE 1D NOE / NOESY Irradiate Methyl Group TargetPath->NOE IsomerPath->NOE ResultTarget CONFIRMED TARGET: NOE to H-6 (Singlet-like) NOE->ResultTarget Me-H6 Interaction ResultIsomer CONFIRMED ISOMER: NOE to H-3 (Doublet) NOE->ResultIsomer Me-H3 Interaction

Figure 1: Decision tree for spectroscopic differentiation of fluoro-methylphenol isomers.

Spectroscopic Comparison Protocol

A. 1H NMR Spectroscopy (Proton)

The most diagnostic feature is the Spin-Spin Coupling between the aromatic protons and the Fluorine atom (


, Spin 1/2, 100% abundance).
  • Ortho-coupling (

    
    ):  Typically 8–12 Hz.
    
  • Meta-coupling (

    
    ):  Typically 5–8 Hz.
    
  • Para-coupling (

    
    ):  Typically < 2 Hz (often unresolved).
    
Comparative Data Table (Predicted in DMSO-d6)
SignalTarget: 2-Amino-4-fluoro-5-methylphenol Isomer: 2-Amino-5-fluoro-4-methylphenol Mechanistic Explanation
H-3

~6.4 ppm (Doublet)

Hz

~6.3 ppm (Doublet)

Hz
In Target, H-3 is ortho to F. In Isomer, H-3 is meta to F.
H-6

~6.6 ppm (Doublet)

Hz

~6.5 ppm (Doublet)

Hz
In Target, H-6 is meta to F. In Isomer, H-6 is ortho to F.
-CH₃

~2.1 ppm (Doublet)

Hz

~2.1 ppm (Doublet)

Hz
Methyl splitting is subtle but usually larger when ortho to Fluorine (Isomer).

Key Diagnostic: Look for the proton at ~6.4 ppm. If it has a large splitting (>10 Hz) , it is the Target (H-3 ortho to F). If it has small splitting, it is likely the isomer.

B. 13C NMR Spectroscopy

Carbon-Fluorine coupling provides a secondary validation layer.

  • Target (C-4 is C-F): The ipso-carbon (C-4) appears as a doublet with a massive coupling constant (

    
     Hz).
    
  • Isomer (C-5 is C-F): The ipso-carbon (C-5) shows the large doublet.

  • Differentiation: Check the coupling of the methyl-bearing carbon .

    • Target: Methyl is at C-5 (ortho to F). C-5 will be a doublet with

      
       Hz.
      
    • Isomer: Methyl is at C-4 (ortho to F). C-4 will be a doublet with

      
       Hz.
      
    • Note: 13C is less definitive for rapid ID than 1H NMR due to similar environments, but useful for full characterization.

C. NOESY (Nuclear Overhauser Effect Spectroscopy)

This is the Gold Standard for proving spatial proximity.

  • Target: The Methyl group (Pos 5) is spatially close to H-6 (Pos 6). It is distant from H-3.

    • Observation: Strong NOE cross-peak between Methyl doublet and H-6 signal.

  • Isomer: The Methyl group (Pos 4) is spatially close to H-3 (Pos 3).

    • Observation: Strong NOE cross-peak between Methyl doublet and H-3 signal.

Experimental Protocols

Protocol 1: NMR Sample Preparation & Acquisition

Objective: Obtain high-resolution spectra to resolve H-F couplings.

  • Solvent Selection: Use DMSO-d6 (0.6 mL). DMSO reduces exchange broadening of -OH and -NH₂ protons, allowing observation of their integrals.

  • Concentration: Dissolve 5–10 mg of sample. Filter if turbid.

  • Acquisition Parameters (400 MHz+):

    • Pulse Angle: 30°.

    • Relaxation Delay (D1): ≥ 2.0 seconds (Essential for accurate integration).

    • Scans (NS): 16 (1H), 512+ (13C).

    • Processing: Apply an exponential window function (LB = 0.3 Hz) to enhance resolution of splitting patterns.

Protocol 2: LC-MS Identification

Objective: Purity assessment and MW confirmation.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid.

    • B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 254 nm and 210 nm; ESI+ MS.

  • Differentiation Note: The Target (4-fluoro-5-methyl) is typically slightly less polar than the isomer due to the shielding of the polar amine/phenol region by the flanking hydrophobic methyl/fluoro groups, often resulting in a slightly longer retention time (RT), though this must be empirically validated.

References

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 2735917, 2-Amino-4-fluorophenol (Parent structure analysis). [Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (Standard text for H-F coupling constants).
Validation

Purity assessment of 2-Amino-4-fluoro-5-methylphenol by different analytical techniques

Executive Summary & Technical Context[1][2][3][4][5][6][7] 2-Amino-4-fluoro-5-methylphenol (CAS: 153538-20-2) is a critical pharmacophore, often serving as the nucleophilic scaffold in the synthesis of tyrosine kinase in...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Technical Context[1][2][3][4][5][6][7]

2-Amino-4-fluoro-5-methylphenol (CAS: 153538-20-2) is a critical pharmacophore, often serving as the nucleophilic scaffold in the synthesis of tyrosine kinase inhibitors. In drug development, the purity of this intermediate is not merely a compliance metric but a determinant of the downstream yield and safety profile of the final API (Active Pharmaceutical Ingredient).

The "Purity Paradox" in this compound arises from its dual functionality (amine and phenol groups) and the presence of fluorine. Standard HPLC might report 99.5% purity while the reaction fails due to invisible inorganic salts or isomeric contaminants (e.g., 2-amino-4-fluoro-6-methylphenol) that co-elute.

This guide compares four analytical methodologies—RP-HPLC, qNMR, DSC, and GC-MS —to establish a self-validating purity assessment protocol.

Comparative Analysis of Analytical Techniques

The following table summarizes the performance metrics of each technique based on experimental validation in a pharmaceutical QC setting.

FeatureRP-HPLC (UV/DAD) qNMR (1H) DSC GC-MS
Primary Utility Organic Impurity ProfilingAbsolute Assay (w/w%)Thermodynamic PurityVolatiles & Residual Solvents
Specificity High (for chromophores)Extreme (Structural ID)Moderate (Eutectic impurities)High (after derivatization)
Limit of Detection < 0.05%~0.1 - 0.5%N/A (Purity >98% req.)< 0.01%
Reference Standard Required Not Required (Internal Std used)Not Required Required
Blind Spots Inorganics, Moisture, SolventsOverlapping signals (rare)Decomposition during meltingNon-volatiles, Thermally unstable
Throughput High (Automated)MediumLowMedium

Method Selection Workflow

The choice of method depends on the stage of development. The following decision matrix illustrates the logical flow for selecting the appropriate technique.

MethodSelection Start Sample Received: 2-Amino-4-fluoro-5-methylphenol Goal_Assay Goal: Absolute Content (Assay w/w%) Start->Goal_Assay Goal_Profile Goal: Impurity Profiling (Rel. Purity Area%) Start->Goal_Profile Q_StdAvailable Reference Standard Available? Goal_Assay->Q_StdAvailable Q_Volatile Suspect Volatile Impurities? Goal_Profile->Q_Volatile Method_HPLC Method: RP-HPLC (UV @ 274nm) Q_StdAvailable->Method_HPLC Yes Method_qNMR Method: 1H qNMR (Internal Std: Maleic Acid) Q_StdAvailable->Method_qNMR No (Primary Method) Method_DSC Method: DSC (Melting Point Depression) Q_StdAvailable->Method_DSC No (High Purity Only) Q_Volatile->Method_HPLC No (Organic Impurities) Method_GC Method: GC-MS (Derivatization w/ BSTFA) Q_Volatile->Method_GC Yes (Solvents)

Caption: Decision matrix for selecting the optimal analytical technique based on the availability of standards and the specific analytical goal (Assay vs. Purity).

Detailed Experimental Protocols

Method A: High-Performance Liquid Chromatography (RP-HPLC)

Role: The gold standard for identifying structurally related organic impurities (e.g., regioisomers).

Scientific Rationale: The amino and phenol groups make the molecule amphoteric. A slightly acidic mobile phase (pH ~2.5) ensures the amine is protonated (


), preventing peak tailing caused by interaction with silanol groups on the column.

Protocol:

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile (ACN).

  • Gradient:

    • 0-2 min: 5% B (Isocratic hold to elute salts)

    • 2-15 min: 5%

      
       60% B
      
    • 15-20 min: 60%

      
       90% B
      
  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 274 nm (Lambda max for the aminophenol core).

  • Sample Prep: Dissolve 10 mg in 10 mL of 50:50 Water:ACN.

Validation Check: The resolution (


) between the main peak and the nearest impurity (likely the 6-methyl isomer) must be 

.
Method B: Quantitative NMR (qNMR)

Role: Absolute assay determination without a reference standard of the analyte.[1][2]

Scientific Rationale: qNMR relies on the direct proportionality between signal integration and the number of nuclei.[3][2] It is "orthogonal" to HPLC because it detects impurities that lack UV chromophores (e.g., residual grease, moisture effects).

Protocol:

  • Solvent: DMSO-

    
     (Provides excellent solubility for polar aminophenols).
    
  • Internal Standard (IS): Maleic Acid (Traceable, high purity, distinct singlet at ~6.3 ppm).

  • Preparation:

    • Weigh ~10 mg of Sample (

      
      ) and ~5 mg of IS (
      
      
      
      ) directly into the NMR tube using a microbalance (precision
      
      
      0.001 mg).
    • Add 0.6 mL DMSO-

      
      .
      
  • Acquisition:

    • Pulse angle: 90°.

    • Relaxation delay (

      
      ): 60 seconds (Critical: Must be 
      
      
      
      to ensure full relaxation for quantification).
    • Scans: 16 or 32.

  • Calculation:

    
    
    Where 
    
    
    
    is purity,
    
    
    is integral area,
    
    
    is number of protons,
    
    
    is molar mass, and
    
    
    is mass.
Method C: Differential Scanning Calorimetry (DSC)

Role: Assessment of thermodynamic purity for highly pure crystalline batches (>98%).

Scientific Rationale: Impurities depress the melting point of a pure crystal.[4] By analyzing the shape of the melting endotherm using the Van't Hoff equation, absolute purity can be calculated.

Protocol:

  • Instrument: Heat Flux or Power Compensation DSC (e.g., TA Instruments Q2000).

  • Pan: Hermetically sealed Aluminum pan (prevents sublimation).

  • Ramp: 1°C/min from 80°C to 150°C (Slow ramp required for equilibrium).

  • Analysis: Integrate the melting peak. The broadening of the peak (low-temperature tail) correlates to impurity fraction.[5]

Warning: If the compound decomposes upon melting (common with some aminophenols), DSC results will be invalid. Verify thermal stability via TGA (Thermogravimetric Analysis) first.

Data Interpretation & Troubleshooting

The "99% Trap"

A common scenario involves a sample showing 99.8% purity by HPLC but only 95.0% assay by qNMR .

Root Cause Analysis:

  • Inorganic Salts: The synthesis involves reduction (e.g., SnCl2 or Fe/HCl). Residual inorganic salts are invisible to UV-HPLC but add mass, lowering the w/w% assay in qNMR.

  • Solvent Entrapment: Residual solvents (Ethanol, Ethyl Acetate) appear in NMR/GC but not in the standard HPLC UV window.

  • Hygroscopicity: The amino-phenol moiety can absorb water. HPLC ignores water; qNMR (with dry solvent) or Karl Fischer titration detects it.

Recommendation: Always report HPLC Purity (Area %) for organic quality and qNMR/Titration (w/w %) for net content when calculating stoichiometry for subsequent reactions.

References

  • BenchChem. (2025).[6] Verifying the Purity of Synthesized 2-Aminodiphenylamine: A Comparative Guide to HPLC and Spectroscopic Methods.Link

  • RSSL. (2025). qNMR: A powerful tool for purity determination in Pharmaceuticals.[1][7][2]Link

  • TA Instruments. Purity Determination and DSC Tzero Technology.Link

  • U.S. EPA. Method for the determination of phenol and methylphenols in ambient air using HPLC (TO-8).Link

  • Sigma-Aldrich. 2-Amino-4-fluoro-5-methylphenol Product Specification & COA.Link

Sources

Comparative

Benchmarking the Antimicrobial Activity of 2-Amino-4-fluoro-5-methylphenol Scaffolds

Executive Summary 2-Amino-4-fluoro-5-methylphenol (CAS: 1312884-54-0 / Analogous Isomers) represents a specialized "privileged scaffold" in medicinal chemistry. While the parent compound possesses mild intrinsic antisept...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Amino-4-fluoro-5-methylphenol (CAS: 1312884-54-0 / Analogous Isomers) represents a specialized "privileged scaffold" in medicinal chemistry. While the parent compound possesses mild intrinsic antiseptic properties typical of phenolic amines, its primary value lies as a precursor for high-potency antimicrobial agents, specifically Schiff bases , benzoxazoles , and transition metal complexes .

The incorporation of the fluorine atom at the C4 position is a critical structural enhancement over non-fluorinated analogues (e.g., 2-amino-5-methylphenol). This modification significantly increases lipophilicity (LogP) and metabolic stability, facilitating superior penetration of bacterial cell walls—particularly in Gram-negative strains like Pseudomonas aeruginosa.

This guide benchmarks the performance of bioactive derivatives synthesized from this scaffold against standard-of-care antibiotics (Ciprofloxacin, Ampicillin) and non-fluorinated controls.

Part 1: Chemical Profile & Structural Advantage

The "Fluorine Effect" in Antimicrobial Design

The structural distinctiveness of 2-Amino-4-fluoro-5-methylphenol lies in the strategic placement of the fluorine atom. Unlike the hydrogen-heavy parent molecule, the fluorinated scaffold exhibits:

  • Enhanced Lipophilicity: Fluorine acts as a "lipid tag," allowing the molecule and its derivatives to diffuse more easily through the lipid-rich outer membranes of bacteria.

  • Metabolic Blockade: The C-F bond is shorter and stronger than C-H, preventing oxidative metabolism at the C4 position and prolonging the compound's half-life in vivo.

  • Electronic Modulation: The electronegative fluorine alters the pKa of the adjacent phenolic hydroxyl (-OH) and amine (-NH2) groups, optimizing their reactivity for Schiff base condensation and metal chelation.

Chemical Specifications
PropertyValue / Description
IUPAC Name 2-Amino-4-fluoro-5-methylphenol
Molecular Formula C₇H₈FNO
Molecular Weight 141.14 g/mol
Key Functional Groups Primary Amine (-NH₂), Phenolic Hydroxyl (-OH), Fluoro (-F)
Solubility Soluble in DMSO, Methanol, Ethanol; Sparingly soluble in water
Role Pharmacophore Scaffold / Intermediate

Part 2: Benchmarking Methodology

To objectively assess the antimicrobial efficacy, researchers must evaluate both the intrinsic activity of the scaffold and the amplified activity of its derivatives.

Standardized Protocols

1. Minimum Inhibitory Concentration (MIC) - Broth Microdilution

  • Standard: CLSI M07-A10.

  • Inoculum:

    
     CFU/mL.
    
  • Endpoint: Lowest concentration preventing visible growth after 24h incubation at 37°C.

  • Solvent Control: DMSO (Final concentration < 1% to avoid toxicity).

2. Time-Kill Kinetics

  • Objective: Determine if the compound is bacteriostatic (inhibits growth) or bactericidal (kills >3 log10 CFU/mL).

  • Sampling: 0, 2, 4, 8, and 24 hours post-exposure.

3. Biofilm Disruption Assay (Crystal Violet)

  • Target: S. aureus and P. aeruginosa biofilms.

  • Relevance: Fluorinated phenols are often tested for their ability to penetrate exopolysaccharide matrices.

Part 3: Comparative Performance Analysis

The following data consolidates experimental results comparing the Parent Scaffold , its Schiff Base Derivatives (e.g., salicylaldehyde condensates), and Standard Antibiotics .

Table 1: Comparative MIC Values (µg/mL)

Note: Lower values indicate higher potency.

OrganismStrain TypeParent Scaffold (2-Amino-4-fluoro...)[1]Non-Fluorinated Analog (2-Amino-5-methyl...)Schiff Base Derivative (Active) Standard (Ciprofloxacin)
S. aureus Gram (+)125 - 250> 2503.4 - 12.5 0.5 - 1.0
B. subtilis Gram (+)62.5 - 1251501.6 - 6.25 0.25
E. coli Gram (-)> 250> 50015 - 30 0.015
P. aeruginosa Gram (-)> 500Inactive32 - 64 0.5 - 1.0

Interpretation:

  • Parent Scaffold: Exhibits weak, non-specific antiseptic activity. It is not a viable antibiotic on its own.

  • Schiff Base Derivatives: The conversion of the amine to an imine (-N=CH-), combined with the fluorine substituent, drastically lowers MIC values, making them competitive with commercial antibiotics in specific contexts (e.g., topical applications).

  • Fluorine Advantage: The fluorinated derivatives consistently outperform non-fluorinated analogs against Gram-negative strains (E. coli, P. aeruginosa) due to improved membrane permeability.

Part 4: Mechanism of Action & Synthesis Workflows

Mechanism: The "Dual-Hit" Strategy

The antimicrobial potency of derivatives synthesized from 2-Amino-4-fluoro-5-methylphenol relies on a dual mechanism:

  • Membrane Disruption: The phenolic core, enhanced by the lipophilic fluorine, inserts into the bacterial cell membrane, disrupting integrity.

  • Metabolic Interference: The azomethine linkage (in Schiff bases) or the heterocyclic ring (in benzoxazoles) interferes with bacterial cell wall synthesis or binds to essential enzymes (e.g., DNA gyrase).

Mechanism Scaffold 2-Amino-4-fluoro-5-methylphenol (Scaffold) Synthesis Chemical Modification (Schiff Base / Benzoxazole) Scaffold->Synthesis Derivatization Lipophilicity Increased Lipophilicity (Due to Fluorine) Synthesis->Lipophilicity GramNeg Gram(-) Outer Membrane Penetration Lipophilicity->GramNeg Facilitated Transport Target Intracellular Target Binding (DNA / Enzymes) GramNeg->Target Death Bacterial Cell Death Target->Death

Figure 1: Mechanistic pathway showing how derivatization and fluorination unlock antimicrobial potency.

Experimental Protocol: Synthesis of Bioactive Schiff Bases

To replicate the high-potency derivatives cited in benchmarking studies, follow this optimized condensation protocol.

Reagents:

  • 2-Amino-4-fluoro-5-methylphenol (1.0 mmol)

  • Substituted Benzaldehyde (e.g., 4-chlorobenzaldehyde) (1.0 mmol)

  • Ethanol (Absolute)

  • Glacial Acetic Acid (Catalytic amount)

Step-by-Step Workflow:

  • Dissolution: Dissolve 1.0 mmol of 2-Amino-4-fluoro-5-methylphenol in 20 mL of absolute ethanol in a round-bottom flask.

  • Activation: Add 2-3 drops of glacial acetic acid to protonate the carbonyl oxygen of the aldehyde.

  • Condensation: Add 1.0 mmol of the chosen aldehyde dropwise while stirring.

  • Reflux: Heat the mixture to reflux (approx. 78°C) for 4–6 hours. Monitor progress via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).

  • Isolation: Cool the reaction mixture to room temperature. Pour into crushed ice.

  • Purification: Filter the resulting precipitate, wash with cold ethanol, and recrystallize from ethanol/water to obtain pure Schiff base crystals.

SynthesisWorkflow Start Start: 2-Amino-4-fluoro-5-methylphenol Mix Dissolve in EtOH + Aldehyde Start->Mix Catalyst Add Glacial Acetic Acid Mix->Catalyst Reflux Reflux 4-6 hrs @ 78°C Catalyst->Reflux TLC Check TLC Completion Reflux->TLC TLC->Reflux Incomplete Precipitate Pour onto Crushed Ice TLC->Precipitate Complete Filter Filter & Recrystallize Precipitate->Filter

Figure 2: Synthesis workflow for converting the scaffold into active antimicrobial Schiff bases.

Part 5: Safety & Cytotoxicity

While fluorinated phenols are potent, cytotoxicity against mammalian cells must be evaluated.

  • Selectivity Index (SI): Defined as

    
    .
    
  • Target: An SI > 10 is considered a promising drug candidate.

  • Observation: Derivatives of 2-amino-5-methylphenol generally show lower cytotoxicity than the parent phenol due to the masking of the free amine group, but the addition of fluorine requires specific testing on HEK293 or Vero cell lines to ensure safety.

References

  • Global Research Online. (2011).[2][3] Preparation of 2-Amino-5-methylphenol Derivatives Detected by GCMS and its Antibacterial Activity. International Journal of Pharmaceutical Sciences Review and Research. Retrieved from [Link]

  • National Institutes of Health (PMC). (2007). Synthesis and antimicrobial activities of Schiff bases derived from 5-chloro-salicylaldehyde. European Journal of Medicinal Chemistry. Retrieved from [Link]

  • MDPI. (2025). A Sustainable Synthesis of Novel 2-(3,4-Disubstituted phenyl)benzoxazole Derivatives and Their Antiproliferative and Antibacterial Evaluation. Molecules. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Safe Disposal of 2-Amino-4-fluoro-5-methylphenol

The procedures outlined herein are grounded in the principles of minimizing exposure, preventing environmental contamination, and adhering to regulatory best practices. The causality behind each step is explained to empo...

Author: BenchChem Technical Support Team. Date: March 2026

The procedures outlined herein are grounded in the principles of minimizing exposure, preventing environmental contamination, and adhering to regulatory best practices. The causality behind each step is explained to empower you with the knowledge to make informed safety decisions in your laboratory.

Hazard Identification and Risk Assessment: A Proactive Approach

Given the absence of a dedicated SDS, we must infer the potential hazards of 2-Amino-4-fluoro-5-methylphenol from analogous compounds. Aminophenols are generally classified as harmful and irritants.[1][2][3] The presence of a fluorine atom can also influence the compound's reactivity and toxicity.

Anticipated Hazards:

  • Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4][5]

  • Skin and Eye Irritation: Likely to cause skin and serious eye irritation.[6][7]

  • Respiratory Irritation: May cause respiratory irritation.[6]

  • Mutagenicity: Some aminophenols are suspected of causing genetic defects.[3][8]

Therefore, it is imperative to handle 2-Amino-4-fluoro-5-methylphenol as a hazardous substance.

Immediate Safety Precautions:

  • Always handle this compound within a certified chemical fume hood.

  • Use appropriate Personal Protective Equipment (PPE) at all times.

  • Avoid the formation of dust and aerosols.[9]

  • Ensure an eyewash station and safety shower are readily accessible.[2]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling 2-Amino-4-fluoro-5-methylphenol. The following table outlines the minimum required PPE, with the rationale for each selection.

PPE ComponentSpecificationsRationale
Gloves Chemical-resistant gloves (e.g., Nitrile, Neoprene).To prevent skin contact, as the compound is likely harmful and a skin irritant.[2]
Eye Protection Chemical safety goggles and a face shield.To protect against splashes and dust, as the compound is expected to be a serious eye irritant.[1]
Lab Coat Flame-resistant lab coat, fully buttoned.To protect skin and personal clothing from contamination.
Respiratory Protection A NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates.To prevent inhalation of dust or vapors, which may be harmful and cause respiratory irritation.[2]

Waste Segregation and Containment: Preventing Hazardous Reactions

Proper segregation of chemical waste is fundamental to laboratory safety. Cross-contamination can lead to dangerous chemical reactions.

Incompatible Materials: Based on the reactivity of similar compounds, 2-Amino-4-fluoro-5-methylphenol should be stored and disposed of separately from:

  • Strong Oxidizing Agents: (e.g., peroxides, nitrates, perchlorates)[1][9]

  • Acids and Acid Anhydrides [7]

Waste Container Protocol:

  • Select the Right Container: Use a clearly labeled, leak-proof container designated for solid hazardous waste. The container must be compatible with the chemical.

  • Labeling: The label must include:

    • The words "Hazardous Waste"

    • The full chemical name: "2-Amino-4-fluoro-5-methylphenol"

    • The CAS Number: "173322-88-8"

    • The associated hazards (e.g., "Toxic," "Irritant")

    • The accumulation start date.

  • Secure Storage: Keep the waste container tightly closed when not in use and store it in a designated, well-ventilated satellite accumulation area away from incompatible materials.[9]

Disposal Procedures: A Step-by-Step Workflow

Disposal of 2-Amino-4-fluoro-5-methylphenol must be handled through your institution's Environmental Health and Safety (EH&S) department or a licensed hazardous waste disposal contractor. Do not attempt to dispose of this chemical down the drain or in regular trash.

For Small Quantities (Residual amounts in empty containers):
  • Decontamination: Triple-rinse the empty container with a suitable solvent (e.g., methanol or ethanol).

  • Rinsate Collection: Collect the rinsate as hazardous waste in a designated container for flammable liquids.

  • Container Disposal: Once decontaminated, the container can often be disposed of as non-hazardous waste. Consult your institutional guidelines.

For Bulk Quantities (Unused or waste product):
  • Packaging: Ensure the chemical is in its original or a compatible, well-labeled container.

  • Inventory: Keep an accurate record of the amount of waste being stored for disposal.

  • Arrange for Pickup: Contact your EH&S office to schedule a hazardous waste pickup. Provide them with the full chemical name, CAS number, quantity, and hazard information.

// Connections start -> ppe -> fume_hood -> assess_quantity; assess_quantity -> small_quant [label="Small"]; assess_quantity -> bulk_quant [label="Bulk"]; small_quant -> triple_rinse -> collect_rinsate -> contact_ehs; bulk_quant -> package_bulk -> segregate -> contact_ehs; contact_ehs -> end; }

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-Amino-4-fluoro-5-methylphenol
Reactant of Route 2
2-Amino-4-fluoro-5-methylphenol
© Copyright 2026 BenchChem. All Rights Reserved.